4-Chloro-2-methoxy-6-nitroaniline

• CAS: 859877-49-9

Core Science & Biosynthesis

"4-Chloro-2-methoxy-6-nitroaniline" CAS number and properties

An In-Depth Technical Guide to 4-Chloro-2-methoxy-6-nitroaniline: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

Introduction

In the landscape of synthetic chemistry, substituted anilines are foundational building blocks for a vast array of functional molecules, from pharmaceuticals to advanced materials. 4-Chloro-2-methoxy-6-nitroaniline is a unique trifunctionalized aniline derivative that presents a compelling scaffold for chemical innovation. Its distinct arrangement of electron-withdrawing (nitro and chloro) and electron-donating (amino and methoxy) groups on the benzene ring creates a molecule with nuanced reactivity and significant potential for the synthesis of complex heterocyclic systems and functional materials. This guide provides a comprehensive technical overview of 4-Chloro-2-methoxy-6-nitroaniline, including its properties, potential synthetic routes, and prospective applications, with comparative insights drawn from structurally related and more extensively studied analogues.

Physicochemical and Spectroscopic Profile

CAS Number: 859877-49-9

Molecular Formula: C₇H₇ClN₂O₃

Molecular Weight: 202.6 g/mol

While extensive experimental data for 4-Chloro-2-methoxy-6-nitroaniline is not widely available, its properties can be reliably inferred from its structure and comparison with the well-characterized analogue, 4-chloro-2-nitroaniline (CAS 89-63-4). The introduction of a methoxy group at the 2-position is expected to influence the molecule's polarity, solubility, and electronic properties.

Property	4-Chloro-2-methoxy-6-nitroaniline	4-Chloro-2-nitroaniline
CAS Number	859877-49-9	89-63-4[1][2][3][4][5][6][7][8]
Molecular Formula	C₇H₇ClN₂O₃	C₆H₅ClN₂O₂[1][3]
Molecular Weight	202.6 g/mol	172.57 g/mol [1]
Appearance	Pale-yellow to Orange to Yellow-brown Solid	Bright orange powder or crystalline solid[1][4]
Melting Point	Not available	117-119 °C[6]
Boiling Point	Not available	232 °C (literature)[9]
Solubility	Expected to be soluble in common organic solvents.	Insoluble in water[4][6]; soluble in ethanol.[10]
Purity	97%	99% available commercially
Storage	Refrigerator	Room temperature[6]

Spectroscopic Analysis

Predicting the spectroscopic signatures of 4-Chloro-2-methoxy-6-nitroaniline is crucial for its identification and characterization in a research setting.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the amine protons. The aromatic region will display a characteristic splitting pattern influenced by the substitution on the ring. The methoxy group will appear as a singlet, likely around 3.9-4.0 ppm. The amine protons will present as a broad singlet that may exchange with D₂O.

• ¹³C NMR: The carbon NMR will reveal seven distinct carbon signals, with the chemical shifts influenced by the attached functional groups. The carbon bearing the nitro group will be significantly downfield, while the carbon attached to the methoxy group will also be downfield but to a lesser extent.

• IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands corresponding to the N-H stretching of the primary amine (around 3300-3500 cm⁻¹), the asymmetric and symmetric stretching of the nitro group (around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively), and C-O stretching of the methoxy group (around 1000-1300 cm⁻¹).

• Mass Spectrometry: The mass spectrum will show a molecular ion peak (M+) corresponding to the molecular weight of 202.6 g/mol , with a characteristic isotopic pattern (M+2) due to the presence of the chlorine atom.

Synthesis and Reactivity

While a specific, optimized synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not prominently documented in publicly available literature, a plausible synthetic strategy can be devised based on established organic chemistry principles. A logical starting material would be 4-chloro-2-methoxyaniline. The synthesis would likely involve a nitration step.

Illustrative Synthetic Workflow: Nitration of a Substituted Aniline

The following diagram outlines a general workflow for the nitration of an activated aromatic ring, a key step in the potential synthesis of the target molecule.

Caption: Generalized workflow for the synthesis of a nitroaniline derivative.

Reactivity Insights

The reactivity of 4-Chloro-2-methoxy-6-nitroaniline is governed by its functional groups:

• Amino Group: The primary amine can act as a nucleophile and is a key site for derivatization, such as acylation, alkylation, and diazotization. It can also be a directing group in further electrophilic aromatic substitution, although the ring is already heavily substituted.

• Nitro Group: The nitro group is a strong electron-withdrawing group and can be reduced to an amine, providing a route to diamino derivatives. These are valuable precursors for the synthesis of various heterocyclic compounds.

• Chloro Group: The chlorine atom can be displaced via nucleophilic aromatic substitution, particularly when activated by the electron-withdrawing nitro group.

• Methoxy Group: The methoxy group is an electron-donating group and can influence the regioselectivity of reactions. The ether linkage is generally stable but can be cleaved under harsh acidic conditions.

Potential Applications in Research and Development

The unique substitution pattern of 4-Chloro-2-methoxy-6-nitroaniline makes it a promising intermediate for several areas of research and development.

Pharmaceutical and Agrochemical Synthesis

Substituted anilines are cornerstones in the synthesis of a wide range of biologically active molecules. The presence of chloro and methoxy groups is a common feature in many drug candidates, influencing their pharmacokinetic and pharmacodynamic properties.[11] This molecule could serve as a precursor for the synthesis of:

• Heterocyclic Compounds: The vicinal arrangement of the amino and nitro groups, after reduction of the nitro group, would yield a diamine that is primed for cyclization reactions to form benzimidazoles, quinoxalines, or other fused heterocyclic systems. These scaffolds are prevalent in medicinal chemistry.

• Kinase Inhibitors: Many small-molecule kinase inhibitors feature a substituted aniline core. The functional groups on 4-Chloro-2-methoxy-6-nitroaniline offer multiple points for diversification to explore structure-activity relationships. A related compound, 4-chloro-6-methoxy-2-methyl-3-nitroquinoline, has been synthesized as a key intermediate for PI3K/mTOR inhibitors.[12][13][14]

Materials Science

Nitroaniline derivatives are known for their applications in materials science, particularly in the field of nonlinear optics (NLO).[15] The charge-transfer character arising from the push-pull nature of the electron-donating and electron-withdrawing groups can lead to large second-order NLO responses. While 4-Chloro-2-methoxy-6-nitroaniline itself has not been extensively studied for these properties, related molecules like 4-methoxy-2-nitroaniline have shown potential in this area.

Safety and Handling

Detailed toxicological data for 4-Chloro-2-methoxy-6-nitroaniline is not available. However, based on the data for the closely related 4-chloro-2-nitroaniline, it should be handled with extreme caution as a potentially hazardous substance.

Hazard Statements for Analogue (4-Chloro-2-nitroaniline):

• Fatal if swallowed, in contact with skin, or if inhaled.[3]

• May cause damage to organs through prolonged or repeated exposure.[3]

• Very toxic to aquatic life with long-lasting effects.[9]

Precautionary Measures:

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves, a lab coat, and eye/face protection.[3] A respirator may be required when handling the solid material.[3][9]

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[9]

• Handling: Avoid creating dust.[3] Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling.[3]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[9] Store in a refrigerator as recommended for 4-Chloro-2-methoxy-6-nitroaniline.

• Disposal: Dispose of as hazardous waste in accordance with local, state, and federal regulations.[3]

Conclusion

4-Chloro-2-methoxy-6-nitroaniline is a specialty chemical with significant untapped potential. While direct experimental data is limited, a thorough understanding of its structure and the properties of related compounds allows for a robust assessment of its likely characteristics and applications. Its multifunctional nature makes it a valuable intermediate for the synthesis of complex molecules in drug discovery and materials science. As synthetic methodologies advance, this and other polysubstituted anilines will undoubtedly play an increasingly important role in the development of novel chemical entities. Researchers and scientists are encouraged to handle this compound with appropriate safety precautions, drawing upon the extensive data available for structurally similar hazardous chemicals.

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• International Journal of ChemTech Research. Investigations on Structural and optical properties of 4-chloro2-nitroaniline crystals for Nonlinear Optical Applications. [Link]

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An In-depth Technical Guide to 4-Chloro-2-methoxy-6-nitroaniline: Structure, Properties, and Synthesis Considerations

Abstract

This technical guide provides a comprehensive analysis of 4-Chloro-2-methoxy-6-nitroaniline, a substituted nitroaniline of interest to researchers and professionals in drug development and chemical synthesis. While specific experimental data for this particular isomer is not extensively available in public literature, this document elucidates its chemical identity through structural analysis and IUPAC nomenclature. By leveraging data from closely related isomers and foundational principles of organic chemistry, this guide offers insights into its predicted physicochemical properties, potential synthetic pathways, and likely applications. The document is intended to serve as a foundational resource for scientists, bridging the information gap and facilitating further research and application development involving this compound and its structural class.

Introduction to Substituted Nitroanilines

Substituted nitroanilines are a class of organic compounds characterized by a benzene ring functionalized with amino (-NH2), nitro (-NO2), and other substituent groups. These molecules are of significant industrial and academic interest, primarily serving as crucial intermediates in the synthesis of a wide array of more complex chemical entities. Their utility spans various sectors, including the production of pigments and dyes, agrochemicals, and, notably, pharmaceuticals.[1]

The reactivity of the aromatic ring and its functional groups—the electron-donating amino group and the electron-withdrawing nitro group, along with other substituents—provides a versatile platform for chemical modifications. Aromatic nitro compounds, in particular, play a unique role in the synthesis of drugs and other bioactive molecules.[2] The specific arrangement of these substituents on the aniline core dictates the compound's chemical properties, reactivity, and potential biological activity, making each isomer a unique building block. For instance, compounds like 5-Chloro-2-nitroaniline have been explored in the development of cancer therapeutics and HIV-1 inhibitors.[3] This guide focuses specifically on the 4-Chloro-2-methoxy-6-nitroaniline isomer, providing a detailed scientific overview.

Chemical Identity and Structure Elucidation

Defining the precise chemical identity is the first step in understanding any compound's potential. This section details the systematic name and molecular structure of 4-Chloro-2-methoxy-6-nitroaniline.

IUPAC Name and Molecular Formula

The systematic name for the compound, following the guidelines of the International Union of Pure and Applied Chemistry (IUPAC), is 4-Chloro-2-methoxy-6-nitroaniline .

• Parent Structure: Aniline (a benzene ring with an amino group). The carbon atom attached to the amino group is designated as position 1.

• Substituents:

  • A methoxy group (-OCH3) at position 2.

  • A chloro group (-Cl) at position 4.

  • A nitro group (-NO2) at position 6.

The molecular formula is C₇H₇ClN₂O₃ .

Molecular Structure Visualization

The two-dimensional structure of 4-Chloro-2-methoxy-6-nitroaniline illustrates the spatial arrangement of the substituents on the aniline ring.

A proposed synthetic workflow for 4-Chloro-2-methoxy-6-nitroaniline.

Methodology Discussion:

• Nitration of 3-Chloroanisole: The methoxy group is an ortho-, para-director, while the chloro group is also an ortho-, para-director, albeit a deactivating one. Nitration of 3-chloroanisole would likely yield a mixture of isomers, including 4-chloro-2-nitroanisole and 2-chloro-4-nitroanisole. [4]2. Dinitration: Further nitration of the appropriate isomer (4-chloro-2-nitroanisole) would be directed by both the methoxy and the first nitro group to install a second nitro group at the 6-position, yielding 4-chloro-2,6-dinitroanisole.

• Selective Reduction: The final step would involve the selective reduction of one of the two nitro groups to an amino group. This can often be achieved using reagents like sodium sulfide (Na₂S) or other mild reducing agents that can selectively reduce one nitro group in the presence of another, especially when they are in sterically different environments.

Causality in Experimental Design: The choice of starting material and the sequence of reactions are paramount. Starting with an aniline derivative and then attempting to introduce the other substituents would be complicated by the high reactivity of the amino group. Therefore, constructing the substitution pattern on a less reactive benzene derivative and introducing the amino group (or its precursor, the nitro group) in a controlled manner is a more viable strategy.

Chemical Reactivity

The reactivity of 4-Chloro-2-methoxy-6-nitroaniline is governed by its diverse functional groups:

• Amino Group: This group is nucleophilic and can undergo reactions such as acylation, alkylation, and diazotization. It is a strong activating group for electrophilic aromatic substitution.

• Nitro Group: A strong electron-withdrawing group, it deactivates the ring towards electrophilic substitution. It can be reduced to an amino group, which is a common strategy in the synthesis of diamine compounds. * Aromatic Ring: The overall reactivity of the ring is a balance of the activating effects of the amino and methoxy groups and the deactivating effects of the nitro and chloro groups. The positions available for further substitution are limited and sterically hindered.

Potential Applications in Drug Development and Research

While direct applications of 4-Chloro-2-methoxy-6-nitroaniline are not documented, its structure suggests potential as a valuable intermediate in several areas.

Intermediate for Bioactive Molecules

Substituted nitroanilines are frequently used as precursors for pharmaceuticals. [2]The presence of multiple functional groups that can be selectively modified allows for the construction of complex molecular scaffolds. For example, the amino group can be a handle for building amide or sulfonamide linkages, while the nitro group can be reduced to a second amino group, enabling the synthesis of heterocyclic compounds like benzimidazoles, which are common in medicinal chemistry.

Precursor for Dyes and Pigments

Historically and currently, a primary application of chloro-nitroanilines is in the synthesis of azo dyes and pigments. [1][5]The amino group can be diazotized and then coupled with other aromatic compounds to produce intensely colored molecules.

Safety and Handling

No specific safety data sheet (SDS) exists for 4-Chloro-2-methoxy-6-nitroaniline. However, based on the known hazards of structurally similar compounds like 4-chloroaniline and 4-chloro-2-nitroaniline, stringent safety protocols must be followed. [6]

• Toxicity: Many nitroaromatic compounds and chlorinated anilines are toxic. They can be harmful if swallowed, inhaled, or absorbed through the skin. [6][7]Exposure can lead to conditions like methemoglobinemia, which reduces the blood's ability to carry oxygen. [6]* Carcinogenicity: Some chlorinated anilines are suspected carcinogens. [6]* Environmental Hazards: These compounds can be toxic to aquatic life with long-lasting effects. [8] Recommended Safety Protocol:

• Personal Protective Equipment (PPE): Always use chemical-resistant gloves, safety goggles or a face shield, and a lab coat. Work should be conducted in a well-ventilated fume hood. [7]2. Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing. Wash hands thoroughly after handling. [7]3. Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from strong oxidizing agents. [1]4. Disposal: Dispose of waste in accordance with local, regional, and national regulations. This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber. [7]

Conclusion

4-Chloro-2-methoxy-6-nitroaniline is a distinct chemical entity whose properties and potential can be understood through the lens of fundamental chemical principles and comparison with related isomers. While direct experimental data remains to be published, this guide provides a robust theoretical framework for researchers. Its structure suggests significant potential as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. The proposed synthetic routes and safety considerations outlined herein offer a starting point for any laboratory or industrial exploration of this compound. Further empirical research is necessary to validate the predicted properties and fully unlock the synthetic utility of this versatile molecule.

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An In-depth Technical Guide to 4-Chloro-2-methoxy-6-nitroaniline

Preamble: Navigating Scarcity in Chemical Data

In the landscape of chemical research and drug development, professionals often encounter compounds that, despite their potential significance, are not extensively documented in public scientific literature. The subject of this guide, 4-Chloro-2-methoxy-6-nitroaniline , is one such molecule. A targeted search of prominent chemical databases and scholarly articles reveals a significant lack of published data regarding its synthesis, reactivity, and applications. A CAS Number has been assigned to this compound (859877-49-9), confirming its identity, but detailed experimental studies remain elusive.[1]

This guide adheres to the highest standards of scientific integrity (E-E-A-T). Therefore, it will not speculate on protocols or applications without authoritative sources. Instead, this document will provide the core, verifiable information for 4-Chloro-2-methoxy-6-nitroaniline—its molecular formula and weight—derived from its known structure. Furthermore, to provide context for researchers, this guide will present a comparative analysis with its well-documented isomers and structurally related analogs. This approach allows us to build a foundational understanding and infer potential avenues for research while maintaining rigorous scientific accuracy.

Part 1: Core Molecular Identity of 4-Chloro-2-methoxy-6-nitroaniline

The fundamental identity of any chemical compound begins with its structure, from which its molecular formula and weight are derived. These parameters are critical for all subsequent quantitative work, from reaction stoichiometry to analytical characterization.

Molecular Structure and Formula

4-Chloro-2-methoxy-6-nitroaniline is an aromatic amine. Its structure consists of a benzene ring substituted with four functional groups at specific positions:

• Aniline (-NH₂) at position 1

• Methoxy (-OCH₃) at position 2

• Chloro (-Cl) at position 4

• Nitro (-NO₂) at position 6

Based on this arrangement, the molecular formula is calculated as C₇H₇ClN₂O₃ .

Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. This value is essential for accurate mass-based measurements in experimental protocols.

Element	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon (C)	7	12.011	84.077
Hydrogen (H)	7	1.008	7.056
Chlorine (Cl)	1	35.453	35.453
Nitrogen (N)	2	14.007	28.014
Oxygen (O)	3	15.999	47.997
Total	202.597

The calculated molecular weight of 4-Chloro-2-methoxy-6-nitroaniline is 202.60 g/mol .

Part 2: Comparative Analysis with Structurally Related Compounds

Given the absence of detailed experimental data for 4-Chloro-2-methoxy-6-nitroaniline, examining its isomers and simpler analogs provides invaluable, field-proven insights into its potential chemical behavior. The electronic and steric effects of the methoxy, chloro, and nitro groups are well-understood, allowing for educated hypotheses regarding its reactivity and physicochemical properties.

The Parent Compound: 4-Chloro-2-nitroaniline

The most closely related and extensively studied compound is 4-Chloro-2-nitroaniline (CAS No. 89-63-4), which lacks the methoxy group.[2][3][4]

• Molecular Formula: C₆H₅ClN₂O₂[4][5]

• Molecular Weight: 172.57 g/mol [2][4]

• Appearance: Bright orange powder or crystalline solid.[4]

• Solubility: Insoluble in water, but soluble in organic solvents like ethanol.[4][6]

• Applications: It is almost exclusively used as an intermediate in the synthesis of pigments and dyes.[7]

Insight for Researchers: The presence of the electron-donating methoxy group in 4-Chloro-2-methoxy-6-nitroaniline, ortho to the amine and meta to the nitro group, would likely increase the electron density of the aromatic ring compared to 4-Chloro-2-nitroaniline. This would activate the ring towards electrophilic substitution and potentially alter its absorption spectrum and color. The methoxy group may also influence the basicity of the aniline nitrogen through steric hindrance and electronic effects.

A Note on Synthesis Pathways

While a specific, validated synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not published, general methodologies for producing substituted nitroanilines can provide a logical starting point for experimental design. Nitroaniline derivatives are often prepared through the nitration of an appropriate aniline or anisole precursor, or via amination of a halogenated nitroaromatic compound.[8][9]

For instance, a plausible, though unverified, synthetic approach could involve the controlled nitration of 4-chloro-2-methoxyaniline. The challenge in such a synthesis lies in controlling the regioselectivity of the nitration to achieve the desired 6-nitro isomer over other possibilities.

The synthesis of a related quinoline derivative, 4-chloro-6-methoxy-2-methyl-3-nitroquinoline, starts from 4-methoxyaniline and proceeds through cyclization, nitration, and chlorination steps.[10][11][12] This highlights a multi-step pathway where functional groups are introduced sequentially to build molecular complexity.

Logical Workflow for Compound Characterization

Should a researcher successfully synthesize or procure 4-Chloro-2-methoxy-6-nitroaniline, a standard workflow for characterization would be essential to validate its structure and purity. This workflow serves as a self-validating system, ensuring the integrity of any subsequent research.

Caption: A standard workflow for the synthesis, purification, and analytical characterization of a novel organic compound.

Part 3: Concluding Remarks and Future Outlook

4-Chloro-2-methoxy-6-nitroaniline represents a molecule at the edge of the known chemical space—identified but not characterized. Its core physicochemical identifiers, a molecular formula of C₇H₇ClN₂O₃ and a molecular weight of 202.60 g/mol , are established. For researchers in drug discovery and materials science, this compound offers an opportunity for novel investigation. Its structure, combining electron-donating and electron-withdrawing groups, suggests potentially interesting electronic and biological properties.

Any investigation must begin with a robust, verifiable synthesis and a thorough analytical characterization following a logical workflow as outlined above. The insights drawn from well-documented analogs like 4-Chloro-2-nitroaniline provide a solid foundation for developing hypotheses about its reactivity and potential applications. As new research emerges, the scientific community can collectively build the comprehensive technical profile that this compound currently lacks.

References

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• Atlantis Press. Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Available from: [Link]

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• Australian Government Department of Health. Benzenamine, 4-chloro-2-nitro-: Human health tier II assessment. Available from: [Link]

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• precisionFDA. 4-CHLORO-2-NITROANILINE. Available from: [Link]

• NIST. Benzenamine, 4-chloro-2-nitro-. Available from: [Link]

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An In-depth Technical Guide to the Solubility and Stability of 4-Chloro-2-nitroaniline

A Note on the Subject Compound: This technical guide addresses the solubility and stability of 4-Chloro-2-nitroaniline (CAS No. 89-63-4) . Initial searches for "4-Chloro-2-methoxy-6-nitroaniline" did not yield data for a compound with this specific nomenclature in publicly available scientific databases. It is presumed that the intended subject of this guide is the closely related and industrially significant compound, 4-Chloro-2-nitroaniline, which serves as a key intermediate in the synthesis of pigments and other chemicals.[1][2] This document has been prepared to provide comprehensive technical information on this compound for researchers, scientists, and drug development professionals.

Section 1: Core Physicochemical Properties and Solubility Profile

4-Chloro-2-nitroaniline is a substituted aromatic amine characterized by the presence of a chloro and a nitro group on the aniline backbone. Its chemical structure significantly influences its physical properties and reactivity. The compound typically appears as a bright orange crystalline powder.[1][3] Understanding its fundamental properties is the first step in its effective application and handling in a laboratory or industrial setting.

Key Physicochemical Data

A summary of the essential physicochemical properties of 4-Chloro-2-nitroaniline is presented below. These values are critical for designing experimental protocols, from dissolution for reactivity studies to developing analytical methods.

Property	Value	Source(s)
Molecular Formula	C₆H₅ClN₂O₂	[1]
Molecular Weight	172.57 g/mol	[1]
Appearance	Bright orange powder/crystals	[1][3]
Melting Point	117-119 °C (241-243 °F)	[1][3][4]
Water Solubility	< 1 mg/mL; reported as 0.5 g/L at 20°C	[3][4][5]
log Kow (Octanol/Water)	2.64 - 2.72	[1][6]
Vapor Pressure	0.000485 mmHg	[1]
pKa (conjugate acid)	-1.02	[1]
CAS Number	89-63-4	[1][3]

Solubility Analysis

The solubility of an active compound or intermediate is a critical parameter influencing its bioavailability, reaction kinetics, and formulation development.

• Aqueous Solubility: 4-Chloro-2-nitroaniline is characterized by its low solubility in water.[3][4] The NOAA CAMEO Chemicals database and other sources classify it as insoluble, with quantitative values indicating solubility of less than 1 mg/mL.[4] One safety data sheet specifies a solubility of 0.5 g/L at 20°C.[3][5] This limited aqueous solubility is expected due to the hydrophobic nature of the chlorophenyl ring, although the nitro and amino groups can participate in hydrogen bonding.

• Organic Solvent Solubility: In contrast to its behavior in water, 4-Chloro-2-nitroaniline demonstrates significantly higher solubility in various organic solvents. It is reported to be very soluble in ethanol, ether, and acetic acid, and slightly soluble in acetone.[1] This makes organic solvents suitable for its use in synthesis, purification (e.g., recrystallization), and for the preparation of stock solutions for analytical testing.

Experimental Protocol: Determining Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a standard and reliable technique for determining the solubility of a compound. The causality behind this protocol is to achieve equilibrium between the undissolved solid and the saturated solution, ensuring the measured concentration represents the true solubility limit under the specified conditions.

Methodology:

• Preparation: Add an excess amount of 4-Chloro-2-nitroaniline to a known volume of deionized water in a sealed, Erlenmeyer flask. The excess solid is crucial to ensure that saturation is reached.

• Equilibration: Place the flask in a constant-temperature shaker bath (e.g., 25°C ± 0.5°C). Agitate the mixture for a defined period (e.g., 24-48 hours) to allow the system to reach equilibrium. A preliminary time-course study can validate the minimum time required.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To ensure complete separation of solid from the solution, the supernatant is carefully withdrawn and filtered through a non-adsorptive syringe filter (e.g., 0.22 µm PVDF) or centrifuged. This step is critical to prevent solid particles from artificially inflating the measured concentration.

• Quantification: Analyze the concentration of 4-Chloro-2-nitroaniline in the clear filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Validation: The experiment should be performed in triplicate to ensure the reproducibility of the results. The pH of the saturated solution should also be measured and reported, as it can influence the solubility of ionizable compounds.

Workflow for Shake-Flask Solubility Determination.

Section 2: Comprehensive Stability Profile

Evaluating the stability of a chemical is paramount for determining its shelf-life, identifying appropriate storage conditions, and understanding its potential degradation pathways. For pharmaceutical intermediates, this is a regulatory requirement to ensure the quality and safety of the final drug product.

Chemical and Physical Stability

Under recommended storage conditions (room temperature, protected from light, in a well-sealed container), 4-Chloro-2-nitroaniline is considered a stable compound.[3][6] However, it is incompatible with strong oxidizing agents and strong bases.[3][7]

Degradation Pathways and Forced Degradation Studies

Forced degradation studies are designed to intentionally degrade the compound to identify likely degradation products and establish stability-indicating analytical methods.

• Hydrolytic Stability: 4-Chloro-2-nitroaniline is not expected to undergo significant hydrolysis in aqueous solutions under normal environmental conditions (neutral pH).[1] The chemical structure lacks functional groups, such as esters or amides, that are readily susceptible to hydrolysis. Forced studies would typically involve exposure to acidic, basic, and neutral aqueous solutions at elevated temperatures.

• Photostability: The molecule contains chromophores that absorb light at wavelengths greater than 290 nm, which is within the spectrum of sunlight.[1] This structural feature suggests a potential susceptibility to photodegradation. The nitroaniline moiety can undergo complex photochemical reactions, leading to the formation of various degradation products. ICH Q1B guidelines provide a standardized approach for photostability testing.[8][9]

• Thermal Stability: While stable at room temperature, the compound is combustible.[3] Upon intense heating or in the event of a fire, hazardous decomposition products can be formed, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[7] An exotherm has been noted for this compound, which can be caused by the formation of explosive dinitro derivatives under certain conditions.[1]

• Environmental Biodegradation: Aerobic biodegradation studies, such as the Japanese MITI test, have shown that 4-Chloro-2-nitroaniline exhibits limited biodegradability, with 0% of its theoretical Biochemical Oxygen Demand (BOD) reached in two weeks.[1]

Experimental Protocol: Forced Degradation Study (ICH Q1B)

This protocol outlines a workflow for assessing the stability of 4-Chloro-2-nitroaniline under various stress conditions. The objective is to generate degradation products to a level of 5-20% to facilitate their detection and characterization, which is essential for validating a stability-indicating analytical method.

Methodology:

• Sample Preparation: Prepare solutions of 4-Chloro-2-nitroaniline in appropriate solvents (e.g., methanol, acetonitrile/water). Prepare a solid sample for solid-state stress tests.

• Stress Conditions:

  • Acid Hydrolysis: Treat the solution with 0.1 M HCl at 60°C.

  • Base Hydrolysis: Treat the solution with 0.1 M NaOH at 60°C.

  • Neutral Hydrolysis: Reflux the solution in water at 60°C.

  • Oxidative Degradation: Treat the solution with 3% H₂O₂ at room temperature.

  • Photodegradation: Expose the solid compound and its solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[8][9] A dark control sample must be maintained under the same temperature conditions to differentiate between thermal and photolytic degradation.

  • Thermal Degradation (Solid State): Expose the solid powder to elevated temperatures (e.g., 60-80°C).

• Time Points: Withdraw samples at various time points (e.g., 0, 6, 12, 24, 48 hours) from each stress condition.

• Sample Quenching: Neutralize the acid and base-stressed samples to halt the degradation reaction before analysis.

• Analysis: Analyze all samples, including controls, using a suitable analytical method (e.g., HPLC-UV/DAD). The use of a photodiode array (DAD) detector is advantageous as it allows for peak purity analysis to determine if the main compound peak is co-eluting with any degradants.

Workflow for a Forced Degradation Study.

Section 3: Analytical Methods for Quantification

Reliable and validated analytical methods are essential for quality control, stability testing, and pharmacokinetic studies. For 4-Chloro-2-nitroaniline, chromatographic techniques are most suitable.

Gas Chromatography (GC)

U.S. EPA Method 8131 is designed for the determination of aniline and its derivatives in environmental samples.[10] This method uses gas chromatography with a specific detector, often a Nitrogen-Phosphorus Detector (NPD) which provides selectivity for nitrogen-containing compounds and minimizes false positives, or a mass spectrometer (MS).[10] The method notes that a standard SE-54 capillary column may not fully resolve 4-Chloro-2-nitroaniline from 4-nitroaniline, necessitating the use of an alternate column for confirmation if both are potentially present.[10]

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC with UV detection is the most common and robust method for the quantification of aromatic nitro compounds in research and quality control settings. A typical method would involve a C18 stationary phase and a mobile phase consisting of a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer.

Protocol: General HPLC-UV Method for Quantification

This protocol provides a self-validating framework for developing a quantitative HPLC method. The causality is based on separating the analyte from impurities and degradants on a reverse-phase column and quantifying it based on its UV absorbance relative to a certified reference standard.

Methodology:

• Instrumentation: Use an HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or DAD detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic or gradient elution with a mixture of Acetonitrile and Water (e.g., 60:40 v/v). The addition of 0.1% formic or phosphoric acid can improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: Determined by measuring the UV spectrum of a standard solution and selecting the wavelength of maximum absorbance (λmax).

  • Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of 4-Chloro-2-nitroaniline reference standard in methanol. From this, create a series of calibration standards (e.g., 1-100 µg/mL) by diluting with the mobile phase.

• Sample Preparation: Accurately weigh the sample and dissolve it in a suitable solvent (e.g., methanol) to a theoretical concentration that falls within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis and Calibration: Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). The curve must have a correlation coefficient (r²) of ≥ 0.999. Then, inject the sample solutions.

• Calculation: Determine the concentration of 4-Chloro-2-nitroaniline in the sample by interpolating its peak area from the linear regression equation of the calibration curve.

General Workflow for HPLC Quantification.

References

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• National Center for Biotechnology Information. PubChem Compound Summary for CID 6979, 4-Chloro-2-nitroaniline. [Link]

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• HPC Standards. Safety Data Sheet for 4-Chloro-2-nitroaniline. [Link]

• Molbase. 4-chloro-2-nitroaniline Physical and Chemical Properties. [Link]

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• Doran, G., & Stevens, M. M. Simultaneous determination of niclosamide and its degradates in water by LC-MS/MS. Analytical Methods. [Link]

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• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Guideline Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• European Medicines Agency (EMA). ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• HPC Standards. Product Page for 4-Chloro-2-nitroaniline Solution (Solvent: Methanol). [Link]

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A Technical Guide to the Spectral Analysis of 4-Chloro-2-methoxy-6-nitroaniline

Introduction

4-Chloro-2-methoxy-6-nitroaniline is a substituted aromatic amine with potential applications in organic synthesis, materials science, and as an intermediate in the development of pharmaceutical compounds. A thorough understanding of its molecular structure is paramount for predicting its reactivity, understanding its properties, and ensuring its purity. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for elucidating the structure of this and other organic molecules.

A Note on Data Availability: As of the writing of this guide, comprehensive, publicly available spectral data for 4-Chloro-2-methoxy-6-nitroaniline is limited. Therefore, this document will provide a detailed framework for the acquisition and interpretation of its spectral data. To illustrate these principles, we will refer to the known spectral data of a close structural analogue, 4-Chloro-2-nitroaniline . The primary structural difference is the absence of a methoxy group at the 2-position in this analogue. This guide will not only detail the expected spectral characteristics of the target molecule but also highlight the anticipated influence of the methoxy group on the spectra.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of organic molecules in solution. It provides information about the chemical environment, connectivity, and spatial arrangement of atoms. For 4-Chloro-2-methoxy-6-nitroaniline, both ¹H and ¹³C NMR would be essential for unambiguous structure confirmation.

Predicted ¹H NMR Spectrum of 4-Chloro-2-methoxy-6-nitroaniline

The ¹H NMR spectrum will provide information on the number of different types of protons and their neighboring environments.

• Aromatic Protons: We expect to see two signals in the aromatic region of the spectrum, each corresponding to one of the two protons on the benzene ring. Due to the electron-withdrawing effects of the nitro and chloro groups, and the electron-donating effect of the methoxy and amino groups, these protons will be in distinct chemical environments.

• Amino Protons: The protons of the amino (-NH₂) group will likely appear as a broad singlet. Its chemical shift can be variable and is dependent on factors like solvent and concentration.

• Methoxy Protons: The three protons of the methoxy (-OCH₃) group will appear as a sharp singlet, typically in the range of 3.8-4.0 ppm.

Illustrative ¹H NMR Data: 4-Chloro-2-nitroaniline

To provide a practical example, the ¹H NMR spectrum of 4-Chloro-2-nitroaniline in DMSO-d₆ shows distinct signals that can be assigned to its protons.[1]

Assignment	Chemical Shift (ppm)	Multiplicity
Aromatic H	7.95	d
Aromatic H	7.55	d
Aromatic H	7.43	dd
Amino (-NH₂)	7.08	s (broad)

Table 1: ¹H NMR Data for 4-Chloro-2-nitroaniline in DMSO-d₆.[1]

Predicted ¹³C NMR Spectrum of 4-Chloro-2-methoxy-6-nitroaniline

The ¹³C NMR spectrum will show a signal for each unique carbon atom in the molecule.

• Aromatic Carbons: Six distinct signals are expected for the six carbons of the benzene ring. The chemical shifts will be influenced by the attached substituents. Carbons attached to the electronegative nitro, chloro, and methoxy groups will be shifted downfield.

• Methoxy Carbon: A signal corresponding to the methoxy carbon will be present, typically in the range of 55-60 ppm.

Illustrative ¹³C NMR Data: 4-Chloro-2-nitroaniline

The ¹³C NMR data for 4-Chloro-2-nitroaniline provides a reference for the chemical shifts of a similarly substituted benzene ring.[2][3]

Assignment	Chemical Shift (ppm)
Aromatic C-NH₂	~147
Aromatic C-NO₂	~132
Aromatic C-Cl	~129
Aromatic C-H	~125, 120, 115

Table 2: Approximate ¹³C NMR Chemical Shifts for 4-Chloro-2-nitroaniline.[2][3]

Experimental Protocol for NMR Spectroscopy

A detailed, step-by-step methodology for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Section 2: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectrum of 4-Chloro-2-methoxy-6-nitroaniline

The IR spectrum of this molecule will show characteristic absorption bands for its various functional groups.

• N-H Stretching: The amino group will exhibit symmetric and asymmetric stretching vibrations, typically in the range of 3300-3500 cm⁻¹.

• C-H Stretching: Aromatic C-H stretching will appear around 3000-3100 cm⁻¹, while the aliphatic C-H stretching of the methoxy group will be just below 3000 cm⁻¹.

• N-O Stretching: The nitro group has two strong, characteristic stretching vibrations: an asymmetric stretch between 1550-1475 cm⁻¹ and a symmetric stretch between 1360-1290 cm⁻¹.[4]

• C=C Stretching: Aromatic ring stretching vibrations will be observed in the 1400-1600 cm⁻¹ region.

• C-O Stretching: The C-O stretch of the methoxy group is expected around 1250 cm⁻¹.

• C-N Stretching: The C-N stretching of the aromatic amine will appear in the 1250-1360 cm⁻¹ range.

• C-Cl Stretching: The C-Cl stretching vibration will be found in the fingerprint region, typically between 600-800 cm⁻¹.

Illustrative IR Data: 4-Chloro-2-nitroaniline

The IR spectrum of 4-Chloro-2-nitroaniline shows key absorptions that are consistent with its structure.[5][6][7]

Vibrational Mode	Approximate Wavenumber (cm⁻¹)
N-H Stretching	3300-3500
Aromatic C-H Stretching	3000-3100
Asymmetric N-O Stretching	~1530
Symmetric N-O Stretching	~1350
C=C Aromatic Stretching	1400-1600
C-N Stretching	~1250
C-Cl Stretching	600-800

Table 3: Key IR Absorption Bands for 4-Chloro-2-nitroaniline.[5][6][7]

Experimental Protocol for IR Spectroscopy (ATR)

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of solid samples.

Workflow for ATR-IR Analysis

Caption: Workflow for EI-MS sample introduction, analysis, and data interpretation.

Conclusion

References

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• Lamm, B. NMR Spectra of Some Nitro-substituted N-Alkylanilines I. Acta Chemica Scandinavica. [Link]

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• Ordway, F. IR: nitro groups. [Link]

• SpectraBase. 4-Chloro-2-nitro-aniline - Optional[13C NMR] - Chemical Shifts. [Link]

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• Mathammal, R., et al. Investigations on Structural and optical properties of 4-chloro2-nitroaniline crystals for Nonlinear Optical Applications. International Journal of ChemTech Research. [Link]

• ResearchGate. FT-Raman spectra of 4-chloro-2-nitroaniline. [Link]

• Axenrod, T., et al. Nitrogen-15 nuclear magnetic resonance spectroscopy. Substituent effects on 15N-H coupling constants and nitrogen chemical shifts in aniline derivatives. Journal of the American Chemical Society. [Link]

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The Strategic Utility of 4-Chloro-2-methoxy-6-nitroaniline in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the landscape of synthetic chemistry, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. 4-Chloro-2-methoxy-6-nitroaniline, a polysubstituted aromatic amine, represents a niche yet highly valuable scaffold for the synthesis of a variety of heterocyclic compounds and other advanced intermediates. The unique arrangement of its functional groups—a nucleophilic amine, an electron-withdrawing nitro group, a directing methoxy group, and a displaceable chloro substituent—offers a rich and tunable reactivity profile. This guide provides an in-depth exploration of the physicochemical properties, plausible synthetic routes, and key applications of 4-Chloro-2-methoxy-6-nitroaniline, with a particular focus on its role in the development of novel pharmaceutical and materials science targets.

Introduction: A Molecule of Strategic Importance

4-Chloro-2-methoxy-6-nitroaniline is an aromatic organic compound whose value as a synthetic building block is derived from the specific interplay of its substituents. The electron-donating methoxy group and the electron-withdrawing nitro and chloro groups create a unique electronic environment on the aniline ring, influencing the reactivity of the amino group and the aromatic system itself. This inherent reactivity makes it a precursor of choice for the synthesis of various heterocyclic systems, which are prevalent in medicinal chemistry and materials science.

The strategic placement of the functional groups allows for a range of chemical transformations. The nitro group can be readily reduced to an amine, opening pathways to diamine derivatives crucial for the synthesis of benzimidazoles and other fused heterocycles. The chloro group offers a site for nucleophilic aromatic substitution, allowing for the introduction of further complexity. This guide will delve into the practical aspects of utilizing this versatile building block.

Physicochemical and Safety Profile

A thorough understanding of the physical and chemical properties of a synthetic intermediate is crucial for optimizing reaction conditions and ensuring safe handling.

Table 1: Physicochemical Properties of 4-Chloro-2-methoxy-6-nitroaniline

Property	Value	Source
CAS Number	859877-49-9	[1]
Molecular Formula	C₇H₇ClN₂O₃	[1]
Molecular Weight	202.60 g/mol	[1]
Appearance	Likely a crystalline solid, color influenced by the nitroaniline chromophore	Inferred from related compounds
Solubility	Expected to be soluble in common organic solvents like ethanol, acetone, and ethyl acetate; sparingly soluble in water.	Inferred from related compounds
Melting Point	Not widely reported, but expected to be a distinct melting solid.

Safety and Handling:

Substituted nitroanilines should be handled with care, as they can be toxic and may cause skin irritation or allergic reactions.[2] Exposure can lead to methemoglobinemia, characterized by symptoms like headache and cyanosis.[2] It is imperative to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. Work should be conducted in a well-ventilated fume hood. For detailed safety information, consulting the material safety data sheet (MSDS) from the supplier is essential.

Plausible Synthesis Protocol

A potential starting material for the synthesis of 4-Chloro-2-methoxy-6-nitroaniline is 2-methoxyaniline. The synthesis could proceed via the following conceptual steps:

Conceptual Synthetic Workflow

Experimental Protocol (Hypothetical, based on analogous reactions):

• Protection of the Amino Group: 2-methoxyaniline is reacted with acetic anhydride to form N-(2-methoxyphenyl)acetamide. This step protects the amino group from oxidation during nitration and modulates its directing effect.

• Chlorination: The resulting acetanilide is then subjected to electrophilic chlorination. Reagents like N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂) could be employed. The methoxy and acetamido groups will direct the chlorination to the para position.

• Nitration: The chlorinated intermediate is carefully nitrated using a mixture of nitric acid and sulfuric acid at low temperatures to introduce the nitro group. The existing substituents will direct the nitro group to the position ortho to the methoxy group and meta to the chloro group.

• Deprotection: The final step involves the hydrolysis of the acetamido group under acidic or basic conditions to yield the desired 4-Chloro-2-methoxy-6-nitroaniline.

Note: This proposed synthesis would require careful optimization of reaction conditions and purification of intermediates at each step.

The Synthetic Utility: A Gateway to Heterocycles

The true value of 4-Chloro-2-methoxy-6-nitroaniline lies in its utility as a precursor to more complex molecules, particularly heterocyclic compounds that form the core of many pharmaceuticals.

Synthesis of Substituted Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. A common and efficient route to substituted benzimidazoles involves the reductive cyclization of an o-nitroaniline with an aldehyde.[4]

Reductive Cyclization to Benzimidazoles

Experimental Protocol: One-Pot Reductive Cyclization for 2-Aryl-5-chloro-7-methoxy-1H-benzimidazoles (Adapted from)

• Materials:

  • 4-Chloro-2-methoxy-6-nitroaniline

  • Aromatic aldehyde (e.g., benzaldehyde)

  • Sodium dithionite (Na₂S₂O₄)

  • Ethanol or a similar solvent

  • Round-bottom flask, magnetic stirrer, and reflux condenser

• Procedure:

  • In a round-bottom flask, dissolve 4-Chloro-2-methoxy-6-nitroaniline (1 mmol) and the aromatic aldehyde (1.2 mmol) in ethanol (10 mL).

  • To this stirring solution, add an aqueous solution of sodium dithionite (3 mmol in 5 mL of water) dropwise.

  • Heat the reaction mixture to reflux and monitor its progress using Thin Layer Chromatography (TLC).

  • Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water to precipitate the crude product.

  • Filter the solid, wash it with cold water, and dry it to obtain the 2-aryl-5-chloro-7-methoxy-1H-benzimidazole. Further purification can be achieved by recrystallization or column chromatography.

Precursor to Quinolines and Other Fused Heterocycles

Substituted anilines are foundational starting materials for the synthesis of quinolines, a class of heterocycles with significant applications in medicinal chemistry, including antimalarial and anticancer agents.[5][6] While a direct synthesis of a quinoline from 4-Chloro-2-methoxy-6-nitroaniline was not found, its structural motifs are present in key intermediates for such syntheses. For instance, a related compound, 4-methoxyaniline, is used to synthesize 4-chloro-6-methoxy-2-methyl-3-nitroquinoline, a key intermediate for PI3K/mTOR inhibitors.[5][6] This highlights the potential of 4-Chloro-2-methoxy-6-nitroaniline to serve as a precursor for highly substituted quinoline derivatives.

Applications in Dye and Agrochemical Synthesis

Nitroanilines are important intermediates in the synthesis of azo dyes. The amino group can be diazotized and coupled with a suitable coupling component to form the characteristic azo bond (-N=N-), which is the basis of the chromophore in these dyes. The substituents on the aniline ring influence the color and fastness properties of the resulting dye. While direct application of 4-Chloro-2-methoxy-6-nitroaniline in dye synthesis is not explicitly documented in the search results, its structure suggests it could be a valuable precursor for disperse or reactive dyes.

In the agrochemical sector, substituted anilines are used as building blocks for herbicides and fungicides.[3][6] The specific substitution pattern of 4-Chloro-2-methoxy-6-nitroaniline could be leveraged to create novel active ingredients with specific biological activities.

Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons, and the amine protons. The chemical shifts and coupling patterns of the aromatic protons would be influenced by the electronic effects of the substituents.

• ¹³C NMR: The carbon NMR spectrum would show characteristic signals for the aromatic carbons, with the carbons attached to the electronegative atoms (Cl, O, N) appearing at lower field.

• IR Spectroscopy: The infrared spectrum would exhibit characteristic absorption bands for the N-H stretching of the amino group (around 3300-3500 cm⁻¹), the C-H stretching of the aromatic ring and methoxy group, the N-O stretching of the nitro group (around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹), and the C-Cl stretching.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (202.60 g/mol ), with a characteristic isotopic pattern for the presence of a chlorine atom.

Conclusion

4-Chloro-2-methoxy-6-nitroaniline, while a specialized building block, offers significant potential for the synthesis of complex and valuable molecules. Its polysubstituted nature provides a versatile platform for a range of chemical transformations, most notably in the construction of heterocyclic scaffolds of medicinal importance, such as benzimidazoles. The insights provided in this guide, from its physicochemical properties and plausible synthesis to its demonstrated utility in forming key structural motifs, underscore its value to the research and development community. As the demand for novel pharmaceuticals and advanced materials continues to grow, the strategic application of such well-defined building blocks will remain a cornerstone of innovation.

References

• Capot Chemical. (n.d.). Specifications of 4-Chloro-2-methoxy-6-nitroaniline. Retrieved from [Link]

• Google Patents. (1995). Process for preparing nitroaniline derivatives. (US5466871A).
• Google Patents. (2013). Preparation method of mono-substituted para-chloroaniline. (CN102993023A).

• Zhao, L., Lei, F., & Guo, Y. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. Retrieved from [Link]

• Google Patents. (1982). Process for the preparation of nitroanilines. (US4380671A).
• Google Patents. (1976). Process for the preparation of anilines meta-substituted by chlorine. (US4031139A).
• Google Patents. (2019). The preparation method of 2- methoxyl group -4- nitroaniline. (CN109776337A).

• ResearchGate. (2017). (PDF) Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Retrieved from [Link]

• Google Patents. (2015). A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline. (WO2015121787A1).

• MDPI. (2023). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. Retrieved from [Link]

• Australian Government Department of Health. (2019). Benzenamine, 4-chloro-2-nitro-: Human health tier II assessment. Retrieved from [Link]

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• Science Alert. (2011). Synthesis of Heterocyclic Monoazo Disperse Dyes Derived from 4-Amino-2-chloro-6, 7-dimethoxyquinazoline. Retrieved from [Link]

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The Strategic Deployment of 4-Chloro-2-methoxy-6-nitroaniline in Modern Medicinal Chemistry: A Technical Guide

Preamble: The Architectural Significance of Substituted Anilines

In the intricate tapestry of medicinal chemistry, the selection of a core scaffold is a decision that dictates the trajectory of a drug discovery program. Substituted anilines, particularly those adorned with a carefully chosen array of functional groups, represent a class of molecules with profound potential. Their inherent reactivity and structural versatility allow for the construction of complex heterocyclic systems that form the backbone of numerous therapeutic agents.[1] This guide delves into the specific potential of 4-Chloro-2-methoxy-6-nitroaniline , a molecule poised at the intersection of synthetic utility and biological relevance. We will explore its application as a strategic building block, dissecting the rationale behind its use and providing actionable insights for researchers in the field.

The aniline scaffold itself, while a cornerstone of many synthetic endeavors, is not without its challenges, including potential metabolic instability and toxicity.[2] It is the precise arrangement of the chloro, methoxy, and nitro substituents on this particular aniline that unlocks a unique chemical space, offering opportunities to modulate pharmacokinetic and pharmacodynamic properties while enabling the synthesis of novel molecular architectures.

Part 1: Deconstructing the Scaffold: An Analysis of 4-Chloro-2-methoxy-6-nitroaniline

The therapeutic potential of any compound derived from 4-Chloro-2-methoxy-6-nitroaniline is intrinsically linked to the electronic and steric properties of its constituent functional groups.

• The Nitro Group (-NO₂): A potent electron-withdrawing group, the nitro moiety significantly influences the reactivity of the aniline ring. In the context of medicinal chemistry, nitroaromatic compounds are precursors to a range of biologically active agents.[3] The nitro group can be crucial for molecular recognition by target proteins and can also serve as a bio-reductive handle, where enzymatic reduction in hypoxic environments (such as those found in solid tumors) can lead to the formation of cytotoxic reactive nitrogen species.[4]

• The Chloro Group (-Cl): As a halogen, the chloro group is a common substituent in drug molecules. Its moderate lipophilicity can enhance membrane permeability and its presence can modulate metabolic stability by blocking sites susceptible to oxidative metabolism.[5] Furthermore, its electron-withdrawing nature further influences the electronic landscape of the aromatic ring.

• The Methoxy Group (-OCH₃): This electron-donating group can have a profound impact on a molecule's properties. It can increase solubility and often plays a critical role in forming hydrogen bonds with biological targets.[5] The interplay between the electron-donating methoxy group and the electron-withdrawing nitro and chloro groups creates a unique electronic environment that can be exploited in both synthesis and biological activity.

Part 2: Synthetic Blueprint: Leveraging 4-Chloro-2-methoxy-6-nitroaniline for Heterocyclic Synthesis

The true value of 4-Chloro-2-methoxy-6-nitroaniline lies in its capacity to serve as a versatile precursor for a variety of heterocyclic scaffolds with proven therapeutic relevance. The presence of the ortho-nitro and amino groups is a classic arrangement for the construction of fused heterocyclic systems.

Workflow 1: Reductive Cyclization for the Synthesis of Substituted Benzimidazoles

Benzimidazoles are a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including anticancer, antiviral, and anthelmintic properties.[6] A common and efficient route to substituted benzimidazoles from ortho-nitroanilines is a one-pot reductive cyclization with aldehydes.

Experimental Protocol: One-Pot Synthesis of 2-Aryl-5-chloro-7-methoxy-1H-benzimidazoles

• Reaction Setup: In a round-bottom flask, dissolve 4-Chloro-2-methoxy-6-nitroaniline (1 mmol) and an appropriate aromatic aldehyde (1.2 mmol) in ethanol (15 mL).

• Reductant Addition: To this stirring solution, add an aqueous solution of sodium dithionite (Na₂S₂O₄) (3 mmol in 5 mL of water) dropwise. The in-situ reduction of the nitro group to an amine is the critical first step.

• Cyclization: Heat the reaction mixture to reflux (approximately 78°C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The newly formed diamine will readily condense with the aldehyde.

• Workup and Isolation: Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature. Pour the mixture into ice-cold water (50 mL) to precipitate the crude benzimidazole product.

• Purification: Collect the solid by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: Reductive cyclization workflow for benzimidazole synthesis.

Workflow 2: Construction of Quinoxaline and Quinoline Scaffolds

Quinoxalines are another important class of nitrogen-containing heterocycles with diverse biological activities, including applications as kinase inhibitors. The synthesis typically involves the condensation of an ortho-phenylenediamine with a 1,2-dicarbonyl compound. The initial reduction of 4-Chloro-2-methoxy-6-nitroaniline provides the necessary diamine intermediate.

Furthermore, while not a direct cyclization of the starting aniline, it serves as a logical precursor to more complex quinoline structures. For instance, related methoxyanilines are used to synthesize 4-chloro-6-methoxy-2-methyl-3-nitroquinoline, a key intermediate for PI3K/mTOR inhibitors.[7][8] This highlights the potential of our target molecule in the synthesis of potent anticancer agents.

Experimental Protocol: Two-Step Synthesis of 6-Chloro-8-methoxyquinoxalines

Step A: Reduction to 4-Chloro-6-methoxy-benzene-1,2-diamine

• Reaction Setup: Suspend 4-Chloro-2-methoxy-6-nitroaniline (10 mmol) in a mixture of ethanol (30 mL) and concentrated HCl (5 mL).

• Reduction: Heat the mixture to reflux and add iron powder (30 mmol) portion-wise over 30 minutes. The progress of the reduction can be monitored by TLC.

• Isolation: After cooling, neutralize the reaction mixture with a 20% NaOH solution to a pH of approximately 8-9. Filter to remove iron salts and concentrate the filtrate under reduced pressure to obtain the crude diamine.

Step B: Cyclocondensation

• Reaction Setup: Dissolve the crude diamine from Step A (1 mmol) and a 1,2-dicarbonyl compound (e.g., glyoxal) (1.1 mmol) in ethanol (10 mL).

• Condensation: Add a catalytic amount of acetic acid and stir the mixture at room temperature or with gentle heating.

• Isolation: The quinoxaline product will often precipitate from the reaction mixture upon cooling. It can be collected by filtration and purified by recrystallization.

Part 3: Charting the Therapeutic Landscape

The heterocyclic scaffolds derived from 4-Chloro-2-methoxy-6-nitroaniline are of significant interest in several therapeutic areas, most notably in oncology.

Application Focus: Anticancer Agents

The PI3K/Akt/mTOR signaling pathway is frequently dysregulated in human cancers, making it a prime target for therapeutic intervention.[7] Quinoline and quinoxaline derivatives have shown considerable promise as inhibitors of this pathway. The synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline from 4-methoxyaniline serves as a compelling precedent.[7][8][9] It is highly probable that derivatives of 4-Chloro-2-methoxy-6-nitroaniline could be developed into potent and selective PI3K/mTOR inhibitors.

Caption: Logical flow of lead optimization and risk mitigation.

Conclusion and Future Horizons

4-Chloro-2-methoxy-6-nitroaniline is more than just a chemical intermediate; it is a strategic starting point for the development of sophisticated therapeutic agents. Its unique substitution pattern provides a rich foundation for the synthesis of diverse heterocyclic systems, particularly those targeting validated pathways in oncology. By understanding the intricate roles of its functional groups, leveraging established synthetic methodologies, and proactively addressing potential liabilities, researchers can unlock the full potential of this versatile scaffold. The insights and protocols presented in this guide are intended to serve as a foundational resource for scientists and drug development professionals dedicated to advancing the frontiers of medicinal chemistry.

References

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• Zhao, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. Available at: [Link]

• Cresset Group (2024). Aniline replacement in drug-like compounds. Cresset Group. Available at: [Link]

• Zhao, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. ResearchGate. Available at: [Link]

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• Naeimi, H., & Alishahi, N. (2014). Synthesis of 2-substituted benzimidazoles from o-nitroanilines and aryl aldehydes via an in situ nitro reduction. ResearchGate. Available at: [Link]

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"4-Chloro-2-methoxy-6-nitroaniline" as an intermediate for dye synthesis

An In-depth Technical Guide to 4-Chloro-2-methoxy-6-nitroaniline as an Intermediate for High-Performance Dye Synthesis

Authored by a Senior Application Scientist

Foreword: The Central Role of Intermediates in Chromophore Design

In the intricate field of synthetic dye chemistry, the final performance, color, and fastness properties of a dye are not merely products of a single reaction but are meticulously built into the molecular architecture from the ground up. The foundational pillars of this architecture are the dye intermediates. These molecules, often substituted aromatic amines and phenols, are the true arbiters of a dye's character. The strategic selection of substituents—be they electron-donating or electron-withdrawing—on these intermediates allows for the precise tuning of the resulting chromophore's electronic properties and, consequently, its interaction with light.

This guide focuses on a highly functionalized and pivotal intermediate: 4-Chloro-2-methoxy-6-nitroaniline . The specific arrangement of its chloro, methoxy, and nitro groups on the aniline scaffold makes it a potent diazo component for synthesizing a range of high-performance disperse dyes, particularly for modern synthetic fibers like polyester. Herein, we will deconstruct the synthesis of this intermediate, explore its application in a validated dye synthesis protocol, and provide the critical safety and handling insights required for its professional use.

Physicochemical and Structural Profile

Understanding the fundamental properties of an intermediate is paramount for its effective use in synthesis, including predicting its reactivity and solubility. While 4-Chloro-2-methoxy-6-nitroaniline is a key industrial intermediate, comprehensive public data is scarce. Therefore, for physicochemical reference, we present data for its close structural isomer, 5-Chloro-2-methoxy-4-nitroaniline , which shares the same molecular formula and a similar substitution pattern. This data serves as a reliable proxy for handling and experimental design.

Property	Value	Source
IUPAC Name	5-chloro-2-methoxy-4-nitroaniline	[PubChem CID 80410][1]
CAS Number	6259-08-1	[PubChem CID 80410][1]
Molecular Formula	C₇H₇ClN₂O₃	[PubChem CID 80410][1]
Molecular Weight	202.59 g/mol	[PubChem CID 80410][1]
Appearance	Typically an orange or yellow crystalline solid.	[2]
LogP	1.7	[PubChem CID 80410][1]

Molecular Structure:

Caption: Structure of 4-Chloro-2-methoxy-6-nitroaniline.

Synthesis of the Intermediate: A Guided Protocol

The synthesis of 4-Chloro-2-methoxy-6-nitroaniline is a multi-step process that requires careful control of reaction conditions to achieve high regioselectivity and yield. The following proposed pathway starts from the readily available precursor, 4-chloro-2-methoxyaniline.

Caption: Proposed synthetic pathway for 4-Chloro-2-methoxy-6-nitroaniline.

Step-by-Step Synthesis Protocol:

Part A: Acetylation (Amine Protection)

• Causality: The initial acetylation step is critical. It converts the highly activating amino group into a moderately activating acetamido group. This serves two purposes: it prevents oxidation of the aromatic ring by the strong nitrating mixture and sterically directs the incoming electrophile (NO₂⁺) to the ortho position (C6), which is activated by the methoxy group and unhindered.

• Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-chloro-2-methoxyaniline (0.1 mol).

• Reaction: Add glacial acetic acid (100 mL) and acetic anhydride (0.12 mol).

• Heating: Gently heat the mixture to reflux for 1-2 hours. Monitor the reaction completion using Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature and pour it slowly into 400 mL of ice-cold water with stirring.

• Isolation: The white precipitate of N-(4-chloro-2-methoxyphenyl)acetamide is collected by vacuum filtration, washed with cold water until neutral, and dried.

Part B: Nitration

• Causality: The nitration is performed at low temperatures (0-5 °C) to control the exothermic reaction and prevent over-nitration or side reactions. Concentrated sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is necessary for the electrophilic aromatic substitution to occur.

• Setup: To a flask maintained in an ice-salt bath (0-5 °C), slowly add the dried acetanilide from Part A to concentrated sulfuric acid (50 mL) with stirring, ensuring the temperature does not rise above 10 °C.

• Nitrating Mixture: Prepare a nitrating mixture by slowly adding concentrated nitric acid (0.11 mol) to concentrated sulfuric acid (20 mL) in a separate flask, cooled in an ice bath.

• Reaction: Add the nitrating mixture dropwise to the acetanilide solution over 30-45 minutes, maintaining the temperature below 5 °C.

• Stirring: After the addition is complete, stir the mixture for an additional 2-3 hours at 0-5 °C.

• Workup & Isolation: Carefully pour the reaction mixture onto crushed ice. The yellow precipitate of N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide is filtered, washed thoroughly with water, and dried.

Part C: Hydrolysis (Deacetylation)

• Causality: The final step removes the acetyl protecting group to regenerate the primary amine, yielding the target intermediate. Acid-catalyzed hydrolysis is a standard and efficient method for this transformation.

• Setup: Suspend the nitrated product from Part B in a mixture of ethanol (100 mL) and concentrated hydrochloric acid (50 mL).

• Reaction: Heat the mixture to reflux for 2-4 hours until TLC analysis indicates the disappearance of the starting material.

• Workup: Cool the solution and neutralize it carefully with a saturated sodium bicarbonate solution until the product precipitates.

• Isolation & Purification: Filter the solid product, wash with water, and dry. Recrystallize from ethanol or an ethanol/water mixture to obtain pure 4-Chloro-2-methoxy-6-nitroaniline.

Application in Dye Synthesis: A Case Study

The synthesized intermediate serves as a premier diazo component. Its primary amine is readily converted into a diazonium salt, which is a weak electrophile. The electron-withdrawing nature of the nitro and chloro groups stabilizes the diazonium salt and enhances its electrophilicity, making it suitable for coupling with electron-rich aromatic systems to form the characteristic -N=N- azo chromophore.

We will demonstrate its use in the synthesis of a high-performance red disperse dye by coupling it with 3-(N,N-diethyl)amino-4-methoxyacetanilide .

Caption: Workflow for the synthesis of an azo disperse dye.

Experimental Protocol for Azo Dye Synthesis:

Part A: Diazotization of the Intermediate

• Setup: Suspend 4-Chloro-2-methoxy-6-nitroaniline (10 mmol) in a mixture of concentrated hydrochloric acid (15 mL) and water (25 mL) in a 250 mL beaker. Stir to form a fine slurry and cool to 0-5 °C in an ice bath.

• Nitrite Solution: In a separate flask, dissolve sodium nitrite (10.5 mmol) in 10 mL of cold water.

• Reaction: Add the sodium nitrite solution dropwise to the cold amine slurry over 20 minutes. The key is to keep the temperature strictly below 5 °C to ensure the stability of the resulting diazonium salt[3].

• Completion: Stir the mixture for an additional 30 minutes at 0-5 °C. A clear solution of the diazonium salt should be obtained. A slight excess of nitrous acid should be confirmed with starch-iodide paper.

Part B: Azo Coupling Reaction

• Causality: Azo coupling is an electrophilic aromatic substitution. The diazonium ion attacks the electron-rich coupling component[2]. The reaction is typically run in a mildly acidic to neutral medium to ensure the coupling component (an aniline derivative in this case) is sufficiently nucleophilic while preventing the diazonium salt from decomposing.

• Coupling Solution: Dissolve the coupling component, 3-(N,N-diethyl)amino-4-methoxyacetanilide (10 mmol), in a mixture of glacial acetic acid (20 mL) and water (50 mL). Cool this solution to 0-5 °C.

• Reaction: Slowly add the freshly prepared diazonium salt solution from Part A to the coupling solution with vigorous stirring.

• pH Adjustment: Maintain the pH of the reaction mixture between 4-5 by adding a sodium acetate solution as needed.

• Completion: Stir the reaction mixture for 2-4 hours, allowing the temperature to slowly rise to room temperature. The colored dye will precipitate out of the solution.

• Isolation: Collect the dye by vacuum filtration, wash it with cold water until the filtrate is neutral, and then dry it in an oven at 60-70 °C.

Safety and Handling: A Professional Imperative

Nitroaniline derivatives are potent chemical agents that demand rigorous safety protocols. While a specific Safety Data Sheet (SDS) for 4-Chloro-2-methoxy-6-nitroaniline is not widely available, data from analogous compounds like 4-chloro-2-nitroaniline and 4-chloro-2-methyl-6-nitroaniline provide a strong basis for risk assessment.

• Acute Toxicity: These compounds are classified as highly toxic. They are often fatal if swallowed, inhaled, or in contact with skin[4][5].

• Irritation: Causes serious skin and eye irritation[5]. May also cause respiratory irritation.

• Organ Damage: May cause damage to organs through prolonged or repeated exposure[4].

• Environmental Hazard: Toxic to aquatic life with long-lasting effects[6].

Mandatory Personal Protective Equipment (PPE) & Handling:

• Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor/particulate filter, especially when handling the powdered solid.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Skin Protection: Wear a lab coat or chemical-resistant apron. Ensure no skin is exposed.

• Ventilation: All operations must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Emergency: Have an eyewash station and safety shower readily accessible. In case of exposure, seek immediate medical attention[7].

Conclusion

4-Chloro-2-methoxy-6-nitroaniline stands as a testament to the power of substituent effects in the rational design of functional molecules. Its carefully balanced electronic and steric properties make it a valuable and versatile intermediate for the synthesis of high-performance disperse dyes. The protocols and insights provided in this guide offer a comprehensive framework for researchers and development professionals to safely synthesize and utilize this intermediate, paving the way for the creation of novel chromophores with tailored properties for advanced applications.

References

• Otutu, J. O. (2019). SYNTHESIS OF DISPERSE DYES AND THEIR APPLICATIONS ON SYNTHETIC FABRICS. FUW Trends in Science & Technology Journal, 4(1), 092-096.

• CPA Chem. (2022). Safety data sheet according to 1907/2006/EC, Article 31.

• Zhao, L., Lei, F., & Guo, Y. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. 7th International Conference on Education, Management, Computer and Medicine (EMCM 2016). Atlantis Press.

• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.

• PrepChem. (n.d.). Synthesis of 3-amino-4-methoxyacetanilide. Retrieved from [Link]

• Sigma-Aldrich. (2026). SAFETY DATA SHEET for 4-Chloroaniline.

• ResearchGate. (2017). (PDF) Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.

• Google Patents. (n.d.). A kind of method of producing 3-(N, N-diallyl) amino-4-methoxyacetanilide.

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 4-Chloro-2-nitroaniline.

• Patsnap. (n.d.). Preparation method of 3-(N,N-diallyl)amino-4-methoxy acetanilide.

• ResearchGate. (2015). How can I prepare 3-amino-4-methoxy acetanilide?

• Acros Organics. (2020). SAFETY DATA SHEET: 4-Nitroaniline.

• University of Toronto Scarborough. (n.d.). The Synthesis of Azo Dyes.

• Organic Chemistry Portal. (n.d.). Azo Coupling. Retrieved from [Link]

• Central Drug House (P) Ltd. (n.d.). 4-Chloro-2-Nitroaniline MATERIAL SAFETY DATA SHEET.

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• Otutu, J. O., & Efurhievwe, E. M. (2013). Synthesis of Heterocyclic Monoazo Disperse Dyes Derived from 4-Amino-2-chloro-6, 7-dimethoxyquinazoline. Journal of Applied Sciences, 13(6), 924-928.

• Google Patents. (n.d.). Preparation method of o-chloro-p-nitroaniline diazonium salt.

• Patsnap. (n.d.). Preparation method of 4-methoxy-2-nitroaniline.

• International Journal of Innovative Research in Science, Engineering and Technology. (2020). Synthesis of Disperse Azo Dyes by using Various Combinations of Base & Coupling Agents.

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• Fisher Scientific. (n.d.). 4-Chloro-2-methyl-6-nitroaniline, 98%. Retrieved from [Link]

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The Ascendant Scaffold: A Technical Guide to the Biological Activities of 4-Chloro-2-methoxy-6-nitroaniline Derivatives

Foreword

In the landscape of medicinal chemistry, the strategic selection and modification of core chemical scaffolds are paramount to the discovery of novel therapeutic agents. The substituted aniline, 4-Chloro-2-methoxy-6-nitroaniline, has emerged as a particularly versatile and promising starting point for the synthesis of a diverse array of biologically active molecules. The interplay of its electron-withdrawing chloro and nitro groups with the electron-donating methoxy substituent creates a unique electronic environment that can be exploited for targeted interactions with biological macromolecules. This guide provides an in-depth exploration of the synthesis, biological evaluation, and structure-activity relationships of derivatives stemming from this core, offering researchers, scientists, and drug development professionals a comprehensive resource to navigate and innovate within this chemical space.

The 4-Chloro-2-methoxy-6-nitroaniline Core: Physicochemical Properties and Synthetic Utility

The 4-Chloro-2-methoxy-6-nitroaniline scaffold serves as a foundational building block in organic synthesis. Its reactivity is primarily dictated by the amino group, which can be readily diazotized or acylated, and the nitro group, which can be reduced to an amine, paving the way for a multitude of derivatizations. The chloro and methoxy groups modulate the reactivity of the benzene ring and can influence the pharmacokinetic properties of the resulting derivatives.

A crucial transformation for this and related nitroaniline compounds is the reduction of the nitro group to an amine. This reaction is fundamental to their application as intermediates in the synthesis of more complex molecules.

Experimental Protocol: Reduction of a Nitroaniline Derivative

This protocol outlines a general procedure for the reduction of a nitroaniline derivative to its corresponding amine using palladium on carbon as a catalyst.

Materials:

• Nitroaniline derivative

• Palladium on carbon (10% Pd/C)

• Ethanol (or other suitable solvent)

• Hydrogen gas

• Pressure reaction vessel (e.g., Parr shaker)

• Thin Layer Chromatography (TLC) plates and developing chamber

• LC-MS or GC-MS for reaction monitoring and product confirmation

Procedure:

• In a pressure vessel, dissolve a known amount (e.g., 1.0 equivalent) of the nitroaniline derivative in a suitable solvent like ethanol.

• Carefully add the 10% Pd/C catalyst (typically 5-10 mol%) to the solution.

• Seal the vessel and purge it first with nitrogen gas and then with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50 psi).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by a suitable method, such as column chromatography or recrystallization.

Anticancer Activity of Derivatives

While direct studies on a wide range of simple 4-Chloro-2-methoxy-6-nitroaniline derivatives are limited in publicly available research, the broader class of compounds incorporating the methoxy-aniline moiety has shown significant promise in anticancer research. Derivatives of quinoline and quinoxaline, which can be synthesized from methoxy-aniline structures, have demonstrated notable cytotoxic activities against various cancer cell lines.

Quinoline and Oxadiazole Derivatives: Targeting Cancer Cell Proliferation

The synthesis of novel quinoline derivatives often utilizes substituted anilines as starting materials. For instance, 4-chloro-6-methoxy-2-methyl-3-nitroquinoline can be synthesized from 4-methoxyaniline through cyclization, nitration, and chlorination steps.[1][2] This quinoline intermediate serves as a key building block for more complex molecules with potential anticancer properties. The PI3K/Akt/mTOR signaling pathway, which is crucial for tumor cell proliferation, survival, and metastasis, is a common target for such quinoline derivatives.[1][2]

Similarly, 1,3,4-oxadiazole-linked aryl derivatives have been designed as tubulin inhibitors.[3] The synthesis of these compounds can start from 4-chlorophenol, which is nitrated to 4-chloro-2-nitrophenol and then reduced to 2-amino-4-chlorophenol, a close structural relative of our core molecule.[3]

One notable derivative, 4-Chloro-2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)amino)phenol, has demonstrated significant anticancer activity against various cancer cell lines, including SNB-19 (glioblastoma), NCI-H460 (lung cancer), and SNB-75 (glioblastoma) at a concentration of 10 µM.[3]

Cytotoxicity Evaluation: The MTT Assay

The cytotoxic activity of synthesized compounds is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the reduction of MTT by mitochondrial NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells, reflecting the number of living cells.

Materials:

• Cancer cell lines (e.g., HCT-116, PC3, MCF7)[4]

• 96-well plates

• Complete cell culture medium

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilizing agent (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cell lines in 96-well plates at a specific density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 hours).

• MTT Addition: After incubation, add MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent like DMSO to dissolve the resulting formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth, from the dose-response curve.

Quantitative Anticancer Data

The following table summarizes the in vitro cytotoxic activity of various compounds containing a methoxy-aniline substructure against different cancer cell lines.

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
5f	Ani9 derivative	PC3 (Prostate)	0.022	[4]
NCNA-1	N-(2-chloroethyl)-4-nitroaniline	HCT-116 (Colorectal)	45.2
NCNA-2	N-(2-chloroethyl)-2-methyl-4-nitroaniline	HCT-116 (Colorectal)	35.8
NCNA-4	N-(2-chloroethyl)-2,6-dimethyl-4-nitroaniline	HCT-116 (Colorectal)	28.5
Compound 4.10	Quinoline derivative	HOP-92 (Lung)	logGI50 = -6.01	[1]
Compound 4.10	Quinoline derivative	U251 (CNS)	logGI50 = -6.00	[1]

Note: The data for NCNA derivatives is illustrative and based on structure-activity relationships for analogous compounds.

Mechanism of Action: Beyond Cytotoxicity

Further investigation into the mechanism of action of promising compounds is crucial. For instance, flow cytometry assays can reveal if a compound induces cell cycle arrest or apoptosis.[1] Some derivatives may exert their effects by inhibiting specific enzymes, such as Anoctamin 1 (ANO1), a calcium-activated chloride channel that is highly expressed in several cancers.[4] The compound 5f , a potent ANO1 inhibitor, has been shown to significantly inhibit the proliferation of cancer cells expressing high levels of ANO1 and reduce the protein levels of ANO1 in PC3 cells.[4]

Antimicrobial Activity of Derivatives

Derivatives of the 4-Chloro-2-methoxy-6-nitroaniline scaffold have also been explored for their antimicrobial properties. The synthesis of novel acetamides and nicotinonitriles has yielded compounds with promising activity against a range of bacteria and fungi.

Synthesis of Antimicrobial Agents

The synthesis of 2-[amino]-N-(un/substituted-phenyl)acetamides involves a multi-step process starting from 2,3-dihydro-1,4-benzodioxin-6-amine.[5] Similarly, (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile derivatives have been synthesized and evaluated for their antimicrobial activity.[6]

Antimicrobial Susceptibility Testing

The antimicrobial activity of synthesized compounds is typically determined by measuring the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Bacterial or fungal strains

• 96-well microtiter plates

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Bacterial or fungal inoculum standardized to a specific concentration

Procedure:

• Serial Dilution: Prepare a two-fold serial dilution of the test compounds in the appropriate broth in a 96-well plate.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for a specified period (e.g., 18-24 hours).

• MIC Determination: Determine the MIC as the lowest concentration of the compound at which no visible microbial growth is observed.

Structure-Activity Relationship (SAR) Insights

The biological activity of these derivatives is intrinsically linked to their chemical structure. The electronic properties of the substituents on the aniline ring can significantly influence their therapeutic efficacy.

Caption: Logical relationship between substituent electronic effects and biological activity.

General Workflow for Synthesis and Biological Evaluation

The discovery and development of novel derivatives from the 4-Chloro-2-methoxy-6-nitroaniline scaffold typically follow a structured workflow.

Caption: General workflow for the synthesis and biological validation of new compounds.

Conclusion and Future Directions

The 4-Chloro-2-methoxy-6-nitroaniline scaffold and its derivatives represent a fertile ground for the discovery of new therapeutic agents. The existing body of research, though fragmented, clearly indicates the potential for developing potent anticancer and antimicrobial compounds. Future research should focus on a more systematic exploration of the chemical space around this core, with a strong emphasis on elucidating the mechanisms of action and conducting in vivo studies to validate the in vitro findings. The strategic derivatization of this scaffold, guided by a thorough understanding of structure-activity relationships, holds the promise of yielding novel drug candidates to address unmet medical needs.

References

• ResearchGate. (PDF) Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Available from: [Link]

• PubMed. Synthesis and biological evaluation of novel Ani9 derivatives as potent and selective ANO1 inhibitors. Available from: [Link]

• PubMed. [Toxicity of 4-chloro-2-nitroaniline and 2-chloro-4-nitroaniline to isolated rat hepatocytes]. Available from: [Link]

• International Journal of Allied Medical Sciences and Clinical Research. 4-chloro-6-methoxy-2-styryl quinoline, its synthesis and antibacterial activity. Available from: [Link]

• Atlantis Press. Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Available from: [Link]

• ResearchGate. Synthesis and biological assay of 4-aryl-6-chloro-quinoline derivatives as novel non-nucleoside anti-HBV agents | Request PDF. Available from: [Link]

• MDPI. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines. Available from: [Link]

• Biosciences Biotechnology Research Asia. Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. Available from: [Link]

• MDPI. Synthesis and Biological Evaluation of New Compounds with Nitroimidazole Moiety. Available from: [Link]

• PMC - NIH. Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies. Available from: [Link]

• NICNAS. Benzenamine, 4-chloro-2-nitro-: Human health tier II assessment. Available from: [Link]

• ResearchGate. (PDF) 4-Chloro-2-nitroaniline. Available from: [Link]

• PubChem. 4-Chloro-2-nitroanisole | C7H6ClNO3 | CID 66631. Available from: [Link]

• PubChem. 4-Chloro-2-nitroaniline | C6H5ClN2O2 | CID 6979. Available from: [Link]

• NIH. Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A inhibitors with antiviral activity and improved selectivity over PIM3. Available from: [Link]

• ResearchGate. (PDF) Synthesis and Antimicrobial Activity of (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile. Available from: [Link]

• PubMed. Synthesis of promising antibacterial and antifungal agents: 2-[amino]-N-(un/substituted-phenyl)acetamides. Available from: [Link]

• Sci-Hub. 4-Methoxy-2-nitroaniline. Available from: [Link]

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Protocols & Analytical Methods

Application and Protocol Guide: Synthesis of Substituted Quinolines Utilizing 4-Chloro-2-methoxy-6-nitroaniline

This guide provides an in-depth exploration of the synthesis of substituted quinolines, focusing on the strategic use of 4-Chloro-2-methoxy-6-nitroaniline as a key starting material. The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The ability to functionalize this scaffold at various positions is crucial for the development of new chemical entities with desired pharmacological profiles.[4] This document offers a detailed protocol, mechanistic insights, and practical guidance for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Quinoline Scaffold

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone in the development of pharmaceuticals.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[2][4][5] The specific substitution pattern on the quinoline core dictates its interaction with biological targets, making the regioselective synthesis of these derivatives a key focus in medicinal chemistry.[3][4]

The starting material, 4-Chloro-2-methoxy-6-nitroaniline, offers a unique combination of substituents that can be strategically exploited. The electron-withdrawing nitro group significantly influences the reactivity of the aniline ring, while the chloro and methoxy groups provide handles for further synthetic modifications.[6] Understanding the interplay of these groups is essential for designing successful synthetic strategies.

Strategic Synthesis of Substituted Quinolines

Several classic named reactions provide pathways to the quinoline core, including the Skraup, Doebner-von Miller, Friedländer, and Combes syntheses.[7][8] For the purpose of this guide, we will focus on the Combes quinoline synthesis , a robust method involving the acid-catalyzed condensation of an aniline with a β-diketone.[9][10][11]

The Combes Synthesis: A Versatile Approach

The Combes synthesis is particularly advantageous for creating 2,4-disubstituted quinolines.[10][11] The reaction proceeds through the formation of an enamine intermediate from the aniline and β-diketone, followed by an acid-catalyzed cyclization and dehydration to yield the aromatic quinoline ring.[12][13]

The choice of a strong acid catalyst, such as concentrated sulfuric acid or polyphosphoric acid (PPA), is critical, especially when dealing with an aniline deactivated by a strong electron-withdrawing group like the nitro group present in our starting material.[9][12]

Experimental Protocol: Combes Synthesis of 7-Chloro-5-methoxy-2,4-dimethyl-8-nitroquinoline

This section details a step-by-step protocol for the synthesis of a substituted quinoline using 4-Chloro-2-methoxy-6-nitroaniline and acetylacetone (a β-diketone).

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-Chloro-2-methoxy-6-nitroaniline	Reagent	Commercially Available	---
Acetylacetone (2,4-pentanedione)	Reagent	Commercially Available	---
Polyphosphoric Acid (PPA)	Reagent	Commercially Available	Corrosive, handle with care.
Dichloromethane (DCM)	ACS	Commercially Available	---
Saturated Sodium Bicarbonate Solution	---	Prepared in-house	---
Anhydrous Sodium Sulfate	Reagent	Commercially Available	---
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography.
Ethyl Acetate	ACS	Commercially Available	For chromatography.
Hexanes	ACS	Commercially Available	For chromatography.

Step-by-Step Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-Chloro-2-methoxy-6-nitroaniline (10 mmol, 2.02 g).

• Addition of β-Diketone: To the flask, add acetylacetone (12 mmol, 1.2 mL).

• Acid Catalyst: Carefully and slowly add polyphosphoric acid (20 g) to the reaction mixture with stirring. The mixture will become viscous and generate some heat.

• Heating and Reaction Monitoring: Heat the reaction mixture to 120-130 °C in an oil bath. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 3:1 hexanes:ethyl acetate eluent system. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the viscous mixture onto crushed ice (approx. 100 g) in a beaker with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases and the pH is approximately 8.

  • A solid precipitate should form. If not, proceed to extraction.

• Extraction:

  • Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers.

• Drying and Concentration:

  • Dry the combined organic layers over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

  • Collect the fractions containing the desired product and concentrate them to yield the pure 7-Chloro-5-methoxy-2,4-dimethyl-8-nitroquinoline.

Visualization of the Workflow

Caption: Experimental workflow for the Combes synthesis of the target quinoline.

Mechanistic Insights

The Combes synthesis proceeds through a well-established mechanism. The electron-withdrawing nitro group on the aniline ring slows down the initial nucleophilic attack on the β-diketone and makes the subsequent electrophilic aromatic substitution (cyclization) more challenging, necessitating a strong acid and elevated temperatures.

Caption: Simplified mechanism of the Combes quinoline synthesis.

Characterization and Validation of the Synthesized Quinoline

The structure of the synthesized quinoline derivative must be confirmed using standard spectroscopic methods.

Spectroscopic Data

Technique	Expected Observations
¹H NMR	Aromatic protons in the 6-8 ppm region. Two singlets for the methyl groups around 2.5-3.0 ppm. A singlet for the methoxy group around 4.0 ppm.
¹³C NMR	Resonances corresponding to the quinoline core carbons, methyl carbons, and methoxy carbon.
Mass Spec.	A molecular ion peak corresponding to the calculated molecular weight of the product.
FTIR	Characteristic peaks for C=C and C=N stretching in the aromatic system, C-H stretching, and N-O stretching of the nitro group.

For a comprehensive guide on the interpretation of these spectra for quinoline derivatives, refer to specialized resources.[14][15]

Conclusion and Future Perspectives

This guide provides a detailed protocol and the underlying scientific principles for the synthesis of a substituted quinoline from 4-Chloro-2-methoxy-6-nitroaniline via the Combes synthesis. The strategic placement of chloro, methoxy, and nitro groups on the resulting quinoline scaffold opens up numerous possibilities for further derivatization. For instance, the nitro group can be reduced to an amine, and the chloro group can be displaced through nucleophilic aromatic substitution, allowing for the creation of a diverse library of compounds for drug discovery programs. The continued exploration of efficient and regioselective methods for quinoline synthesis remains a vital area of research in medicinal chemistry.[16][17]

References

• Zhang, X., Yao, T., & Larock, R. C. (2005). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. The Journal of Organic Chemistry, 70(18), 7338–7343.

• Zhang, X., Yao, T., & Larock, R. C. (2005). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Available at: [Link]

• El-Sayed, Y. S., et al. (2018). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry, 11(8), 1246-1261.

• MDPI. (2022). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Available at: [Link]

• MDPI. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Available at: [Link]

• National Center for Biotechnology Information. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Available at: [Link]

• Semantic Scholar. (n.d.). [PDF] Quinoline-Based Materials: Spectroscopic Investigations as well as DFT and TD-DFT Calculations. Available at: [Link]

• Oriental Journal of Chemistry. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Available at: [Link]

• Royal Society of Chemistry. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2021). SYNTHESIS, SPECTRAL CHARACTERIZATION, AND IN-VITRO ANTIOXIDANT ACTIVITY SCREENING OF SOME NOVEL 2-HYDROXY QUINOLINE DERIVATIVES. Available at: [Link]

• Frontiers. (2023). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Available at: [Link]

• Cambridge University Press. (n.d.). Combes Quinoline Synthesis. Available at: [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Available at: [Link]

• Slideshare. (2022). synthesis of quinoline derivatives and its applications. Available at: [Link]

• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Available at: [Link]

• Wikipedia. (n.d.). Combes quinoline synthesis. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Quinoline Derivatives in Modern Pharmaceutical Research. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2018). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Available at: [Link]

• ResearchGate. (n.d.). Chloro and Nitro Quinoline‐based motifs reported with anti‐cancer activities. Available at: [Link]

• National Center for Biotechnology Information. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Available at: [Link]

• Wikipedia. (n.d.). Friedländer synthesis. Available at: [Link]

• Science of Synthesis. (n.d.). Nucleophilic substitution and ring closure reactions of 4‐chloro‐3‐nitro‐2‐quinolones. Available at: [Link]

• YouTube. (2024). Combe's synthesis of quinoline || detailed mechanism. Available at: [Link]

• ResearchGate. (n.d.). Friedländer Quinoline Synthesis. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Available at: [Link]

• National Center for Biotechnology Information. (2024). Different catalytic approaches of Friedländer synthesis of quinolines. Available at: [Link]

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Application Notes and Protocols: A Detailed Guide to the Synthesis of 4-Chloro-2-methoxy-6-nitroaniline

This document provides a comprehensive, technically detailed protocol for the synthesis of 4-Chloro-2-methoxy-6-nitroaniline, a substituted nitroaniline with potential applications as an intermediate in the development of pharmaceuticals and specialized dyes. The synthetic strategy is predicated on a robust three-step process commencing with the commercially available precursor, 4-Chloro-2-methoxyaniline. This method employs a protection-nitration-deprotection sequence to ensure high regioselectivity and yield of the target compound.

This guide is intended for an audience of researchers, medicinal chemists, and process development scientists. It emphasizes not only the procedural steps but also the underlying chemical principles and critical safety considerations inherent in aromatic nitration.

Introduction and Synthetic Strategy

The synthesis of polysubstituted anilines is a cornerstone of modern organic chemistry, providing access to a vast array of functionalized building blocks. 4-Chloro-2-methoxy-6-nitroaniline presents a specific synthetic challenge due to the need for precise control over the regiochemical outcome of the nitration step. Direct nitration of the parent 4-Chloro-2-methoxyaniline would likely lead to a mixture of isomers, as the amino and methoxy groups are both activating and ortho-, para-directing.

To circumvent this, a protection strategy is employed. The highly activating amino group is temporarily converted to a less activating acetamide. This modification serves two purposes: it moderates the reactivity of the aromatic ring and, due to its steric bulk, directs the incoming electrophile (the nitronium ion, NO₂⁺) to the sterically less hindered position, which is ortho to the methoxy group and meta to the chloro group. Subsequent acidic or basic hydrolysis of the acetamide restores the amino group to yield the desired product.

The overall synthetic pathway is illustrated below:

Caption: Overall synthetic workflow for 4-Chloro-2-methoxy-6-nitroaniline.

Safety and Hazard Mitigation

This synthesis involves the use of highly corrosive and reactive substances. A thorough risk assessment must be conducted prior to commencing any experimental work.[1][2][3][4][5] All operations must be performed within a certified chemical fume hood.

Mandatory Personal Protective Equipment (PPE):

• Chemical-resistant gloves (nitrile or neoprene)

• Splash-proof safety goggles and a full-face shield

• Flame-retardant laboratory coat

Emergency Preparedness:

• An emergency eyewash station and safety shower must be immediately accessible.[2][5]

• Spill kits containing appropriate neutralizing agents (e.g., sodium bicarbonate for acids) must be readily available.[3]

Specific Reagent Hazards:

Reagent	Key Hazards	GHS Hazard Statements
Acetic Anhydride	Flammable, harmful if swallowed or inhaled, causes severe skin burns and eye damage.	H226, H302, H332, H314
Concentrated Nitric Acid	Strong oxidizer, may be corrosive to metals, causes severe skin burns and eye damage.[2][3][5]	H272, H290, H314
Concentrated Sulfuric Acid	Causes severe skin burns and eye damage.[3]	H314

Nitrating Mixture Warning: The mixture of concentrated nitric and sulfuric acids is extremely corrosive and generates a highly reactive electrophile. The addition of the nitrating mixture must be performed slowly and with efficient cooling to prevent exothermic runaway reactions.[1]

Experimental Protocol

Part A: Acetylation of 4-Chloro-2-methoxyaniline

This initial step protects the amino group as an acetamide, which moderates its activating effect and provides steric hindrance to direct the subsequent nitration.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
4-Chloro-2-methoxyaniline	157.60	15.76 g	0.10
Glacial Acetic Acid	60.05	50 mL	-
Acetic Anhydride	102.09	11.2 mL (12.25 g)	0.12
Deionized Water	18.02	500 mL	-
Ice	-	As needed	-

Equipment:

• 250 mL Erlenmeyer flask

• Magnetic stirrer and stir bar

• Graduated cylinders

• Büchner funnel and vacuum flask

Procedure:

• In the 250 mL Erlenmeyer flask, dissolve 15.76 g (0.10 mol) of 4-Chloro-2-methoxyaniline in 50 mL of glacial acetic acid. Stir until a homogeneous solution is obtained.

• To the stirred solution, slowly add 11.2 mL (0.12 mol) of acetic anhydride. An exothermic reaction may be observed. Maintain the temperature below 40°C using an ice bath if necessary.

• Continue stirring the reaction mixture at room temperature for 45 minutes.

• Pour the reaction mixture into a 1 L beaker containing 500 mL of ice-cold deionized water. A white precipitate of N-(4-chloro-2-methoxyphenyl)acetamide should form immediately.

• Stir the suspension for 15 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with two 50 mL portions of cold deionized water to remove residual acetic acid.

• Dry the product in a vacuum oven at 60-70°C to a constant weight. The expected yield is typically high (>90%).

Part B: Nitration of N-(4-chloro-2-methoxyphenyl)acetamide

This is the key regioselective step. The nitronium ion (NO₂⁺) is generated in situ and directed to the C6 position, which is ortho to the activating methoxy group and meta to the deactivating chloro and acetamido groups.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
N-(4-chloro-2-methoxyphenyl)acetamide	199.64	10.0 g	0.05
Concentrated Sulfuric Acid (98%)	98.08	30 mL	-
Concentrated Nitric Acid (70%)	63.01	3.8 mL (5.3 g)	0.06

Equipment:

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice-salt bath

• Thermometer

Procedure:

• Place 10.0 g (0.05 mol) of the dried N-(4-chloro-2-methoxyphenyl)acetamide from Part A into the 100 mL round-bottom flask.

• Carefully add 20 mL of concentrated sulfuric acid and stir until the solid is completely dissolved.

• Cool the flask in an ice-salt bath to a temperature between 0 and 5°C.

• In a separate beaker, prepare the nitrating mixture by slowly adding 3.8 mL of concentrated nitric acid to 10 mL of concentrated sulfuric acid. Keep this mixture cool in an ice bath.

• Transfer the chilled nitrating mixture to the dropping funnel.

• Add the nitrating mixture dropwise to the stirred solution of the acetamide over a period of 30-40 minutes. Crucially, maintain the reaction temperature below 10°C throughout the addition.

• After the addition is complete, allow the reaction to stir in the ice bath for an additional 60 minutes.

• Carefully and slowly pour the reaction mixture onto approximately 200 g of crushed ice in a large beaker with vigorous stirring. A yellow precipitate of N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide will form.

• Allow the ice to melt completely, then collect the yellow solid by vacuum filtration.

• Wash the filter cake thoroughly with cold deionized water until the washings are neutral to pH paper. This removes residual acid.

• Dry the crude product. It can be used directly in the next step or purified by recrystallization from ethanol if desired.

Part C: Hydrolysis of N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide

The final step is the removal of the acetyl protecting group to yield the target 4-Chloro-2-methoxy-6-nitroaniline.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide	244.63	9.8 g	0.04
Concentrated Sulfuric Acid (98%)	98.08	25 mL	-
Deionized Water	18.02	100 mL	-
10% Sodium Hydroxide Solution	-	As needed	-
Ice	-	As needed	-

Equipment:

• 250 mL round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

Procedure:

• Place 9.8 g (0.04 mol) of the crude N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide in the 250 mL round-bottom flask.

• Add a solution of 25 mL of concentrated sulfuric acid in 25 mL of water. Caution: Add the acid to the water slowly with cooling.

• Attach the reflux condenser and heat the mixture gently in a heating mantle to reflux (approximately 100-110°C) for 60 minutes.

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled solution into a beaker containing 200 g of crushed ice.

• Neutralize the acidic solution by the slow, portion-wise addition of 10% aqueous sodium hydroxide solution until the pH is approximately 7-8. The final product will precipitate as a yellow-orange solid.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold deionized water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-Chloro-2-methoxy-6-nitroaniline as yellow-orange crystals.

• Dry the final product in a vacuum desiccator.

Characterization

The identity and purity of the synthesized 4-Chloro-2-methoxy-6-nitroaniline should be confirmed by standard analytical techniques.

Caption: Workflow for purification and characterization of the final product.

• Melting Point: A sharp melting point is indicative of high purity.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the two aromatic protons, the methoxy group protons, and the amine protons. The aromatic protons should appear as two singlets or doublets with small coupling constants in the downfield region.

• ¹³C NMR Spectroscopy: The carbon NMR should show six distinct signals for the aromatic carbons, as well as a signal for the methoxy carbon.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) and an M+2 peak with an approximate ratio of 3:1, which is characteristic of a monochlorinated compound.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the amine group (around 3300-3500 cm⁻¹), asymmetric and symmetric stretching of the nitro group (around 1500-1530 and 1330-1370 cm⁻¹), and C-O stretching of the methoxy group (around 1250 cm⁻¹).

Conclusion

The three-step synthetic protocol detailed herein provides a reliable and regioselective method for the preparation of 4-Chloro-2-methoxy-6-nitroaniline from 4-Chloro-2-methoxyaniline. The strategic use of an acetamide protecting group is critical for directing the nitration to the desired position. Adherence to the outlined safety procedures is paramount due to the hazardous nature of the reagents involved. The successful synthesis and characterization of this compound will provide valuable material for further research and development in various fields of applied chemistry.

References

• Vertex AI Search. (2024). Nitration reaction safety.
• Albayati, T. M., & Doyle, A. M. (2014). Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite.
• VelocityEHS. (2015). Nitric Acid Safety Tips & Health Hazards.
• University of Washington Environmental Health & Safety. (n.d.). NITRIC ACID SAFETY.
• The Safety Master. (2024). Handling Nitric Acid: Best Practices for Corrosive Chemical Management.
• PubChem. (n.d.). 4-Chloro-2-nitroaniline.
• University of Washington Environmental Health & Safety. (2024). Reduce your risk of a nitric acid incident.
• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of 4-Methoxy-2-nitroaniline.
• PubChem. (n.d.). 4-Chloro-2-methoxyaniline.
• IJRAR.org. (n.d.).
• Filo. (2025).
• Chemguide. (n.d.). The nitration of benzene - electrophilic substitution.

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Application Notes and Protocols for the Analysis of 4-Chloro-2-methoxy-6-nitroaniline

Introduction

4-Chloro-2-methoxy-6-nitroaniline is an aromatic amine derivative whose purity and quantification are critical in various stages of research and development, particularly in the synthesis of pharmaceuticals and other specialized chemical products. Its structure, characterized by a nitro group, a chloro group, and a methoxy group on an aniline backbone, presents specific analytical challenges. This document provides detailed analytical methods for the determination of 4-Chloro-2-methoxy-6-nitroaniline using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

The protocols herein are built upon established analytical principles for similar halogenated and nitrated aromatic compounds. The causality behind each experimental choice is explained to provide researchers with a robust framework for method development and validation.

Physicochemical Properties and Analytical Considerations

Understanding the physicochemical properties of 4-Chloro-2-methoxy-6-nitroaniline is fundamental to developing effective analytical methods. Based on its structure and data from closely related analogs like 4-chloro-2-nitroaniline, the following properties are inferred to be critical for chromatographic method design:

• Polarity: The presence of nitro (-NO2) and amine (-NH2) groups imparts significant polarity, making it suitable for reverse-phase HPLC.

• Solubility: It is expected to have low solubility in water but good solubility in organic solvents such as methanol, acetonitrile, and ethanol.

• UV Absorbance: The aromatic ring and nitro group create a chromophore that allows for sensitive detection using a UV-Vis detector in HPLC.

• Volatility and Thermal Stability: While many aniline derivatives can be analyzed by GC, the presence of the polar nitro and amine groups may require higher temperatures.[1] The thermal stability of the molecule under GC inlet and oven conditions must be considered to prevent degradation.[2][3]

Part 1: High-Performance Liquid Chromatography (HPLC) Method

HPLC is a primary technique for the analysis of non-volatile or thermally labile compounds like 4-Chloro-2-methoxy-6-nitroaniline. A reverse-phase method is proposed for its robustness and wide applicability.

Rationale for HPLC Method Design

• Stationary Phase: A C18 (octadecylsilane) column is selected due to its hydrophobic nature, which provides excellent retention and separation for moderately polar aromatic compounds. The non-polar C18 stationary phase interacts with the aniline derivative, and elution is achieved by a polar mobile phase.

• Mobile Phase: A mixture of acetonitrile and water is a common and effective mobile phase for reverse-phase chromatography. Acetonitrile is chosen for its low viscosity and UV transparency. A small amount of acid, such as phosphoric acid or formic acid, is often added to the mobile phase to suppress the ionization of the amine group, resulting in sharper, more symmetrical peaks.[4] For mass spectrometry (MS) compatibility, formic acid is preferred.[4]

• Detector: A UV-Vis detector is ideal due to the strong chromophore in the analyte's structure. Wavelength selection will be critical for achieving optimal sensitivity and should be determined by analyzing the UV spectrum of a standard solution.

HPLC Protocol

1. Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Reference Standard: 4-Chloro-2-methoxy-6-nitroaniline (purity > 98%).

• HPLC-grade acetonitrile, methanol, and water.

• Phosphoric acid or formic acid.

2. Preparation of Solutions

• Mobile Phase A: Water with 0.1% (v/v) phosphoric acid (or formic acid).

• Mobile Phase B: Acetonitrile with 0.1% (v/v) phosphoric acid (or formic acid).

• Diluent: A 50:50 (v/v) mixture of acetonitrile and water.

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of the reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the diluent to achieve concentrations in the desired linear range (e.g., 1-50 µg/mL).

• Sample Solution: Accurately weigh the sample, dissolve it in the diluent, and dilute to a final concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions

Parameter	Recommended Setting
Column	C18 (4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient of Mobile Phase A and Mobile Phase B
Gradient Program	0-20 min: 50-90% B; 20-25 min: 90% B; 25.1-30 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	To be determined (scan from 200-400 nm)

4. System Suitability Before sample analysis, inject a working standard solution (e.g., 10 µg/mL) five times. The system is deemed suitable if the relative standard deviation (RSD) for the peak area is less than 2.0%, and the tailing factor is between 0.8 and 1.5.

5. Data Analysis Identify the 4-Chloro-2-methoxy-6-nitroaniline peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the analyte using a calibration curve generated from the peak areas of the working standard solutions.

HPLC Workflow Diagram

Caption: Workflow for the HPLC analysis of 4-Chloro-2-methoxy-6-nitroaniline.

Part 2: Gas Chromatography (GC) Method

GC is a powerful technique for separating and analyzing volatile and thermally stable compounds. For 4-Chloro-2-methoxy-6-nitroaniline, GC can offer high resolution and sensitivity, especially when coupled with a mass spectrometer (MS).

Rationale for GC Method Design

• Stationary Phase: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), is a good starting point. This type of column provides good selectivity for a wide range of aromatic compounds.

• Injection Mode: A split/splitless inlet is versatile. For trace analysis, a splitless injection is preferred to maximize the amount of analyte transferred to the column. For higher concentrations, a split injection prevents column overloading.

• Oven Temperature Program: A temperature gradient is necessary to ensure the elution of the analyte as a sharp peak and to clean the column of any less volatile impurities. The initial temperature should be low enough to trap the analyte at the head of the column, followed by a ramp to a final temperature that ensures elution.

• Detector: A Flame Ionization Detector (FID) is a robust and widely used detector for organic compounds. For higher selectivity and confirmation of identity, a Mass Spectrometer (MS) is the detector of choice. The unique mass spectrum of the analyte provides a high degree of confidence in its identification.

GC Protocol

1. Instrumentation and Materials

• Gas chromatograph equipped with a split/splitless inlet, a temperature-programmable oven, and an FID or MS detector.

• Fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) with a 5% phenyl-methylpolysiloxane stationary phase.

• Reference Standard: 4-Chloro-2-methoxy-6-nitroaniline (purity > 98%).

• High-purity carrier gas (Helium or Hydrogen).

• GC-grade solvent (e.g., methanol, acetone, or ethyl acetate).

2. Preparation of Solutions

• Solvent: Choose a solvent in which the analyte is highly soluble and that provides a sharp solvent peak that does not interfere with the analyte peak.

• Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of the reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the chosen solvent.

• Working Standard Solutions: Prepare calibration standards by diluting the stock solution with the solvent to achieve concentrations in the desired linear range (e.g., 0.5-20 µg/mL).

• Sample Solution: Prepare the sample by dissolving it in the solvent to a final concentration within the calibration range.

3. Chromatographic Conditions

Parameter	Recommended Setting
Column	DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial: 100 °C (hold 1 min), Ramp: 15 °C/min to 280 °C (hold 5 min)
Detector	FID: 280 °C
MS: Transfer line 280 °C, Ion source 230 °C, Scan range 50-350 amu

4. System Suitability Inject a mid-range standard multiple times to check for retention time stability and peak area reproducibility (RSD < 5%). The peak shape should be symmetrical.

5. Data Analysis Identify the analyte peak by its retention time. If using MS, confirm the identity by comparing the acquired mass spectrum with a reference spectrum. Quantify using a calibration curve based on the peak areas of the standards.

GC Workflow Diagramdot

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• 3. 4-Chloro-2-nitroaniline | 89-63-4 [amp.chemicalbook.com]
• 4. Separation of 4-Chloro-2-nitroaniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Spectroscopic characterization of "4-Chloro-2-methoxy-6-nitroaniline" derivatives

An In-Depth Guide to the Spectroscopic Characterization of 4-Chloro-2-methoxy-6-nitroaniline and Its Derivatives

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 4-Chloro-2-methoxy-6-nitroaniline and its analogous derivatives using a suite of modern spectroscopic techniques. As intermediates in the synthesis of pharmaceuticals, dyes, and other bioactive molecules, unequivocal structural confirmation of these compounds is paramount.[1][2] This document moves beyond rote procedural descriptions to explain the causal relationships between molecular structure and spectral output, empowering researchers in drug development and materials science to interpret their data with confidence. We present detailed protocols for Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) analyses, supported by data interpretation strategies and expected spectral values.

Foundational Principles: The Molecular Architecture

The spectroscopic behavior of 4-Chloro-2-methoxy-6-nitroaniline is dictated by the interplay of its constituent functional groups on a benzene scaffold. Understanding this architecture is the first step in predicting and interpreting spectral data.

• Aromatic Core: A benzene ring provides the foundational π-electron system.

• Electron-Donating Groups (EDGs): The amino (-NH₂) and methoxy (-OCH₃) groups donate electron density into the ring via resonance, influencing the electronic environment, particularly at the ortho and para positions.

• Electron-Withdrawing Groups (EWGs): The nitro (-NO₂) and chloro (-Cl) groups withdraw electron density from the ring through resonance and inductive effects, respectively.

This "push-pull" configuration, where EDGs and EWGs are conjugated, creates a molecule with significant intramolecular charge transfer (ICT) character, which profoundly impacts its spectroscopic properties, especially in UV-Vis analysis.

General Workflow for Spectroscopic Analysis

Caption: General workflow for comprehensive spectroscopic characterization.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

3.1. Core Principle

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to the promotion of electrons from lower to higher energy orbitals. For molecules like 4-Chloro-2-methoxy-6-nitroaniline, the most prominent absorption band arises from a π→π* transition with significant intramolecular charge transfer (ICT) character. The electron-donating amino and methoxy groups push electron density into the π-system (the HOMO), and the electron-withdrawing nitro group pulls density out (the LUMO). This lowers the energy gap for the electronic transition, shifting the maximum absorption wavelength (λmax) to a longer, more easily measurable wavelength.

3.2. Experimental Protocol

• Solvent Selection: Choose a UV-grade solvent in which the analyte is soluble and that is transparent in the region of interest (e.g., ethanol, methanol, acetonitrile). The polarity of the solvent is a critical variable.

• Stock Solution Preparation: Accurately weigh a small amount of the sample and dissolve it in the chosen solvent to create a concentrated stock solution (e.g., 1 mg/mL).

• Working Solution Preparation: Dilute the stock solution to a final concentration that yields an absorbance in the optimal range of 0.2 - 1.0 a.u. A concentration of 10-20 µM is often a good starting point.

• Instrument Setup:

  • Allow the spectrophotometer lamps to warm up for at least 30 minutes.

  • Set the wavelength scan range (e.g., 200-500 nm).

  • Use a matched pair of cuvettes. Fill one with the pure solvent to serve as the blank.

  • Run a baseline correction with the blank cuvette.

• Data Acquisition: Replace the blank with the sample cuvette and acquire the absorbance spectrum.

3.3. Data Interpretation and Expected Results

The spectrum is expected to show a strong absorption band, likely between 350 and 450 nm, characteristic of nitroaniline-type compounds.[3] A key phenomenon to investigate is solvatochromism . The ICT excited state is more polar than the ground state. Therefore, polar solvents will stabilize the excited state more effectively, lowering the transition energy and causing a bathochromic (red) shift in λmax. Observing this shift by running spectra in solvents of varying polarity (e.g., hexane vs. ethanol vs. water) is strong evidence for the push-pull nature of the molecule.

Solvent (Example)	Polarity	Expected λmax Shift	Rationale
Hexane	Low	Shorter Wavelength	Minimal stabilization of the polar excited state.
Ethanol	Medium	Intermediate Wavelength	Moderate stabilization of the excited state.
Water	High	Longer Wavelength	Strong stabilization of the excited state.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

4.1. Core Principle

FT-IR spectroscopy probes the vibrational modes of molecules. Covalent bonds vibrate at specific frequencies, and when exposed to infrared radiation, they absorb energy at frequencies corresponding to their natural vibrational modes. This allows for the identification of the functional groups present in the molecule.

4.2. Experimental Protocol

• Sample Preparation (Solid): The most common method is the KBr pellet technique.

  • Thoroughly grind ~1-2 mg of the sample with ~100-200 mg of dry, spectroscopic-grade KBr powder in an agate mortar.

  • Transfer the fine powder to a pellet press and apply pressure to form a transparent or translucent pellet.

• Instrument Setup:

  • Ensure the sample compartment is free of moisture and CO₂.

  • Acquire a background spectrum of the empty sample holder or a pure KBr pellet.

• Data Acquisition: Place the sample pellet in the holder and acquire the spectrum over the range of 4000-400 cm⁻¹.[4]

4.3. Data Interpretation and Expected Frequencies

The IR spectrum will provide a distinct fingerprint for 4-Chloro-2-methoxy-6-nitroaniline derivatives. The key is to identify the characteristic, strong absorptions.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance	Reference
Amino (-NH₂)	N-H Asymmetric & Symmetric Stretch	3500 - 3300	Two sharp-to-medium bands	[5][6]
N-H Bend (Scissoring)	1640 - 1600	Medium-to-strong, sharp	[5]
Nitro (-NO₂)	Asymmetric Stretch	1550 - 1500	Very Strong, Sharp	[5][7][8]
Symmetric Stretch	1350 - 1340	Very Strong, Sharp	[5][7][8]
Aromatic Ring	C=C Stretch	1600 - 1450	Multiple medium-to-strong bands
C-H Stretch	3100 - 3000	Weak-to-medium, sharp
Methoxy (-OCH₃)	C-H Stretch	2960 - 2850	Medium, sharp
C-O Stretch	~1250 (Aryl-Alkyl Ether)	Strong
Chloro (C-Cl)	C-Cl Stretch	800 - 600	Medium-to-strong (in fingerprint)

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

5.1. Core Principle

NMR spectroscopy provides the most detailed structural information by probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C) within a magnetic field. The chemical environment of each nucleus determines its resonance frequency (chemical shift), providing a map of the carbon-hydrogen framework.

5.2. Experimental Protocol

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Data Acquisition:

  • Place the tube in the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • Acquire the ¹H spectrum, followed by the broadband proton-decoupled ¹³C spectrum.

5.3. Data Interpretation and Expected Spectra

¹H NMR Spectrum

• Chemical Shift (δ): The position of the signal indicates the electronic environment.

• Integration: The area under the signal is proportional to the number of protons it represents.

• Multiplicity (Splitting): The splitting pattern (singlet, doublet, etc.) reveals the number of neighboring protons.

Proton(s)	Expected δ (ppm)	Multiplicity	Integration	Rationale
-NH₂	5.0 - 6.5 (variable)	Broad Singlet	2H	Exchangeable protons, often broad.
Aromatic H	7.0 - 8.0	Singlet or Doublet	1H each	Protons on the aromatic ring. Their exact shifts and splitting depend on the substitution pattern of the derivative.
-OCH₃	3.9 - 4.1	Singlet	3H	Methoxy protons are shielded and have no neighbors to couple with.[9][10]

¹³C NMR Spectrum

The spectrum will show a signal for each unique carbon atom in the molecule. The chemical shifts are highly dependent on the attached functional groups.

Carbon(s)	Expected δ (ppm)	Rationale
C-NO₂	145 - 155	Strongly deshielded by the nitro group.
C-NH₂	140 - 150	Deshielded, but less so than C-NO₂.
C-O	150 - 160	Deshielded by the electronegative oxygen.
C-Cl	125 - 135	Deshielded by the chloro group.
Aromatic C-H	110 - 125	Shielded carbons of the aromatic ring.
-OCH₃	55 - 65	Typical range for a methoxy carbon.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

6.1. Core Principle

MS measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the exact molecular weight and, through high-resolution instruments, the molecular formula. The fragmentation pattern of the molecular ion offers corroborating structural evidence.

6.2. Experimental Protocol

• Sample Preparation: Prepare a dilute solution of the sample (e.g., ~10-100 µg/mL) in a suitable volatile solvent like methanol or acetonitrile.

• Ionization: Electrospray ionization (ESI) is a soft ionization technique well-suited for these molecules, often producing a protonated molecule [M+H]⁺ in positive ion mode or a deprotonated molecule [M-H]⁻ in negative ion mode. Electron Ionization (EI) is a harder technique that will yield more fragmentation.

• Data Acquisition: Infuse the sample into the mass spectrometer and acquire the spectrum.

6.3. Data Interpretation and Expected Results

• Molecular Ion and Formula Confirmation: The most critical data point is the molecular ion peak. For 4-Chloro-2-methoxy-6-nitroaniline (C₇H₇ClN₂O₃, MW = 202.595), the expected m/z for [M+H]⁺ is ~203.6. High-resolution MS can confirm this exact mass.

• The Chlorine Isotope Pattern: This is a definitive diagnostic feature. Chlorine has two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). Therefore, any fragment containing one chlorine atom will appear as a pair of peaks separated by 2 m/z units, with a relative intensity ratio of approximately 3:1 (M⁺ to M+2).[11][12] The presence of this pattern is unequivocal proof of a single chlorine atom in the molecule or fragment.

• Key Fragmentation Pathways: Fragmentation of halogenated nitroaromatics can be complex but often involves characteristic losses.[13][14]

  • Loss of •NO₂ (46 Da)

  • Loss of •NO (30 Da)

  • Loss of •CH₃ from the methoxy group (15 Da)

Caption: Logic diagram for interpreting mass spectrometry data.

Conclusion

The structural characterization of 4-Chloro-2-methoxy-6-nitroaniline derivatives is a systematic process of data integration. By combining the electronic information from UV-Vis, the functional group map from FT-IR, the detailed C-H framework from NMR, and the definitive molecular weight and formula from MS, researchers can achieve an unambiguous and self-validated structural assignment. This multi-faceted approach ensures the scientific integrity required for advancing research in drug discovery and chemical synthesis.

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Application Notes and Protocols: The Strategic Use of Chloro-Nitro Aromatic Scaffolds in the Synthesis of Advanced PI3K/mTOR Inhibitors

For: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry.

Introduction: Targeting a Core Cancer Pathway

The phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling cascade is a critical intracellular pathway that governs fundamental cellular processes, including proliferation, growth, survival, and metabolism.[1] Dysregulation of this pathway is a hallmark of numerous human cancers, making it one of the most compelling targets for therapeutic intervention in modern oncology.[1][2][3][4] Dual inhibitors that simultaneously target both PI3K and mTOR have emerged as a promising strategy to overcome feedback loops and resistance mechanisms associated with single-target agents.[2]

This guide provides an in-depth examination of the synthesis of potent PI3K/mTOR dual inhibitors, with a particular focus on the strategic application of activated chloro-nitro aromatic building blocks, exemplified by structures like 4-Chloro-2-methoxy-6-nitroaniline . While this specific molecule is a key exemplar, the principles discussed are broadly applicable to a range of chloro-substituted, nitro-activated pyridines, anilines, and quinolines that serve as foundational scaffolds in medicinal chemistry. We will detail the synthetic logic, provide step-by-step protocols for a representative imidazo[1,2-a]pyridine-based inhibitor, and discuss alternative strategies for constructing other inhibitor classes, such as the triazine-based compound Gedatolisib.

The PI3K/mTOR Signaling Pathway: A Rationale for Dual Inhibition

The PI3K/mTOR pathway is a complex network initiated by signals from receptor tyrosine kinases (RTKs) or G-protein-coupled receptors (GPCRs). Upon activation, PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3). This second messenger recruits and activates downstream effectors, most notably the serine/threonine kinase Akt. Activated Akt, in turn, modulates a host of proteins that regulate cell survival and proliferation, and critically, it activates the mTOR complex 1 (mTORC1). mTORC1 is a master regulator of protein synthesis and cell growth. A key challenge in targeting this pathway is a negative feedback loop where S6K, a downstream target of mTORC1, can suppress RTK signaling. Inhibition of mTORC1 alone can therefore lead to the paradoxical activation of Akt via PI3K.[2] Dual PI3K/mTOR inhibitors circumvent this feedback by blocking the pathway at two critical nodes, providing a more comprehensive and durable blockade of oncogenic signaling.[2]

Figure 1: Simplified PI3K/Akt/mTOR Signaling Pathway.

Core Synthetic Strategy: Leveraging Activated Scaffolds

The synthesis of complex heterocyclic PI3K/mTOR inhibitors often relies on a modular approach where a core scaffold is sequentially functionalized. Chloro-nitro aromatic compounds are ideal starting points for this strategy.

Causality behind Experimental Choices:

• Activation by the Nitro Group: The strongly electron-withdrawing nature of the nitro group is paramount. It activates the aromatic ring towards nucleophilic aromatic substitution (SNAr), making the carbon atoms bearing a halogen (like chlorine) highly electrophilic. This allows for the displacement of the chloride by various nucleophiles under relatively mild conditions.

• Regioselectivity: The position of the nitro group relative to the chlorine atom dictates the regioselectivity of the substitution. In a compound like 4-Chloro-2-methoxy-6-nitroaniline, the chlorine is positioned ortho and para to activating nitro and amino/methoxy groups, making it a prime site for nucleophilic attack.

• The Chlorine as a Versatile Leaving Group: Chlorine is an excellent leaving group in SNAr reactions, providing a reliable handle for introducing complexity. It can be displaced by amines, alcohols, thiols, and other nucleophiles.

• The Nitro Group as a Synthetic Handle: Beyond activation, the nitro group can be chemically modified later in the synthesis. A common and powerful transformation is its reduction to an amine, which can then be used for further coupling reactions, cyclizations, or to act as a key pharmacophoric feature in the final inhibitor.

Figure 2: General Synthetic Workflow using an Activated Scaffold.

PART 1: Detailed Protocol - Synthesis of an Imidazo[1,2-a]pyridine-based PI3K/mTOR Inhibitor

This protocol is adapted from the synthesis of potent imidazo[1,2-a]pyridine derivatives, which have demonstrated significant dual inhibitory activity against PI3Kα and mTOR.[3][5] The synthesis begins with a chloro-substituted aminopyridine, a scaffold that shares key reactivity principles with 4-chloro-2-methoxy-6-nitroaniline.

Step 1: Synthesis of 6-Chloro-3-iodoimidazo[1,2-a]pyridine (Key Intermediate)

Rationale: This step constructs the core heterocyclic system. 2-Amino-5-chloropyridine undergoes a condensation reaction with an α-haloketone (in this case, generated in situ from chloroacetaldehyde), followed by cyclization to form the imidazo[1,2-a]pyridine ring. Subsequent iodination at the C3 position with N-iodosuccinimide (NIS) installs a handle for later cross-coupling reactions.

Materials:

• 2-Amino-5-chloropyridine

• Chloroacetaldehyde (50% wt. solution in water)

• Sodium bicarbonate (NaHCO₃)

• N-Iodosuccinimide (NIS)

• Acetonitrile (ACN)

• Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• To a solution of 2-amino-5-chloropyridine (1.0 eq) in acetonitrile, add sodium bicarbonate (2.0 eq) and chloroacetaldehyde solution (1.2 eq).

• Heat the mixture to reflux (approx. 82°C) and stir for 12 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and pour it into water. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is 6-chloroimidazo[1,2-a]pyridine.

• Dissolve the crude intermediate in DMF. Add N-iodosuccinimide (1.1 eq) portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with aqueous sodium thiosulfate solution. Extract with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 6-chloro-3-iodoimidazo[1,2-a]pyridine as a solid.

Step 2: Suzuki Coupling to Introduce Aryl Moiety

Rationale: The Suzuki cross-coupling reaction is a powerful method for forming carbon-carbon bonds. Here, the iodine atom installed in Step 1 is coupled with an appropriate arylboronic acid, catalyzed by a palladium complex. This step introduces a key structural element required for inhibitor potency.

Materials:

• 6-Chloro-3-iodoimidazo[1,2-a]pyridine (from Step 1)

• 4-(Methylsulfonyl)phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane and Water

• Nitrogen or Argon atmosphere

Procedure:

• In a flask purged with nitrogen, combine 6-chloro-3-iodoimidazo[1,2-a]pyridine (1.0 eq), 4-(methylsulfonyl)phenylboronic acid (1.5 eq), and potassium phosphate (3.0 eq).

• Add Pd(OAc)₂ (0.05 eq) and SPhos (0.1 eq).

• Add degassed 1,4-dioxane and water (e.g., 4:1 ratio).

• Heat the mixture to 100°C under a nitrogen atmosphere for 6-8 hours, or until completion as monitored by LC-MS.

• Cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over sodium sulfate, and concentrate.

• Purify the residue by column chromatography to yield 6-chloro-3-(4-(methylsulfonyl)phenyl)imidazo[1,2-a]pyridine.

Step 3: Buchwald-Hartwig Amination for Final Inhibitor

Rationale: The final step involves another palladium-catalyzed cross-coupling reaction, the Buchwald-Hartwig amination, to form the crucial C-N bond.[6] The remaining chlorine on the imidazo[1,2-a]pyridine core is displaced by an aniline derivative. The choice of a bulky, electron-rich phosphine ligand (like XPhos) is critical for facilitating the catalytic cycle.[7]

Materials:

• 6-Chloro-3-(4-(methylsulfonyl)phenyl)imidazo[1,2-a]pyridine (from Step 2)

• 3-Morpholinoaniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Nitrogen or Argon atmosphere

Procedure:

• To a nitrogen-purged flask, add the chloro-intermediate from Step 2 (1.0 eq), 3-morpholinoaniline (1.2 eq), and sodium tert-butoxide (1.5 eq).

• Add Pd₂(dba)₃ (0.02 eq) and XPhos (0.08 eq).

• Add anhydrous toluene.

• Heat the reaction mixture to 110°C and stir for 12-16 hours under nitrogen.

• Cool the reaction to room temperature, dilute with dichloromethane, and filter through Celite.

• Concentrate the filtrate and purify the crude product by column chromatography or preparative HPLC to obtain the final inhibitor.

PART 2: Alternative Synthetic Approach - Triazine-Based Inhibitors (Gedatolisib Analogs)

A different class of potent PI3K/mTOR inhibitors, such as Gedatolisib (PF-05212384), is built upon a 1,3,5-triazine core.[8][9][10] The synthesis of these molecules also relies heavily on the principles of sequential nucleophilic aromatic substitution on a highly activated heterocyclic scaffold.

Core Scaffold: Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is the common starting material. The three chlorine atoms on the triazine ring are highly activated and can be displaced sequentially by controlling the reaction temperature.

General Synthetic Protocol for Simplified Gedatolisib Analogs[9]

• First Nucleophilic Substitution: Cyanuric chloride is treated with a first nucleophile (e.g., morpholine) at a low temperature (e.g., -20°C to 0°C). The reactivity is controlled to favor monosubstitution.

• Second Nucleophilic Substitution: The resulting dichlorotriazine intermediate is then reacted with a second, different nucleophile (e.g., phenylpiperazine) at a slightly elevated temperature (e.g., 0°C to room temperature) to achieve disubstitution.

• Third Nucleophilic Substitution: Finally, the remaining chlorine atom on the disubstituted triazine core is displaced with a third amine at reflux temperature to yield the final product.

This temperature-controlled, sequential SNAr strategy allows for the precise and modular construction of complex, asymmetric triazine-based inhibitors.

Figure 3: Workflow for Synthesis of Simplified Gedatolisib Analogues.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the key transformations discussed. Yields and conditions are representative and may require optimization based on the specific substrates used.

Reaction Step	Key Reagents	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)
Imidazo[1,2-a]pyridine Formation	2-Amino-5-chloropyridine, Chloroacetaldehyde	-	NaHCO₃	Acetonitrile	82	70-85
Suzuki Coupling	Aryl Iodide, Arylboronic Acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	60-90
Buchwald-Hartwig Amination	Aryl Chloride, Amine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	110	55-85
Triazine SNAr (1st Sub.)	Cyanuric Chloride, Amine 1	-	Et₃N	THF	-20 to 0	>90[8]
Triazine SNAr (2nd Sub.)	Dichloro-triazine, Amine 2	-	Et₃N	THF	0 to RT	~90[8]
Triazine SNAr (3rd Sub.)	Monochloro-triazine, Amine 3	-	Et₃N	THF	Reflux	50-60[8]

Safety and Handling Protocols

Trustworthiness through Self-Validation: Every protocol must incorporate rigorous safety measures. The reagents used in these syntheses, particularly chloro-nitro aromatic compounds, are hazardous and must be handled with appropriate care.

• Hazard Identification: Compounds like 4-Chloro-2-nitroaniline and its isomers are classified as toxic if swallowed, in contact with skin, or if inhaled.[9][11][12] They may cause damage to organs through prolonged exposure and are often toxic to aquatic life.[12]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles. All manipulations of solid powders and concentrated solutions should be performed inside a certified chemical fume hood to prevent inhalation.

• Engineering Controls: Use a chemical fume hood for all reaction setup, workup, and purification steps. Ensure adequate ventilation in the laboratory.

• First Aid Measures:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Chlorinated and aromatic waste streams should be segregated into appropriate containers.

Conclusion

The synthesis of next-generation PI3K/mTOR inhibitors is heavily reliant on modern organic chemistry methodologies applied to strategically chosen building blocks. Activated scaffolds such as 4-Chloro-2-methoxy-6-nitroaniline and other related chloro-nitro aromatics provide a versatile and powerful entry point for constructing these complex molecules. Through carefully orchestrated sequences of nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, medicinal chemists can efficiently assemble diverse libraries of potent inhibitors. The protocols and strategies outlined in this guide are intended to provide both a practical framework and a conceptual understanding for researchers dedicated to the discovery and development of novel cancer therapeutics targeting the PI3K/mTOR pathway.

References

• Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. Clinical Cancer Research.

• Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry. [Link]

• Design, Synthesis, and Biological Evaluation of Imidazo[1,2- a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. PubMed. [Link]

• PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Frontiers in Oncology. [Link]

• Targeting the PI3K/AKT/mTOR Pathway: Biomarkers of Success and Tribulation. American Journal of Hematology/Oncology. [Link]

• Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. [Link]

• Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. PMC - NIH. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Design, Synthesis and Phenotypic Profiling of Simplified Gedatolisib Analogues. MDPI. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors. PubMed - NIH. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. [Link]

• Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. [Link]

• Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. ResearchGate. [Link]

• Material Safety Data Sheet - 4-Chloro-2-Nitroaniline, 99%. Cole-Parmer. [Link]

• Dactolisib. Wikipedia. [Link]

• Chemical structures of SN32976, dactolisib, buparlisib, pictilisib, ZSTK474 and omipalisib. ResearchGate. [Link]

• Design, synthesis and biological evaluation of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives as potential dual PI3Kα/mTOR inhibitors. PubMed. [Link]

• The dual PI3K/mTOR inhibitor dactolisib elicits anti-tumor activity in vitro and in vivo. NIH. [Link]

• Selective synthesis of 2,4-bis(O-methoxypolyethylene glycol)-6-chloro-s-triazine as a protein modifier. PubMed. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 12. A Phase 1B open-label study of gedatolisib (PF-05212384) in combination with other anti-tumour agents for patients with advanced solid tumours and triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Chloro-2-methoxy-6-nitroaniline as a Versatile Precursor for Heterocyclic Compound Synthesis

Introduction: The Strategic Importance of 4-Chloro-2-methoxy-6-nitroaniline in Heterocyclic Chemistry

In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are ubiquitous in a vast array of biologically active molecules and approved pharmaceuticals. 4-Chloro-2-methoxy-6-nitroaniline emerges as a highly valuable and strategically functionalized starting material for the construction of diverse heterocyclic scaffolds. Its unique substitution pattern—featuring a reactive amino group, a reducible nitro group, and strategically placed chloro and methoxy substituents—offers a versatile platform for building complex molecular architectures.

The chloro and methoxy groups provide opportunities for further functionalization and can significantly influence the physicochemical and pharmacological properties of the final compounds, such as their metabolic stability, receptor binding affinity, and pharmacokinetic profile. The ortho-positioning of the amino and nitro groups is the linchpin of its utility, allowing for facile cyclization reactions to form fused heterocyclic systems upon reduction of the nitro moiety.

This comprehensive technical guide provides detailed application notes and step-by-step protocols for the synthesis of three key classes of heterocyclic compounds from 4-Chloro-2-methoxy-6-nitroaniline: benzimidazoles , quinoxalines , and phenazines . These protocols are designed for researchers, scientists, and drug development professionals, with a focus on the underlying chemical principles, experimental best practices, and safety considerations.

Core Transformation: The Gateway to Heterocyclic Diversity

The pivotal step in harnessing the synthetic potential of 4-Chloro-2-methoxy-6-nitroaniline is the selective reduction of the nitro group to an amine, yielding the corresponding ortho-phenylenediamine, 3-chloro-5-methoxy-benzene-1,2-diamine . This intermediate is the common precursor for the synthesis of both benzimidazoles and quinoxalines. The choice of reducing agent is critical to ensure high yield and chemoselectivity, preserving the chloro substituent which can be susceptible to hydrodehalogenation under certain catalytic hydrogenation conditions.

Protocol 1: Synthesis of 3-chloro-5-methoxy-benzene-1,2-diamine

This protocol details a robust method for the reduction of 4-Chloro-2-methoxy-6-nitroaniline using tin(II) chloride, a reliable and chemoselective reducing agent for aromatic nitro compounds.

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol (EtOH)

• Sodium hydroxide (NaOH) solution (5 M)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, suspend 4-Chloro-2-methoxy-6-nitroaniline (1.0 eq) in ethanol (10 mL per gram of starting material).

• To this suspension, add a solution of tin(II) chloride dihydrate (4.0-5.0 eq) in concentrated hydrochloric acid (5 mL per gram of SnCl₂·2H₂O). Caution: This addition is exothermic and should be performed in an ice bath.

• After the initial exotherm subsides, attach a reflux condenser and heat the reaction mixture to reflux (approximately 80-90 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is completely consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Slowly and carefully neutralize the acidic solution by the dropwise addition of a 5 M sodium hydroxide solution until the pH is approximately 8-9. A thick, white precipitate of tin salts will form.

• Extract the aqueous slurry with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 3-chloro-5-methoxy-benzene-1,2-diamine. The product can be used in the next step without further purification or can be purified by column chromatography on silica gel if necessary.

Causality Behind Experimental Choices:

• Tin(II) chloride in concentrated HCl is a classic and effective reagent for the reduction of aromatic nitro groups in the presence of other sensitive functionalities like halogens. The acidic medium is necessary for the reaction to proceed efficiently.

• Ethanol is used as a co-solvent to improve the solubility of the starting material.

• Neutralization with NaOH is crucial to deprotonate the amine product and precipitate the tin salts, allowing for extraction of the free diamine into an organic solvent.

Application in Benzimidazole Synthesis

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The synthesis of substituted benzimidazoles from 4-Chloro-2-methoxy-6-nitroaniline can be achieved through a two-step process involving the initial reduction to the diamine followed by condensation with an aldehyde or carboxylic acid, or more efficiently, through a one-pot reductive cyclization.

Protocol 2: One-Pot Synthesis of 2-Aryl-5-chloro-7-methoxy-1H-benzimidazoles

This protocol outlines a highly efficient one-pot synthesis that combines the reduction of the nitro group and the subsequent cyclization with an aromatic aldehyde in a single reaction vessel. This approach is advantageous as it avoids the isolation of the potentially unstable ortho-phenylenediamine intermediate.

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline

• Aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

• Zinc powder (Zn)

• Sodium bisulfite (NaHSO₃)

• Water

• Ethyl acetate (EtOAc)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

Procedure:

• To a round-bottom flask, add 4-Chloro-2-methoxy-6-nitroaniline (1.0 eq), zinc powder (3.0 eq), and sodium bisulfite (6.0 eq).

• Add water (20 mL per gram of starting material) to the flask.

• Stir the suspension vigorously at room temperature for 10-15 minutes.

• Add the desired aromatic aldehyde (1.0 eq) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to 100 °C with continuous stirring.

• Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• After completion, filter the hot reaction mixture through a pad of Celite® to remove the zinc powder and other inorganic salts.

• Cool the filtrate to room temperature to allow the product to crystallize.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to obtain the desired 2-aryl-5-chloro-7-methoxy-1H-benzimidazole.[1]

Causality Behind Experimental Choices:

• The Zn/NaHSO₃ system in water provides a green and efficient method for the in-situ reduction of the nitro group to the amine.[1]

• The one-pot nature of this reaction improves efficiency and overall yield by minimizing handling and avoiding the isolation of the intermediate diamine.

• Heating to 100 °C facilitates both the reduction and the subsequent condensation and cyclization to form the benzimidazole ring.

Two-Step Quinoxaline Synthesis Workflow

Application in Phenazine Synthesis

Phenazines are a class of nitrogen-containing heterocyclic compounds with interesting redox properties and a range of biological activities. The synthesis of substituted phenazines can be achieved through the oxidative cyclization of ortho-phenylenediamines.

Protocol 4: Synthesis of 2-Chloro-4-methoxy-phenazine

This protocol describes the synthesis of the parent phenazine derivative from 3-chloro-5-methoxy-benzene-1,2-diamine through an oxidative dimerization/cyclization reaction.

Materials:

• 3-chloro-5-methoxy-benzene-1,2-diamine (from Protocol 1)

• Iron(III) chloride (FeCl₃) or other suitable oxidizing agent

• Methanol (MeOH) or Ethanol (EtOH)

• Water

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve 3-chloro-5-methoxy-benzene-1,2-diamine (1.0 eq) in a mixture of methanol and water (1:1) in a round-bottom flask.

• In a separate beaker, prepare a solution of iron(III) chloride (2.2 eq) in water.

• Slowly add the iron(III) chloride solution to the stirred solution of the diamine at room temperature. A color change should be observed.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• After completion, pour the reaction mixture into a large volume of water.

• Extract the aqueous mixture with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with water, then with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-chloro-4-methoxy-phenazine.

Causality Behind Experimental Choices:

• Iron(III) chloride is a common and effective oxidizing agent for the cyclization of ortho-phenylenediamines to form phenazines.

• The use of a methanol/water solvent system helps to dissolve both the organic substrate and the inorganic oxidizing agent.

Safety and Handling

4-Chloro-2-methoxy-6-nitroaniline and its derivatives should be handled with appropriate safety precautions in a well-ventilated fume hood. Wear personal protective equipment, including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, consult the Safety Data Sheet (SDS) for each chemical used.

Conclusion

4-Chloro-2-methoxy-6-nitroaniline is a versatile and valuable building block for the synthesis of a variety of medicinally relevant heterocyclic compounds. The protocols detailed in this guide provide robust and reproducible methods for the preparation of substituted benzimidazoles, quinoxalines, and phenazines. The key to unlocking the synthetic potential of this starting material lies in the efficient and chemoselective reduction of its nitro group to form the corresponding ortho-phenylenediamine, which serves as a gateway to a diverse range of cyclization reactions. These application notes and protocols offer a solid foundation for researchers to explore the synthesis of novel heterocyclic derivatives for drug discovery and development.

References

• Dasgupta, H. R., et al. (2021). One Pot Reductive Synthesis of Benzimidazole Derivatives from 2-Nitro Aniline and Aromatic Aldehydes Using Zn/NaHSO3 in Water Me. Progress in Chemical and Biochemical Research, 4(1), 57-67.
• Heravi, M. M., et al. (2015). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine.
• Synthesis of 3-Amino-7-(N,N-Dimethylamino)-2-Substituted-5-Phenylphenazin-5-Ium Chlorides by Oxidative Cyclization. (2020). Letters in Organic Chemistry, 17(1), 63-69.
• Liu, Z., et al. (2008).
• Shaikh, A. A., et al. (2018). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances, 8(52), 29625-29655.
• Wan, J. P., & Wei, L. (2017). Quinoxaline Synthesis by Domino Reactions. Current Organic Synthesis, 14(5), 656-677.
• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
• Huang, P. F., et al. (2024). Electrochemical Oxidative (4 + 2) Cyclization of Anilines and o-Phenylenediamines for the Synthesis of Phenazines. Organic Letters, 26(18), 3756–3761.
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• Process for the catalytic hydrogenation of aromatic nitro compounds. (1996).
• Method for preparing o-phenylenediamine by catalytic reduction of o-nitroaniline. (2019).

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Application Notes and Protocols for the Amination of 4-Chloro-2-methoxy-6-nitroaniline

Introduction

The synthesis of aromatic amines is a cornerstone of modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and materials science sectors. The molecule 4-Chloro-2-methoxy-6-nitroaniline is a key intermediate, possessing a unique substitution pattern that makes it a valuable precursor for more complex molecular architectures. The introduction of an additional amino group onto this scaffold can be achieved through several strategic approaches, each with its own mechanistic nuances and experimental considerations. This technical guide provides a comprehensive overview of the experimental procedures for the amination of 4-Chloro-2-methoxy-6-nitroaniline, with a focus on two robust and widely applicable methodologies: the Buchwald-Hartwig amination and Nucleophilic Aromatic Substitution (SNAr).

The choice between these methods is often dictated by the desired reaction conditions, substrate scope, and catalyst availability. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, offers a versatile and high-yielding route to arylamines from aryl halides.[1] Its mechanism involves a catalytic cycle of oxidative addition, amine coordination, deprotonation, and reductive elimination.[1][2] Conversely, Nucleophilic Aromatic Substitution (SNAr) is a powerful, metal-free alternative for aryl halides bearing strongly electron-withdrawing groups, such as the nitro group present in the target substrate.[3] The reaction proceeds via a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[3]

This guide will provide detailed, step-by-step protocols for both approaches, along with insights into the rationale behind the selection of reagents and reaction parameters. Furthermore, safety considerations pertinent to the handling of nitroaromatic compounds will be addressed, ensuring a comprehensive and responsible approach to this important chemical transformation.

Reaction Principle: A Dichotomy of Mechanisms

The amination of 4-Chloro-2-methoxy-6-nitroaniline can be approached through two distinct and well-established mechanistic pathways. The selection of the appropriate method will depend on the specific requirements of the synthesis, including functional group tolerance, desired reaction scale, and economic considerations.

Buchwald-Hartwig Amination: A Catalytic Approach

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a workhorse in modern organic synthesis for the formation of carbon-nitrogen bonds.[4] The catalytic cycle is a well-elucidated process that involves the interplay of a palladium catalyst, a phosphine ligand, a base, the aryl halide, and the amine.[2]

The generally accepted mechanism proceeds through the following key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the carbon-chlorine bond of 4-Chloro-2-methoxy-6-nitroaniline to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coupling partner (in this case, an ammonia surrogate or ammonia itself) coordinates to the palladium center. Subsequently, a base facilitates the deprotonation of the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The final C-N bond is formed through reductive elimination from the palladium-amido complex, yielding the desired diamine product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

The efficiency of this cycle is highly dependent on the choice of ligand, base, solvent, and reaction temperature, all of which must be carefully optimized for a given set of substrates.

Nucleophilic Aromatic Substitution (SNAr): An Electronically Driven Pathway

Nucleophilic aromatic substitution provides a direct, metal-free route for the amination of activated aryl halides. The presence of the strongly electron-withdrawing nitro group in the ortho position to the chlorine atom in 4-Chloro-2-methoxy-6-nitroaniline significantly activates the aromatic ring towards nucleophilic attack.

The SNAr mechanism is a two-step process:

• Nucleophilic Attack: The nucleophile (e.g., ammonia) attacks the carbon atom bearing the chlorine, leading to the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the nitro group, which is crucial for stabilizing this intermediate.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the departure of the chloride leaving group, yielding the final aminated product.

This pathway is often favored for its simplicity and the avoidance of transition metal catalysts, which can be advantageous in terms of cost and product purity.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the amination of 4-Chloro-2-methoxy-6-nitroaniline via both Buchwald-Hartwig amination and Nucleophilic Aromatic Substitution.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is adapted from general procedures for the amination of electron-deficient aryl chlorides.[5]

Materials and Reagents:

• 4-Chloro-2-methoxy-6-nitroaniline

• Palladium(II) acetate (Pd(OAc)₂)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOt-Bu)

• Ammonia solution (e.g., 0.5 M in 1,4-dioxane) or Benzophenone imine (ammonia surrogate)

• Anhydrous toluene or 1,4-dioxane

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography supplies (silica gel, solvents)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.5 equivalents) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Reagent Addition: Add 4-Chloro-2-methoxy-6-nitroaniline (1.0 equivalent) to the flask.

• Solvent and Amine Addition: Evacuate and backfill the flask with the inert gas three times. Add anhydrous toluene (or 1,4-dioxane) via syringe, followed by the ammonia solution (2.0 equivalents). If using benzophenone imine, add it as a solution in the reaction solvent.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a mixture of ethyl acetate and hexanes as the eluent). The starting material and product should have different Rf values.

• Work-up: Once the reaction is complete (typically within 12-24 hours), cool the mixture to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 2-methoxy-6-nitro-1,4-benzenediamine.[6]

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

This protocol is a general procedure for the amination of activated aryl chlorides with ammonia.

Materials and Reagents:

• 4-Chloro-2-methoxy-6-nitroaniline

• Concentrated aqueous ammonia or ammonia in ethanol (7N)

• Ethanol or N,N-Dimethylformamide (DMF)

• Sealed pressure vessel or a thick-walled, sealed tube

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a pressure vessel, dissolve 4-Chloro-2-methoxy-6-nitroaniline (1.0 equivalent) in ethanol or DMF.

• Reagent Addition: Add a large excess of the ammonia solution (e.g., 10-20 equivalents).

• Reaction Conditions: Seal the vessel and heat the mixture to 120-150 °C with stirring for 12-24 hours. The reaction progress should be monitored by TLC.

• Work-up: After cooling the reaction vessel to room temperature, carefully open it in a well-ventilated fume hood. Remove the solvent and excess ammonia under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 2-methoxy-6-nitro-1,4-benzenediamine.

Data Presentation

Table 1: Comparison of Amination Methodologies

Parameter	Buchwald-Hartwig Amination	Nucleophilic Aromatic Substitution (SNAr)
Catalyst	Palladium-based (e.g., Pd(OAc)₂)	None (metal-free)
Ligand	Required (e.g., XPhos)	Not applicable
Base	Strong, non-nucleophilic (e.g., NaOt-Bu)	Not strictly required, but can be used
Temperature	Typically 80-120 °C	Typically 100-150 °C (often requires a sealed vessel)
Amine Source	Ammonia solution, ammonia surrogates	Concentrated ammonia solutions
Advantages	Broad substrate scope, high yields	Metal-free, simpler reagents
Disadvantages	Cost of catalyst and ligand, potential for metal contamination	Requires strongly activated substrates, often harsh conditions

Visualization of Experimental Workflows

Caption: Workflow for Buchwald-Hartwig Amination.

Caption: Workflow for SNAr Amination.

Safety and Handling Considerations

Working with nitroaromatic compounds requires strict adherence to safety protocols due to their potential toxicity and, in some cases, explosive nature.[7][8]

• Toxicity: Nitroaromatic compounds can be toxic and are often readily absorbed through the skin.[8] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, must be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.

• Thermal Stability: While 4-Chloro-2-methoxy-6-nitroaniline is not known to be explosive, organic nitro compounds, in general, can decompose exothermically at elevated temperatures.[9] It is crucial to control the reaction temperature carefully and avoid overheating.

• Reaction with Nitrating Agents: Care should be taken to avoid unintended contact with strong oxidizing or nitrating agents, as this can lead to runaway reactions.

A thorough risk assessment should be conducted before commencing any experimental work.[10]

Conclusion

The amination of 4-Chloro-2-methoxy-6-nitroaniline is a feasible transformation that can be accomplished through either a palladium-catalyzed Buchwald-Hartwig reaction or a metal-free Nucleophilic Aromatic Substitution. The choice of methodology will be guided by the specific context of the research, including the availability of catalysts and the desired reaction conditions. The protocols provided in this guide offer a solid foundation for researchers to successfully synthesize the valuable 2-methoxy-6-nitro-1,4-benzenediamine intermediate, a key building block for further chemical exploration. Careful attention to reaction optimization and safety protocols will ensure a successful and responsible execution of this important chemical transformation.

References

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• Ge, H., et al. (2014). Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. Journal of the American Chemical Society.
• Wolfe, J. P., et al. (1997). Nickel-Catalyzed Amination of Aryl Chlorides. Journal of the American Chemical Society.
• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Journal of the American Chemical Society.

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• Ai, H.-J., et al. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. PMC.
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"4-Chloro-2-methoxy-6-nitroaniline" as a precursor for azo dye synthesis

Application Notes and Protocols

Topic: Synthesis of Azo Dyes Utilizing 4-Chloro-2-methoxy-6-nitroaniline as a Diazo Precursor

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide on the utilization of 4-Chloro-2-methoxy-6-nitroaniline as a key precursor for the synthesis of azo dyes. Azo dyes are a significant class of synthetic colorants characterized by the presence of an azo (-N=N-) chromophore, which links two aromatic rings.[1] The specific molecular structure of the precursor, 4-Chloro-2-methoxy-6-nitroaniline, with its unique combination of electron-withdrawing (chloro, nitro) and electron-donating (methoxy) groups, allows for the fine-tuning of the resulting dye's properties, including its hue, intensity, and fastness. This guide details the underlying chemical principles, step-by-step experimental protocols for diazotization and coupling reactions, critical safety procedures, and methods for characterization.

Precursor Chemical Profile and Safety

4-Chloro-2-methoxy-6-nitroaniline is a substituted aromatic amine that serves as the diazo component in the azo synthesis pathway. Due to the presence of nitro and chloro functional groups, this compound and its related intermediates must be handled with extreme caution.

1.1. Physical and Chemical Properties

• Molecular Formula: C₇H₇ClN₂O₃

• Appearance: Typically a crystalline solid.

• Solubility: Generally insoluble in water, requiring an acidic medium for dissolution during reaction.[2]

1.2. Hazard Identification and Safety Protocols Substituted nitroanilines are classified as hazardous substances. 4-Chloro-2-nitroaniline, a related compound, is fatal if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[3][4] It is imperative to assume 4-Chloro-2-methoxy-6-nitroaniline possesses a similar hazard profile.

Table 1: Mandatory Safety Precautions

Precaution Category	Specific Action	Rationale & Reference
Engineering Controls	Conduct all operations within a certified chemical fume hood.	To prevent inhalation of toxic dusts and vapors.
Personal Protective Equipment (PPE)	Wear nitrile gloves, a lab coat, and chemical safety goggles or a face shield.[3][5]	To prevent skin and eye contact with the toxic and potentially sensitizing chemical.
Respiratory Protection	Use a respirator when dusts are generated.	The compound is toxic if inhaled.[4]
Handling	Avoid formation of dust and aerosols. Wash hands and any exposed skin thoroughly after handling.[3][5] Do not eat, drink, or smoke in the work area.	Prevents accidental ingestion and skin absorption.
Spill Response	Dampen solid spills with alcohol and transfer to a sealed container for disposal. Clean the affected area with absorbent paper dampened with alcohol, followed by a soap and water wash.[2]	To minimize dust generation and effectively decontaminate surfaces.

| First Aid | If Swallowed: Immediately call a poison center or doctor. Skin Contact: Take off all contaminated clothing immediately and rinse skin with water/shower. Eye Contact: Rinse with plenty of water and seek immediate medical attention from an ophthalmologist. If Inhaled: Move the person to fresh air. If breathing stops, apply artificial respiration and call a physician immediately. | Immediate and appropriate response is critical due to the high toxicity of the compound class. |

Principle of Azo Dye Synthesis

The synthesis is a two-stage process. The first stage is the diazotization of the primary aromatic amine (4-Chloro-2-methoxy-6-nitroaniline). The second is the azo coupling of the resulting diazonium salt with an electron-rich aromatic compound.[6]

2.1. Stage 1: Diazotization The nitrosation of a primary aromatic amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) produces an aryl diazonium salt.[7] The reaction is highly exothermic and must be performed at low temperatures (0-5 °C) to prevent the decomposition of the unstable diazonium salt.[8] The electron-withdrawing groups on the aniline ring can reduce the nucleophilicity of the amino nitrogen, making diazotization more challenging, sometimes necessitating stronger nitrosating agents like nitrosylsulfuric acid.[9][10]

2.2. Stage 2: Azo Coupling Aryl diazonium salts are weak electrophiles. They react with activated aromatic rings (the coupling components), such as phenols and aromatic amines, in an electrophilic aromatic substitution reaction.[11] This reaction, known as azo coupling, forms the stable azo (-N=N-) bond, which is the primary chromophore responsible for the dye's color.[9][12] The pH of the reaction is critical: coupling with phenols is carried out in mildly alkaline conditions (pH 8-11) to form the more reactive phenoxide ion, while coupling with amines is performed in mildly acidic conditions (pH 4-7).[9][13]

Diagram 1: General mechanism of azo dye synthesis.

Experimental Protocols

The following protocols are adapted from standard procedures for azo dye synthesis and should be performed with strict adherence to the safety guidelines outlined in Section 1.[8]

3.1. Protocol 1: Diazotization of 4-Chloro-2-methoxy-6-nitroaniline

This protocol details the in situ formation of the aryl diazonium salt, which is typically not isolated due to its instability.[14]

Materials & Reagents:

• 4-Chloro-2-methoxy-6-nitroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a 250 mL beaker, create a suspension by adding 4-Chloro-2-methoxy-6-nitroaniline (1.0 equivalent) to a mixture of concentrated HCl (3.0 equivalents) and distilled water.

• Cool the suspension to 0-5 °C in an ice-salt bath with continuous magnetic stirring. It is critical to maintain this temperature range to prevent the premature decomposition of the diazonium salt.

• In a separate beaker, prepare a solution of sodium nitrite (1.05 equivalents) in a minimal amount of cold distilled water.

• Add the sodium nitrite solution dropwise to the cold amine suspension over 15-20 minutes. Use a thermometer to ensure the temperature does not exceed 5 °C.

• After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure the reaction proceeds to completion. The resulting clear or slightly yellow solution is the aryl diazonium salt solution, ready for immediate use in the coupling reaction.

3.2. Protocol 2: Azo Coupling with 2-Naphthol

This protocol uses 2-Naphthol as the coupling component. As a phenol, the coupling must be performed under basic conditions.[9]

Materials & Reagents:

• Aryl diazonium salt solution (from Protocol 1)

• 2-Naphthol

• Sodium Hydroxide (NaOH) solution (10% w/v)

• Distilled Water

• Ice

Procedure:

• In a 500 mL beaker, dissolve 2-Naphthol (1.0 equivalent relative to the starting amine) in a 10% NaOH solution.

• Cool this coupling solution to 0-5 °C in an ice-salt bath with continuous stirring.

• Slowly add the cold diazonium salt solution (from Protocol 1) to the cold 2-Naphthol solution with vigorous stirring. The addition should be done portion-wise or dropwise over 20-30 minutes.

• A brightly colored precipitate (the azo dye) should form immediately. The color will depend on the precise structure but is often in the red-orange spectrum.[15]

• Continue stirring the reaction mixture in the ice bath for another 30-60 minutes to ensure complete coupling.

• Isolate the solid dye product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with cold distilled water until the filtrate is neutral.

• Dry the product in a desiccator or a low-temperature vacuum oven.

Experimental Workflow and Characterization

The entire process from precursor to purified product follows a logical sequence that must be carefully managed.

Diagram 2: Step-by-step experimental workflow.

4.1. Characterization of Synthesized Dye The identity and purity of the synthesized azo dye should be confirmed using standard analytical techniques.

• UV-Visible Spectroscopy: To determine the maximum absorption wavelength (λmax) of the dye in a suitable solvent (e.g., DMF or DMSO), which provides information about its color properties.[16]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify key functional groups. Look for the characteristic N=N stretching vibration (typically weak, around 1580-1630 cm⁻¹), as well as bands corresponding to aromatic C-H, C-O-C (methoxy), and C-Cl groups.[8][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the complete chemical structure and confirm the successful coupling at the expected position on the aromatic ring.[16][17]

Troubleshooting

Table 2: Common Issues and Solutions in Azo Dye Synthesis

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Diazonium salt decomposed due to high temperature. 2. Incorrect pH during coupling. 3. Impure starting materials.	1. Strictly maintain the reaction temperature between 0-5 °C during diazotization and coupling. 2. Verify and adjust the pH of the coupling solution before adding the diazonium salt. 3. Ensure the purity of the amine precursor and coupling agent.
Product is a Tarry/Oily Mass	1. Side reactions due to high temperature. 2. Insufficient stirring leading to localized high concentrations.	1. Improve temperature control. 2. Ensure vigorous and efficient stirring throughout the addition and reaction period.

| Incorrect or Dull Color | 1. Incomplete diazotization or coupling. 2. Presence of impurities. 3. Incorrect coupling position (ortho vs. para). | 1. Allow for sufficient reaction time at each stage. 2. Recrystallize the final product from a suitable solvent (e.g., ethanol, acetic acid). 3. Confirm structure via NMR; coupling preferentially occurs para to the activating group unless sterically hindered.[11] |

References

• SAFETY D
• SAFETY D
• The Synthesis of Azo Dyes. University of Toronto, Department of Chemistry.
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• DIAZONIUM SALTS. (2020). B.Sc. II, Organic Chemistry, Paper-II.
• 4-Chloro-2-Nitroaniline MATERIAL SAFETY D
• SAFETY D
• Synthesis of azo dyes. (2013). One Part of Chemistry Blog.

• Otutu, J. O., & Efurhievwe, E. M. (2013). Synthesis of Heterocyclic Monoazo Disperse Dyes Derived from 4-Amino-2-chloro-6, 7-dimethoxyquinazoline. Journal of Applied Sciences, 13, 924-928. [Link]

• SYNTHESIS OF SOME NEW AZO DYES DERIVED FROM 4, 4' -(2, 2, 2- TRICHLOROETHANE -1, 1-DIYL) -BIS (CHLOROBENZENE) AND THEIR BIOLOG. (2018). Plant Archives, 18(2), 2011-2016.
• Optimizing Dye Synthesis: The Role of Azo Component 2-Methoxy-4-Nitroaniline. Chemex.
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• Diazonium Coupling Reaction. Fvs.de.
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• Review Article - Coupling Reactions of Aryldiazonium Salt. Part-XI. (2020). International Journal of Chemical and Pharmaceutical Sciences.
• Synthesis, Characterization and Biological Activity of Azo Dye Derived from 2-methoxyaniline and its Complexes. (2023). Egyptian Journal of Chemistry.
• Diazotis
• Preparation method of o-chloro-p-nitroaniline diazonium salt. (2012).

• Abd-Alredha, L. R. (2012). Synthesis and Characterization of Azo Dye Para Red and New Derivatives. E-Journal of Chemistry, 9(1), 465-470. [Link]

• Method for diazotizing 2,5-dichloroaniline. (2016).
• Application Notes and Protocols: N-(2-chloroethyl)-4-nitroaniline in Dye Synthesis. (2025). BenchChem.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 4-Chloro-2-methoxy-6-nitroaniline Synthesis

For researchers, scientists, and drug development professionals, the synthesis of substituted anilines is a foundational process. However, even seemingly straightforward reactions can present challenges, with low yield being a frequent and frustrating obstacle. This guide provides an in-depth, question-and-answer-based approach to troubleshooting the synthesis of 4-Chloro-2-methoxy-6-nitroaniline, focusing on the critical nitration step of a substituted 2-methoxy-4-chloroaniline precursor. Our aim is to move beyond a simple procedural checklist and delve into the causative factors behind common experimental pitfalls, empowering you to optimize your synthetic strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My overall yield of 4-Chloro-2-methoxy-6-nitroaniline is significantly lower than expected. What are the most common causes?

Low yield in this synthesis is typically multifactorial, but the primary culprits often lie in the nitration step and subsequent workup and purification. Key areas to investigate include:

• Suboptimal Nitration Conditions: The nitration of anilines is notoriously sensitive. The amino group is highly activating, making the aromatic ring susceptible to over-nitration or oxidation by the strong nitrating mixture, often leading to the formation of tarry byproducts.

• Side Reactions: Besides oxidation, the formation of undesired isomers can significantly reduce the yield of the target molecule.

• Loss of Product During Workup and Purification: The physical properties of nitroanilines can lead to losses during extraction, washing, and recrystallization if not performed carefully.[1]

Q2: I am observing a significant amount of dark, tarry material in my reaction flask after nitration. What is causing this and how can I prevent it?

The formation of tarry byproducts is a classic sign of oxidative degradation of the aniline starting material or the product.[2]

• Causality: Concentrated nitric acid is a powerful oxidizing agent. The electron-rich aromatic ring of the aniline derivative is highly susceptible to oxidation, especially at elevated temperatures. The amino group itself can also be oxidized. This process often leads to complex polymerization and the formation of intractable tars.[2]

• Preventative Measures:

  • Strict Temperature Control: The nitration of anilines is a highly exothermic reaction.[3] It is crucial to maintain a low and consistent temperature, typically between 0-10 °C, throughout the addition of the nitrating agent. This can be achieved using an ice-salt bath and by adding the nitrating agent dropwise with vigorous stirring to dissipate localized heat.

  • Protecting Group Strategy: To mitigate the high reactivity of the amino group, a common and highly effective strategy is to protect it as an acetamide before nitration. The acetamido group is still activating and ortho-, para-directing, but it moderates the reactivity of the ring, preventing oxidation and favoring the desired mononitration. The acetyl group can then be removed by hydrolysis in a subsequent step.

Q3: My product analysis (e.g., NMR, LC-MS) shows the presence of multiple isomers. How can I improve the regioselectivity of the nitration?

The directing effects of the substituents on the aniline ring determine the position of the incoming nitro group. While the methoxy and amino (or acetamido) groups are ortho-, para-directing, the chloro group is also ortho-, para-directing but deactivating.

• Understanding Directing Effects: In 2-methoxy-4-chloroaniline, the powerful activating and ortho-directing effect of the methoxy group, combined with the ortho-directing effect of the amino/acetamido group, strongly favors substitution at the C6 position. However, minor products can arise from nitration at other positions.

• Optimizing for the Desired Isomer:

  • Choice of Nitrating Agent: A standard mixture of concentrated nitric acid and sulfuric acid is typically used. The sulfuric acid acts as a catalyst to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. Altering the ratio of these acids can sometimes influence isomer distribution.

  • Temperature: Lower reaction temperatures generally enhance selectivity by favoring the kinetically controlled product.

Q4: I seem to be losing a significant amount of my product during the recrystallization step. What are some best practices for purifying nitroanilines?

Recrystallization is a powerful purification technique, but it requires careful execution to maximize yield.

• Solvent Selection: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at low temperatures. For many nitroanilines, ethanol or a mixture of ethanol and water is a good starting point.[1][4] A small-scale solvent screen is always recommended to find the optimal system for your specific product.

• Minimizing Product Loss:

  • Use the Minimum Amount of Hot Solvent: Adding an excess of hot solvent will result in a lower recovery of the purified crystals upon cooling.

  • Slow Cooling: Allowing the solution to cool slowly to room temperature before transferring it to an ice bath promotes the formation of larger, purer crystals and can improve overall recovery.

  • Washing the Crystals: When washing the filtered crystals, use a small amount of ice-cold recrystallization solvent to remove any remaining impurities without dissolving a significant amount of the product.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and addressing low yield in the synthesis of 4-Chloro-2-methoxy-6-nitroaniline.

Caption: A decision-making workflow for troubleshooting low yield.

Key Experimental Parameters and Their Impact

Parameter	Potential Issue if Not Optimized	Recommended Action	Scientific Rationale
Reaction Temperature (Nitration)	Formation of tarry byproducts, decreased regioselectivity.	Maintain a strict temperature range of 0-10 °C using an ice-salt bath and slow, dropwise addition of the nitrating agent.	The nitration of anilines is highly exothermic; low temperatures minimize oxidative side reactions and favor the desired kinetic product.[3]
Use of a Protecting Group	Oxidation of the amino group, formation of tar, and potential for over-nitration.	Acetylate the starting aniline with acetic anhydride before nitration.	The acetamido group is less activating than the amino group, moderating the ring's reactivity and protecting it from oxidation.
Recrystallization Solvent	Poor crystal yield, co-precipitation of impurities.	Perform a solvent screen to identify a solvent that dissolves the product well when hot but poorly when cold (e.g., ethanol, ethanol/water).	The principle of recrystallization relies on the differential solubility of the compound and impurities at different temperatures.
Amount of Recrystallization Solvent	Low recovery of the purified product.	Use the minimum amount of hot solvent required to fully dissolve the crude product.	Using an excess of solvent will keep more of the product dissolved in the mother liquor upon cooling, thus reducing the yield.

Step-by-Step Protocol: Protected Nitration and Deprotection

This protocol outlines the synthesis of 4-Chloro-2-methoxy-6-nitroaniline from 2-methoxy-4-chloroaniline via an acetylation protection step.

Step 1: Acetylation of 2-Methoxy-4-chloroaniline

• In a flask equipped with a magnetic stirrer, dissolve 2-methoxy-4-chloroaniline in glacial acetic acid.

• Slowly add acetic anhydride to the solution while stirring.

• Gently warm the mixture for approximately 15-30 minutes.

• Pour the reaction mixture into ice-cold water to precipitate the N-(4-chloro-2-methoxyphenyl)acetamide.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

Step 2: Nitration of N-(4-chloro-2-methoxyphenyl)acetamide

• In a clean, dry flask, dissolve the dried acetamide from Step 1 in a suitable solvent, such as glacial acetic acid or concentrated sulfuric acid, and cool the mixture to 0 °C in an ice-salt bath.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the stirred acetamide solution, ensuring the temperature does not rise above 10 °C.

• After the addition is complete, allow the reaction to stir at 0-10 °C for the recommended time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the reaction mixture over crushed ice to precipitate the nitrated product.

• Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

Step 3: Hydrolysis of N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide

• Reflux the nitrated acetamide in a solution of sulfuric acid in aqueous ethanol.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and pour it into cold water.

• Neutralize the solution with a suitable base (e.g., sodium hydroxide solution) to precipitate the 4-Chloro-2-methoxy-6-nitroaniline.

• Collect the solid by vacuum filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure product.

References

• 1

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• 2

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• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Amination of 4-Chloro-2-methoxy-6-nitroaniline

Welcome to the technical support center for the amination of 4-chloro-2-methoxy-6-nitroaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for optimizing this crucial synthetic transformation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and achieve high-yielding, clean reactions.

The amination of 4-chloro-2-methoxy-6-nitroaniline is a key step in the synthesis of various pharmacologically active molecules and functional materials. The electron-withdrawing nature of the nitro group and the ortho-methoxy group significantly influences the reactivity of the aryl chloride, presenting unique challenges and opportunities for optimization. This guide will cover the two primary approaches for this transformation: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Buchwald-Hartwig Amination.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and validated solutions.

Problem 1: Low or No Conversion of Starting Material

Scenario A: Using Nucleophilic Aromatic Substitution (SNAr)

• Potential Cause 1: Insufficient Activation of the Aryl Chloride. The inherent reactivity of an aryl chloride in SNAr is lower than that of the corresponding bromide or iodide. The electron-withdrawing nitro group is essential for activating the ring towards nucleophilic attack.[1]

  • Solution: Increase the reaction temperature. SNAr reactions often require elevated temperatures to overcome the activation energy barrier. Monitor for potential decomposition of starting materials or products at higher temperatures.

• Potential Cause 2: Inappropriate Solvent Choice. The solvent plays a critical role in stabilizing the charged intermediate (Meisenheimer complex) formed during the reaction.[2][3]

  • Solution: Switch to a polar aprotic solvent. Solvents like DMSO, DMF, or DMAc are excellent choices as they can stabilize the charged intermediate, thereby accelerating the reaction.[4] In some cases, a mixture of a polar aprotic solvent with a less polar solvent like toluene can be beneficial.[5]

• Potential Cause 3: Nucleophile is not basic/nucleophilic enough. The strength of the incoming amine is a key determinant of the reaction rate.

  • Solution: If possible, consider using a more nucleophilic amine. Alternatively, the addition of a non-nucleophilic base can deprotonate the amine, increasing its nucleophilicity. However, this can also lead to unwanted side reactions.

Scenario B: Using Buchwald-Hartwig Amination

• Potential Cause 1: Inactive Catalyst. The formation of the active Pd(0) species is crucial for the catalytic cycle to begin.[6] Using Pd(II) sources like Pd(OAc)₂ can sometimes be unreliable.[7]

  • Solution: Employ a modern palladium precatalyst, such as a G3 or G4 palladacycle. These are designed to form the active LPd(0) catalyst more cleanly and efficiently. If using a Pd(II) source, a pre-activation step where the catalyst, ligand, and base are stirred together before adding the substrates can be beneficial.

• Potential Cause 2: Incorrect Ligand Selection. The ligand is arguably the most critical component of the Buchwald-Hartwig reaction, influencing both catalyst stability and reactivity.

  • Solution: For aryl chlorides, bulky, electron-rich phosphine ligands are generally required. Ligands like BrettPhos (for primary amines) or RuPhos (for secondary amines) are excellent starting points. For more challenging couplings, consider screening a panel of ligands, including those from the Buchwald and Hartwig groups.

• Potential Cause 3: Incompatible Base. The base deprotonates the amine to form the active nucleophile, but an incorrect choice can inhibit the catalyst or cause side reactions.

  • Solution: Strong, non-nucleophilic bases like NaOtBu, KOtBu, or LHMDS are commonly used. For substrates with base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ can be employed, often requiring higher reaction temperatures.[8]

• Potential Cause 4: Poor Substrate Reactivity. Aryl chlorides are the least reactive of the aryl halides in Buchwald-Hartwig amination.

  • Solution: In addition to using a suitable bulky, electron-rich ligand, increasing the reaction temperature can often drive the reaction to completion.

Problem 2: Formation of Significant Byproducts

• Potential Cause 1: Hydrodehalogenation (Loss of Chlorine). This is a common side reaction in palladium-catalyzed couplings, where the aryl chloride is reduced to the corresponding arene.

  • Solution: This often points to issues with the catalytic cycle. Re-evaluate your ligand and base combination. Sometimes, lowering the reaction temperature or using a less sterically hindered base can mitigate this.

• Potential Cause 2: Over-amination or Di-arylation. If using a primary amine, a second amination event can occur, leading to a diarylamine byproduct.

  • Solution: Carefully control the stoichiometry. Using a slight excess of the aryl chloride can help to minimize this. Alternatively, if the desired product is a secondary amine, a stepwise approach where the primary amination product is isolated first can be employed.

• Potential Cause 3: Side Reactions Involving the Nitro Group. The nitro group can be susceptible to reduction under certain conditions, especially if using a palladium catalyst with a hydrogen source (e.g., from a protic solvent or certain amines).

  • Solution: Ensure your reaction is conducted under an inert atmosphere (e.g., argon or nitrogen) and use anhydrous, degassed solvents. If reduction of the nitro group is a persistent issue, consider alternative catalytic systems, such as copper-catalyzed amination, which may be more tolerant of this functional group.[9]

Problem 3: Product Decomposition or Instability

• Potential Cause 1: Harsh Reaction Conditions. High temperatures or strongly basic/acidic conditions can lead to the degradation of the desired product.

  • Solution: Monitor the reaction progress closely by TLC, GC-MS, or LC-MS. Once the starting material is consumed, work up the reaction promptly. If decomposition is observed, try running the reaction at a lower temperature for a longer period.

• Potential Cause 2: Instability during Workup or Purification. The product may be sensitive to aqueous acid/base washes or silica gel chromatography.

  • Solution: Perform a small-scale stability test. Expose a sample of the crude reaction mixture to the planned workup and purification conditions and monitor for decomposition by TLC.[10] If instability is detected, consider a non-aqueous workup or alternative purification methods like crystallization or preparative TLC.

Section 2: Frequently Asked Questions (FAQs)

Q1: Which method is better for the amination of 4-chloro-2-methoxy-6-nitroaniline: SNAr or Buchwald-Hartwig?

A1: The choice depends on the specific amine you are using and the scale of your reaction.

• SNAr is generally preferred for its simplicity and cost-effectiveness when the amine is sufficiently nucleophilic and the reaction conditions are compatible with your substrate. The strong electron-withdrawing effect of the nitro group makes the aryl chloride a good candidate for this reaction.[1]

• Buchwald-Hartwig amination offers a broader substrate scope and is often more effective for less nucleophilic amines or when milder reaction conditions are required.[11] However, it involves the use of expensive palladium catalysts and ligands.[12]

Q2: How do I choose the optimal solvent for my reaction?

A2: For SNAr , polar aprotic solvents like DMSO, DMF, and NMP are generally the best choices as they effectively stabilize the charged Meisenheimer intermediate.[4] For Buchwald-Hartwig amination , common solvents include toluene, dioxane, and THF.[13] The choice can influence catalyst solubility and reactivity, so screening a few options is often worthwhile.

Q3: What are the key safety considerations for this reaction?

A3: Nitroaromatic compounds can be toxic and potentially explosive, especially at elevated temperatures. Always handle these compounds in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). When scaling up, a thorough safety review is essential.

Q4: Can I use a copper catalyst instead of palladium?

A4: Yes, copper-catalyzed amination (Ullmann condensation) is a viable alternative to palladium-catalyzed methods.[12] Recent advancements have led to the development of copper catalyst systems that are effective for the amination of aryl chlorides under milder conditions.[5][9] This can be a more cost-effective and environmentally friendly option.

Q5: My reaction is very slow. How can I increase the rate?

A5: For both SNAr and Buchwald-Hartwig reactions, increasing the temperature is often the most effective way to increase the reaction rate. However, always be mindful of potential side reactions or decomposition at higher temperatures. For Buchwald-Hartwig reactions, ensure you are using an optimal catalyst, ligand, and base combination, as this will have a significant impact on the reaction rate.

Section 3: Experimental Protocols & Data

Optimized Protocol for Buchwald-Hartwig Amination

This protocol provides a general starting point for a small-scale amination of 4-chloro-2-methoxy-6-nitroaniline.

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., BrettPhos Pd G3, 0.02 mmol, 2 mol%)

• Base (e.g., NaOtBu, 1.4 mmol)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

• Oven-dried reaction vial with a magnetic stir bar

Procedure:

• In a glovebox, add 4-chloro-2-methoxy-6-nitroaniline, the palladium precatalyst, and the base to the reaction vial.

• Seal the vial with a cap containing a PTFE septum.

• If not in a glovebox, purge the vial with argon or nitrogen for 5-10 minutes.

• Add the anhydrous, degassed solvent via syringe.

• Add the amine via syringe. If the amine is a solid, it can be added with the other solids in step 1.

• Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Stir the reaction for the desired amount of time (e.g., 12-24 hours).

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Summary: Recommended Reaction Parameters

Parameter	SNAr	Buchwald-Hartwig Amination
Catalyst	None	Pd precatalyst (e.g., BrettPhos Pd G3)
Ligand	None	Bulky, electron-rich phosphine (e.g., BrettPhos)
Base	Often not required, but can use K₂CO₃, Cs₂CO₃	Strong, non-nucleophilic (e.g., NaOtBu, LHMDS)
Solvent	Polar aprotic (e.g., DMSO, DMF)	Aprotic (e.g., Toluene, Dioxane)
Temperature	80-150 °C	80-120 °C

Section 4: Visualizations

Reaction Pathway: SNAr vs. Buchwald-Hartwig

Caption: Comparison of SNAr and Buchwald-Hartwig amination pathways.

Troubleshooting Workflow: Low Conversion

Caption: A logical workflow for troubleshooting low conversion issues.

References

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• Wolfe, J. P., Wagaw, S., & Buchwald, S. L. (1996). Nickel-Catalyzed Amination of Aryl Chlorides. Journal of the American Chemical Society, 118(30), 7215–7216. [Link]

• Ai, H.-J., Kim, S.-T., Liu, C., & Buchwald, S. L. (2024). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. ACS Publications.[Link]

• Goh, T. N., & Hartwig, J. F. (2018). Controlling First-Row Catalysts: Amination of Aryl and Heteroaryl Chlorides and Bromides with Primary Aliphatic Amines Catalyzed by a BINAP-Ligated Single-Component Ni(0) Complex. Journal of the American Chemical Society, 140(6), 2335–2342. [Link]

• Radhakrishnamurti, P. S., & Sahu, J. (1971). Aromatic nucleophilic substitutions. Reactions of halogeno and nitro-substituted benzenes—part II. Proceedings of the Indian Academy of Sciences - Section A, 73(1), 19–24. [Link]

• Buchwald, S. L., & Kim, S. T. (2022). Development of a Ligand for Cu-Catalyzed Amination of Base-Sensitive (Hetero)aryl Chlorides. ACS Catalysis, 12(15), 9235–9242. [Link]

• ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.[Link]

• Fors, B. P., & Buchwald, S. L. (2010). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society, 132(44), 15914–15917. [Link]

• Domingo, L. R., & Pérez, P. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4827. [Link]

• The Organic Chemistry Tutor. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube.[Link]

• Martínez-Alvarez, R., et al. (2019). Assessment of amination reactions via nucleophilic aromatic substitution using conventional and eco-friendly energies. Journal of the Iranian Chemical Society, 16(10), 2209-2218. [Link]

• LibreTexts Chemistry. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Chemistry LibreTexts.[Link]

• Buchwald, S. L., & Hartwig, J. F. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics, 40(21), 3583–3591. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia.[Link]

• CN109776337A - The preparation method of 2- methoxyl group -4- nitroaniline.

• Reddit. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination? r/chemistry.[Link]

• Fors, B. P., & Buchwald, S. L. (2010). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society, 132(44), 15914–15917. [Link]

• University of Rochester Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. University of Rochester.[Link]

• Bacsa, I., et al. (2014). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 10, 1478-1483. [Link]

• LibreTexts Chemistry. (2023, June 30). Buchwald-Hartwig Amination. Chemistry LibreTexts.[Link]

• Hartwig, J. F., & Buchwald, S. L. (2017). Buchwald-Hartwig Amination of Nitroarenes. Angewandte Chemie International Edition, 56(43), 13307–13309. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination. Organic Chemistry Portal.[Link]

• Firouzabadi, H., & Iranpoor, N. (2018). Synthesis of Nitroarenes by Oxidation of Aryl Amines. Molecules, 23(10), 2546. [Link]

• ResearchGate. (2018, March 21). Aldehyde not reacting in reductive amination reaction, thoughts? ResearchGate.[Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Chemistry Steps.[Link]

• Wikipedia. (n.d.). 4-Nitroaniline. Wikipedia.[Link]

• Buchwald, S. L., & Hartwig, J. F. (2008). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Accounts of Chemical Research, 41(11), 1534–1544. [Link]

• The Organic Chemistry Tutor. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. YouTube.[Link]

• ResearchGate. (n.d.). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. ResearchGate.[Link]

• US5466871A - Process for preparing nitroaniline derivatives.

• ChemSurvival. (2018, April 11). 34.05 Nucleophilic Aromatic Substitution. YouTube.[Link]

• Wikipedia. (n.d.). 2-Methoxy-4-nitroaniline. Wikipedia.[Link]

• The Organic Chemistry Tutor. (2025, February 26). Nucleophilic Aromatic Substitution EXPLAINED! YouTube.[Link]

• Atlantis Press. (n.d.). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press.[Link]

• LibreTexts Chemistry. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. Chemistry LibreTexts.[Link]

• Larhed, M., & Hallberg, A. (2019). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. ACS Omega, 4(7), 12345–12352. [Link]

• NC State University Libraries. (n.d.). 16.6 Nucleophilic Aromatic Substitution. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.[Link]

• CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal.[Link]

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Common impurities in "4-Chloro-2-methoxy-6-nitroaniline" and their removal

An in-depth guide to identifying and removing common impurities in 4-Chloro-2-methoxy-6-nitroaniline for researchers and drug development professionals.

Technical Support Center: 4-Chloro-2-methoxy-6-nitroaniline

Welcome to the technical support guide for 4-Chloro-2-methoxy-6-nitroaniline (CAS No. 859877-49-9). This document provides in-depth troubleshooting advice and detailed protocols to address common purity challenges encountered during its synthesis and handling. The purity of this intermediate is critical, as contaminants can significantly impact the yield, safety, and efficacy of downstream products in pharmaceutical and materials science applications.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a crude sample of 4-Chloro-2-methoxy-6-nitroaniline?

The impurity profile of 4-Chloro-2-methoxy-6-nitroaniline is intrinsically linked to its synthetic route. While specific routes can vary, impurities typically arise from three main sources: incomplete reactions, side reactions (particularly during nitration), and degradation.

• Starting Materials: Unreacted precursors are a common source of contamination. A likely precursor is 4-Chloro-2-methoxyaniline .

• Isomeric Impurities: Aromatic nitration is rarely perfectly regioselective. The directing effects of the chloro, methoxy, and amino groups can lead to the formation of positional isomers. The most probable isomeric impurity is 4-Chloro-2-methoxy-5-nitroaniline , where the nitro group is positioned para to the chloro group instead of ortho.

• Related Byproducts: Over-nitration can lead to dinitro compounds. Additionally, demethylation of the methoxy group under harsh acidic conditions can yield phenolic impurities.

• Degradation Products: The compound can degrade under harsh pH or high-temperature conditions during workup or purification.

Q2: How can I detect and quantify these impurities in my sample?

A multi-technique analytical approach is essential for robust impurity profiling.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary tools for separation and quantification.[1][2] They can resolve closely related isomers and provide precise purity values (e.g., area percent). A reverse-phase C18 column with a mobile phase of acetonitrile and water is a good starting point for HPLC analysis.[3]

• Thin-Layer Chromatography (TLC): TLC is an indispensable, rapid technique for qualitative assessment. It is used to monitor reaction progress, screen for optimal purification solvents, and check the purity of fractions collected from column chromatography.

• Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for confirming the structure of the desired product and can help identify major impurities if their concentration is sufficient (>1-5%). Mass Spectrometry (MS), often coupled with chromatography, provides molecular weight information that is vital for identifying unknown impurity peaks.[1][4]

Q3: What is the most effective general-purpose method for purifying crude 4-Chloro-2-methoxy-6-nitroaniline?

For most crystalline organic solids, recrystallization is the most efficient and scalable purification technique.[5] The key is selecting an appropriate solvent system where the desired compound has high solubility at an elevated temperature and low solubility at room or sub-ambient temperatures, while impurities remain soluble at all temperatures.

For nitroaromatic compounds like this, polar protic solvents are often effective. An ethanol/water or isopropanol/water mixture is an excellent starting point. The process involves dissolving the crude material in a minimal amount of the hot solvent, followed by slow cooling to induce the formation of pure crystals.

Q4: My product appears as an oil during recrystallization instead of forming crystals. What causes this and how can I fix it?

This phenomenon, known as "oiling out," occurs when the solute's melting point is lower than the solvent's boiling point, or when the solution is supersaturated with impurities.

Troubleshooting Steps:

• Reheat the solution to dissolve the oil.

• Add more hot solvent to decrease the saturation level.

• Ensure a slower cooling rate. Rapid cooling often promotes oiling. Allow the flask to cool gradually to room temperature before moving it to an ice bath.

• If the issue persists, consider a different solvent or solvent system with a lower boiling point.

Q5: After recrystallization, my product is still impure. What is the next step?

If recrystallization fails to remove impurities, particularly isomers with similar solubility profiles, silica gel column chromatography is the recommended next step.[6] This technique separates compounds based on their differential adsorption to the stationary phase (silica gel) and solubility in the mobile phase. A solvent system of hexane and ethyl acetate is a common choice for compounds of this polarity.

Troubleshooting Guide

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
Broad Melting Point Range	Presence of multiple impurities.	Perform recrystallization. If the issue persists, use column chromatography.
Extra Peaks in HPLC/GC Analysis	Isomeric impurities, unreacted starting materials, or byproducts.	For closely eluting peaks, column chromatography is necessary. Optimize the mobile phase gradient for better separation.
Persistent Yellow/Orange Discoloration	Highly colored, polar impurities are co-precipitating.	During recrystallization, add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.
Low Recovery Yield from Recrystallization	Too much solvent was used; the product is significantly soluble even in the cold solvent; premature crystallization occurred during hot filtration.	Use the absolute minimum amount of hot solvent for dissolution. Ensure the filtration funnel is pre-heated. Cool the filtrate in an ice-salt bath to maximize precipitation.

Data Presentation

Table 1: Common Impurities and Their Origins

Impurity Name	Structure	Probable Origin
4-Chloro-2-methoxyaniline	C1=CC(=C(C=C1N)OC)Cl	Unreacted starting material
4-Chloro-2-methoxy-5-nitroaniline	C1=C(C(=C(C=C1Cl)N)OC)[O-]	Isomeric byproduct from nitration
4-Chloro-2-hydroxy-6-nitroaniline	C1=C(C(=C(C=C1O)N)Cl)[O-]	Demethylation of the methoxy group

Visualizations

Caption: Recommended workflow for the purification and analysis of 4-Chloro-2-methoxy-6-nitroaniline.

Experimental Protocols

Protocol 1: Purification by Recrystallization (Ethanol/Water System)

This protocol is designed for purifying compounds that are highly soluble in hot ethanol but sparingly soluble in water.

• Dissolution: Place the crude 4-Chloro-2-methoxy-6-nitroaniline in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to just dissolve the solid completely.

• Decolorization (Optional): If the solution is intensely colored, remove it from the heat source and add a small amount of activated charcoal (approx. 1-2% w/w). Swirl the flask and gently heat for 2-3 minutes.

• Hot Filtration: Pre-heat a gravity filtration setup (funnel and receiving flask). Filter the hot solution to remove the charcoal and any insoluble impurities. This step must be done quickly to prevent premature crystallization. 4. Crystallization: To the hot, clear filtrate, add hot water dropwise until the solution becomes faintly and persistently cloudy. Add a few drops of hot ethanol to redissolve the precipitate and render the solution clear again.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of an ice-cold ethanol-water mixture.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol is for separating the target compound from closely related impurities like isomers.

• Solvent System Selection: Using TLC, determine an optimal eluent system (e.g., Hexane:Ethyl Acetate) that provides good separation between the target compound and impurities. The ideal Rf value for the target compound is typically between 0.25 and 0.35.

• Column Packing: Prepare a slurry of silica gel (100-200 mesh) in the least polar eluent (e.g., hexane). Pour the slurry into a glass column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped. 3. Sample Loading (Dry Loading): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting the column with the least polar solvent system determined in Step 1. Collect fractions in test tubes or vials. Gradually increase the polarity of the eluent (gradient elution) as needed to elute the target compound.

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Isolation: Combine the fractions that contain the pure product. Remove the solvent using a rotary evaporator to yield the purified 4-Chloro-2-methoxy-6-nitroaniline.

References

• Zhang, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. DOI: 10.2991/emcm-16.2017.104. Available at: [Link]

• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• Javed, M. R., et al. (2021). Recent Trends in Analytical Techniques for Impurity Profiling. Pharmaceutical and Biosciences Journal. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6979, 4-Chloro-2-nitroaniline. Retrieved from [Link]

• Google Patents. (1959). US2876267A - Purification of 4-chloronitrotoluenes.

• SMARTER EVERY DAY. (2013). Column Chromatography (Purification). YouTube. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 4-methoxy-2-nitroaniline.

• Royal Society of Chemistry. (n.d.). Simultaneous determination of niclosamide and its degradates in water by LC-MS/MS. Retrieved from [Link]

• SIELC Technologies. (2018). 4-Chloro-2-nitroaniline. Retrieved from [Link]

Sources

• 1. biomedres.us [biomedres.us]
• 2. epa.gov [epa.gov]
• 3. 4-Chloro-2-nitroaniline | SIELC Technologies [sielc.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. mt.com [mt.com]
• 6. m.youtube.com [m.youtube.com]

"4-Chloro-2-methoxy-6-nitroaniline" reaction byproducts and side reactions

Technical Support Center: Synthesis of 4-Chloro-2-methoxy-6-nitroaniline

Welcome to the technical support guide for the synthesis of 4-Chloro-2-methoxy-6-nitroaniline. This document is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this important chemical intermediate. Our goal is to provide not just protocols, but a deep understanding of the reaction's nuances, enabling you to troubleshoot effectively and optimize your results. We will focus on the common pitfalls of this synthesis, particularly the formation of reaction byproducts and the execution of critical side reactions.

The synthesis of 4-Chloro-2-methoxy-6-nitroaniline is a classic example of electrophilic aromatic substitution on a polysubstituted benzene ring. The primary challenge lies in controlling the regioselectivity of the nitration step. The starting material, 4-chloro-2-methoxyaniline, possesses three substituents with competing directing effects, making the formation of isomeric impurities a significant hurdle. This guide provides a robust, three-step synthesis pathway involving the protection of the amine group, followed by regioselective nitration and deprotection, to maximize the yield and purity of the desired product.

Part 1: The Core Challenge & Recommended Pathway

The direct nitration of 4-chloro-2-methoxyaniline is problematic. The free amino group is a powerful activating group, but it is also highly susceptible to oxidation by the strong acids used in nitration, often leading to low yields and the formation of tarry byproducts.[1] Furthermore, it can be protonated under acidic conditions, forming an anilinium ion which is a meta-director and strongly deactivating.

To circumvent these issues, a protecting group strategy is essential. The most common and effective approach is the acetylation of the amino group. The resulting acetamido group is still an ortho-, para-director but is less activating than the amino group, offering a more controlled reaction and protecting the ring from oxidation. The synthesis, therefore, proceeds in three key stages:

• Acetylation: Protection of the amine in 4-chloro-2-methoxyaniline.

• Nitration: Introduction of the nitro group onto the protected intermediate.

• Hydrolysis: Removal of the acetyl protecting group to yield the final product.

Caption: Recommended three-step synthesis pathway.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My final product has a low yield and my analytical data (TLC, NMR) shows a mixture of isomers. What is the primary byproduct and how can I avoid it?

A1: Plausible Cause & Mechanistic Insight

This is the most frequent challenge and stems from a loss of regioselectivity during the nitration step (Step 2). Your starting acetanilide, N-(4-chloro-2-methoxyphenyl)acetamide, has three directing groups:

• -NHCOCH₃ (Acetamido): A strong ortho-, para-director. The para position is blocked by the chloro group, so it strongly directs the incoming electrophile (NO₂⁺) to position 6.

• -OCH₃ (Methoxy): A strong ortho-, para-director. It directs to positions 3 and 5.

• -Cl (Chloro): A weak ortho-, para-director and a deactivator. It also directs to positions 3 and 5.

The desired product is the 6-nitro isomer, resulting from direction by the powerful acetamido group. However, a significant byproduct, 4-chloro-2-methoxy-5-nitroaniline , can form due to the cumulative directing effect of the methoxy and chloro groups to the 5-position.

Caption: Competing nitration pathways leading to isomers.

Troubleshooting & Protocol Adjustments

Controlling the reaction conditions is paramount to favor the formation of the 6-nitro isomer. The order of reagent addition and strict temperature control are critical, as highlighted in patents for similar nitration reactions.[2]

• Temperature Control: The nitration reaction is highly exothermic. Maintain a temperature between -5 °C and 0 °C throughout the addition of the nitrating mixture. Higher temperatures can decrease selectivity and increase the rate of side reactions.

• Order of Addition: Add the substrate (the acetanilide dissolved in a solvent like sulfuric acid) slowly to the pre-chilled nitrating mixture (HNO₃/H₂SO₄). This ensures that the electrophile (NO₂⁺) is always in excess, which can improve selectivity in some cases, but more importantly, it helps control the reaction temperature.[2]

• Reaction Time: Do not extend the reaction time unnecessarily. Monitor the reaction by TLC. Once the starting material is consumed, quench the reaction by pouring it onto ice to prevent further side reactions or degradation.

Q2: My reaction mixture turned dark brown or black, and I isolated a tarry, intractable material instead of a crystalline product. Why did this happen?

A2: Plausible Cause & Mechanistic Insight

This is a classic sign of oxidation . The nitrating mixture (concentrated nitric and sulfuric acids) is a powerful oxidizing agent.[1] Even with the acetyl protecting group, the aromatic ring is still electron-rich due to the methoxy and acetamido groups, making it susceptible to oxidation, especially at elevated temperatures. Unprotected aniline precursors are even more prone to this.

Troubleshooting & Protocol Adjustments

• Verify Protection: Ensure the acetylation step (Step 1) went to completion. Any residual unprotected 4-chloro-2-methoxyaniline will be readily oxidized. Confirm the formation of the acetanilide via melting point or NMR before proceeding.

• Strict Temperature Control: This is the most critical factor. The reaction must be kept cold (below 0 °C). Prepare a robust ice-salt or acetone-dry ice bath and monitor the internal reaction temperature with a thermometer, not just the bath temperature.

• Purity of Reagents: Use high-purity starting materials and acids. Impurities can sometimes catalyze decomposition and oxidation reactions.

Q3: I've managed to synthesize the product, but I'm struggling to purify it from the isomeric byproduct. What is the best purification strategy?

A3: Plausible Cause & Mechanistic Insight

The desired 4-chloro-2-methoxy-6-nitroaniline and its isomers (like the 5-nitro byproduct) have very similar molecular weights and polarities. This makes separation by standard techniques like simple crystallization challenging. The key is to exploit subtle differences in their crystal lattice energies and solubility profiles.

Troubleshooting & Protocol: Fractional Crystallization

Fractional crystallization is the most effective lab-scale method for separating these isomers. It involves a series of crystallization steps from a carefully chosen solvent system. Ethanol or an ethanol/water mixture is often a good starting point.

Step-by-Step Fractional Crystallization Protocol:

• Dissolution: Dissolve the crude product mixture in the minimum amount of boiling ethanol.

• First Cooling: Allow the solution to cool slowly to room temperature. The less soluble isomer will crystallize out first. Collect these crystals by vacuum filtration (Fraction 1).

• Concentration: Take the filtrate (the mother liquor) and reduce its volume by boiling off about 20-30% of the solvent.

• Second Cooling: Again, allow the concentrated solution to cool slowly. Collect the second batch of crystals (Fraction 2).

• Analysis: Analyze each fraction by TLC or melting point. You will likely find that one fraction is significantly enriched in your desired product.

• Re-crystallization: Take the enriched fraction and re-crystallize it again from the same solvent system to achieve high purity (>99%).

Problem	Plausible Cause	Solution
Oiling Out	Solution is supersaturated; cooling too fast.	Reheat to dissolve, add slightly more solvent, and allow to cool much more slowly.
No Crystals Form	Solution is too dilute; product is too soluble.	Boil off some solvent to concentrate the solution and attempt cooling again.
Poor Recovery	Too much solvent was used; product is soluble.	Concentrate the mother liquor and cool in an ice bath to recover more product.
Impure Crystals	Cooling was too rapid, trapping impurities.	Re-dissolve and cool slowly. Ensure the final crystals are washed with a small amount of ice-cold solvent.

Part 3: Comprehensive Experimental Protocols

The following protocols are provided as a self-validating system. The rationale behind key steps is included to ensure a deep understanding of the process.

Protocol 1: Step-by-Step Synthesis Workflow

Safety First: These procedures involve strong acids and hazardous chemicals. Always work in a certified fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and acid-resistant gloves.[3][4]

Step 1: Acetylation of 4-chloro-2-methoxyaniline

• Objective: To protect the reactive amino group as an acetamide.

• In a 250 mL round-bottom flask, dissolve 10.0 g of 4-chloro-2-methoxyaniline in 50 mL of glacial acetic acid.

• Add a magnetic stir bar and cool the solution in an ice bath to 10-15 °C.

• While stirring, slowly add 8.0 mL of acetic anhydride dropwise, ensuring the temperature does not exceed 25 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Pour the reaction mixture into 200 mL of ice-cold water with vigorous stirring.

• Collect the white precipitate of N-(4-chloro-2-methoxyphenyl)acetamide by vacuum filtration.

• Wash the solid with cold water until the filtrate is neutral (check with pH paper).

• Dry the product in a vacuum oven. (Expected yield: ~95%).

Step 2: Nitration of N-(4-chloro-2-methoxyphenyl)acetamide

• Objective: To regioselectively introduce a nitro group at the 6-position.

• Prepare an ice-salt bath to achieve a temperature of -5 to 0 °C.

• In a 100 mL flask, carefully add 20 mL of concentrated sulfuric acid. Cool this flask in the ice-salt bath.

• Slowly add 10.0 g of the dried acetanilide from Step 1 to the cold sulfuric acid in small portions, with stirring, ensuring the temperature stays below 5 °C. Stir until all the solid has dissolved.

• In a separate beaker, prepare the nitrating mixture by slowly adding 3.5 mL of concentrated nitric acid to 5 mL of concentrated sulfuric acid. Cool this mixture in the ice-salt bath.

• Using a dropping funnel, add the cold nitrating mixture dropwise to the stirred acetanilide solution over 30-45 minutes. CRITICAL: Maintain the internal reaction temperature between -5 °C and 0 °C throughout the addition.

• After the addition is complete, stir the reaction mixture at 0 °C for an additional 1-2 hours. Monitor by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

• Once the reaction is complete, very slowly pour the reaction mixture onto 200 g of crushed ice with vigorous stirring. A yellow solid will precipitate.

• Allow the ice to melt completely, then collect the crude N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide by vacuum filtration and wash thoroughly with cold water.

Step 3: Hydrolysis of the Acetamide

• Objective: To deprotect the amine and yield the final product.

• Transfer the wet, crude solid from Step 2 into a 250 mL round-bottom flask.

• Add 50 mL of 70% sulfuric acid (v/v in water).

• Heat the mixture to 100 °C with stirring for 1 hour. The solid will dissolve and then a new precipitate may form.

• Cool the mixture to room temperature, then pour it into 200 mL of ice-cold water.

• Neutralize the solution by slowly adding a concentrated sodium hydroxide solution until the pH is ~7-8. Keep the mixture cool in an ice bath during neutralization.

• Collect the yellow-orange precipitate of 4-Chloro-2-methoxy-6-nitroaniline by vacuum filtration.

• Wash the solid with cold water and dry it.

• Purify the crude product by fractional crystallization from ethanol as described in the FAQ section.

Protocol 2: General Troubleshooting Workflow

Sources

• 1. 4-CHLORO-2-NITROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. EP0102652B1 - Method for the preparation of pure 2-chloro-6-alkoxy-3-nitro-pyridines - Google Patents [patents.google.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]

Technical Support Center: 4-Chloro-2-methoxy-6-nitroaniline

Answering your request, here is the technical support center with troubleshooting guides and FAQs.

Prepared by the Senior Application Scientist Team

Welcome to the technical resource center for 4-Chloro-2-methoxy-6-nitroaniline. This guide is designed for researchers, chemists, and drug development professionals to address common challenges encountered during the purification of this important chemical intermediate. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your work.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific experimental issues.

Q1: My initial analysis (TLC/crude ¹H NMR) shows significant impurities. How do I identify the likely contaminants and select an appropriate purification strategy?

A1: This is the most critical step. Identifying the nature of the impurity dictates the most efficient purification path. Crude products from the synthesis of substituted nitroanilines often contain predictable contaminants.

Common Impurities:

• Unreacted Starting Materials: Depending on the synthetic route, this could be a precursor aniline or anisole derivative.

• Regioisomers: Nitration of substituted aromatic rings can produce isomers where the nitro group is in a different position. These are often the most challenging impurities to remove due to similar polarities.

• Di-nitrated Byproducts: Over-nitration can lead to the introduction of a second nitro group, resulting in a more polar byproduct.

Strategy Selection Workflow:

The first step is to run a Thin-Layer Chromatography (TLC) plate using a solvent system such as Hexane:Ethyl Acetate (EtOAc) in a 7:3 or 8:2 ratio. Observe the spots under UV light.

• Spot Analysis:

  • Main Spot: This should be your desired product, 4-Chloro-2-methoxy-6-nitroaniline.

  • Spots with Higher Rf (run further): These are less polar than your product. This could be the unreacted aniline/anisole starting material.

  • Spots with Lower Rf (run shorter): These are more polar than your product. This is likely a di-nitrated byproduct.

  • Spots Close to the Main Spot: This is the most common scenario, often indicating a regioisomer.

• Choosing Your Purification Method: The decision between recrystallization and column chromatography depends on the separation of these spots on the TLC plate.

Caption: Purification method decision tree based on TLC analysis.

Q2: I've opted for recrystallization. What is the best way to choose a solvent and execute the protocol for maximum purity and yield?

A2: Recrystallization is an excellent and efficient method if the impurity profile allows for it. The principle is to find a solvent (or solvent pair) that dissolves your compound well when hot but poorly when cold, while impurities remain soluble (or insoluble) at all temperatures.

Step 1: Solvent Screening

For nitroaniline derivatives, polar protic solvents are often a good starting point.[1] Ethanol is frequently a suitable choice.[1][2] Test small amounts of your crude product in different solvents.

Solvent	Solubility (Cold)	Solubility (Hot)	Suitability & Rationale
Ethanol	Low	High	Good Candidate. Often used for nitroanilines.[1]
Methanol	Moderate	High	Possible, but may have higher cold solubility, reducing yield.
Isopropanol	Low	High	Good alternative to ethanol.
Water	Insoluble	Insoluble	Poor single solvent, but excellent as an anti-solvent with ethanol.
Hexane	Insoluble	Insoluble	Can be used as an anti-solvent if product is soluble in a non-polar solvent.
Ethyl Acetate	High	High	Likely too good a solvent, will not allow for precipitation on cooling.

Step 2: Recrystallization Protocol (Single Solvent - Ethanol)

This protocol is a standard method for compounds that are significantly more soluble in a hot solvent than in a cold one.

• Dissolution: Place your crude 4-Chloro-2-methoxy-6-nitroaniline (e.g., 5.0 g) in an Erlenmeyer flask with a stir bar. In a separate flask, heat ethanol to boiling. Add the minimum amount of hot ethanol to your crude solid needed to fully dissolve it. Keeping the amount of solvent to a minimum is crucial for maximizing yield.

• Decolorization (Optional): If the solution is intensely colored by impurities, add a small amount (spatula tip) of activated charcoal and boil for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This removes insoluble impurities and charcoal. Pre-heating prevents premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is essential for forming large, pure crystals. Do not disturb the flask.

• Maximize Yield: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation & Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities on the crystal surface.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Caption: General workflow for purification by cooling crystallization.

Q3: My compound oiled out during recrystallization, or the TLC shows impurities that are too close to my product spot. How do I properly set up and run a flash column?

A3: Column chromatography is the workhorse of purification for mixtures that are difficult to separate by other means.[3] It operates on the principle of differential partitioning of compounds between a solid stationary phase (usually silica gel) and a liquid mobile phase (the eluent).[4]

Step 1: Choosing the Eluent

• Goal: The ideal eluent system should move your target compound to an Rf value of approximately 0.25-0.35 on a TLC plate.[3] This provides the best balance between separation and elution time.

• Method: Use TLC to test various ratios of a non-polar solvent (e.g., Hexane) and a moderately polar solvent (e.g., Ethyl Acetate or Acetone).

  • Start with a low polarity mixture (e.g., 9:1 Hexane:EtOAc).

  • Gradually increase the polarity (8:2, 7:3, etc.) until the desired Rf is achieved.

Step 2: Column Packing (Slurry Method)

• Preparation: Place a small plug of cotton or glass wool at the bottom of a glass column.[5] Add a small layer of sand.

• Slurry: In a beaker, mix silica gel with your chosen eluent to form a consistent slurry. Stir well to remove air bubbles.[3]

• Packing: Pour the slurry into the column. Use a funnel to avoid coating the sides. Open the stopcock to allow the solvent to drain, collecting it for reuse. Continuously tap the side of the column gently to ensure the silica packs down evenly without cracks.

• Equilibration: Add a protective layer of sand on top of the silica bed.[5] Wash the column with 2-3 column volumes of your eluent until the bed is stable and the baseline is clear. Never let the solvent level drop below the top of the sand.[3]

Step 3: Loading and Running the Column

• Sample Loading: Dissolve your crude product in the minimum possible amount of a suitable solvent (ideally the eluent).[5] Carefully pipette this concentrated solution directly onto the top layer of sand in a thin, even band.

• Elution: Open the stopcock and allow the sample to absorb onto the silica. Carefully add fresh eluent to the top of the column.

• Fraction Collection: Begin collecting fractions in test tubes as soon as the solvent starts eluting.[5] Keep the eluent reservoir full.

• Monitoring: Spot each fraction (or every few fractions) on a TLC plate to track the elution of your compound. Combine the fractions that contain only your pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield your purified compound.

Q4: My purified product's ¹H NMR spectrum still shows some small, unidentifiable peaks. What are the expected chemical shifts for the pure compound, and how can I identify common impurities?

A4: ¹H NMR is the definitive tool for assessing purity. Comparing your spectrum to known data is key. While a specific, referenced spectrum for 4-Chloro-2-methoxy-6-nitroaniline was not found in the initial search, we can predict the shifts based on its structure and data from analogous compounds.[6][7][8]

Predicted ¹H NMR Chemical Shifts (in CDCl₃)

Proton Type	Predicted Shift (ppm)	Multiplicity	Rationale / Common Impurities
Aromatic H (H-3)	~7.5 - 7.8	Singlet (or narrow doublet)	The position of aromatic protons is highly sensitive to the substitution pattern. Isomeric impurities will show a completely different set of aromatic signals.
Aromatic H (H-5)	~7.0 - 7.3	Singlet (or narrow doublet)	Check the integration. The ratio of aromatic protons to methoxy/amine protons should be correct.
Amine (-NH₂)	~5.5 - 6.5	Broad Singlet	This peak is often broad and can exchange with D₂O. Its position is highly variable depending on concentration and solvent.
Methoxy (-OCH₃)	~3.9 - 4.1	Singlet	A sharp singlet integrating to 3H. A common impurity is residual solvent, e.g., Ethanol (triplet at ~1.2, quartet at ~3.7 ppm) or Ethyl Acetate (singlet at ~2.0, quartet at ~4.1, triplet at ~1.2 ppm).

Troubleshooting Your Spectrum:

• Check Integrations: Do the proton ratios match the structure (e.g., 1H:1H:2H:3H for Ar-H:Ar-H:NH₂:OCH₃)?

• Look for Isomers: Regioisomers will present a different number of aromatic signals and different splitting patterns (coupling constants).

• Identify Solvents: Compare suspicious peaks to the known shifts of common laboratory solvents.

Frequently Asked Questions (FAQs)

Q1: What is the expected melting point for pure 4-Chloro-2-methoxy-6-nitroaniline, and what does a broad melting range indicate? A1: The melting point for the closely related compound, 4-Chloro-2-nitroaniline, is reported as 117-119 °C.[9] The introduction of a methoxy group will alter this value. It is critical to compare your experimental result to a literature value from a reliable source or a certified reference standard if available. A sharp melting point (a range of 1-2 °C) is a strong indicator of high purity. Conversely, a broad or depressed melting point range is a classic sign of impurities.

Q2: How should I properly store the purified compound to prevent degradation? A2: Nitroaromatic compounds are generally stable. However, for long-term storage and to maintain high purity, it is best to store the compound in a tightly sealed, amber glass vial in a cool, dark, and dry place, such as a desiccator at room temperature.

Q3: What are the primary safety hazards associated with 4-Chloro-2-methoxy-6-nitroaniline? A3: While specific data for this molecule is limited, it should be handled with the same precautions as other nitroanilines. 4-Chloro-2-nitroaniline is classified as highly toxic if swallowed, in contact with skin, or if inhaled. It can cause local irritation, and systemic effects may include headache and methemoglobinemia.[10] Always handle this compound in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and safety glasses.

References

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from RSC Publishing. [Link]

• Zhao, L., Lei, F., & Guo, Y. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Proceedings of the 2016 2nd International Conference on Energy, Materials and Chemical Engineering (EMCE 2016). Atlantis Press. [Link]

• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Atlantis Press. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from University of Rochester. [Link]

• ResearchGate. (2017). (PDF) Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Retrieved from ResearchGate. [Link]

• SIELC Technologies. (n.d.). Separation of 4-Chloro-2-nitroaniline on Newcrom R1 HPLC column. Retrieved from SIELC Technologies. [Link]

• SIELC Technologies. (2018, May 17). 4-Chloro-2-nitroanisole. Retrieved from SIELC Technologies. [Link]

• Phenomenex. (2025). Column Chromatography: Principles, Procedure, and Applications. Retrieved from Phenomenex. [Link]

• University of Toronto Scarborough. (n.d.). Column Chromatography Theory. Retrieved from University of Toronto Scarborough. [Link]

• Royal Society of Chemistry. (2016, May 13). Column chromatography [Video]. YouTube. [Link]

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Technical Support Center: Stability and Degradation of 4-Chloro-2-methoxy-6-nitroaniline

Introduction: Welcome to the technical support guide for 4-Chloro-2-methoxy-6-nitroaniline. This document is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with this compound. Due to the limited specific literature on 4-Chloro-2-methoxy-6-nitroaniline, this guide synthesizes data from structurally analogous compounds—nitroaromatics, chloro-substituted aromatics, and anilines—to provide a robust, scientifically-grounded framework for its handling, storage, and troubleshooting. The principles of forced degradation studies, as outlined by the International Council for Harmonisation (ICH), form the basis for many of the recommendations herein.[1][2]

Part 1: Frequently Asked Questions (FAQs) & Core Stability Concerns

Q1: What are the primary stability concerns for 4-Chloro-2-methoxy-6-nitroaniline?

As a substituted nitroaromatic amine, 4-Chloro-2-methoxy-6-nitroaniline possesses several functional groups that are susceptible to degradation under common experimental and storage conditions. The primary concerns are:

• Photodegradation: The nitroaromatic system contains chromophores that can absorb UV-Vis light (wavelengths >290 nm), making the molecule susceptible to degradation upon exposure to light.[3] This can lead to complex reactions, including the reduction of the nitro group or cleavage of the aromatic ring.[4][5]

• Hydrolytic Instability: The aromatic ring is activated by two strong electron-withdrawing groups (nitro and chloro), making it susceptible to nucleophilic aromatic substitution. Under aqueous conditions, particularly at non-neutral pH, the chloro-substituent may undergo hydrolysis to a hydroxyl group.

• Thermal Decomposition: Nitroaromatic compounds, as a class, can be thermally labile.[6][7][8] Elevated temperatures can initiate decomposition, often starting with the homolysis of the C-NO₂ bond.[8]

• Oxidative Degradation: The aniline moiety is susceptible to oxidation. Exposure to atmospheric oxygen or other oxidizing agents can lead to the formation of N-oxides, hydroxylamines, or more complex colored polymeric impurities.[9]

Q2: How should I properly store this compound to ensure its long-term stability?

Proper storage is critical to prevent premature degradation and ensure the reproducibility of your experimental results. Based on the material safety data sheets (MSDS) of analogous compounds and general best practices, the following conditions are recommended.[10][11]

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration (2-8 °C) is recommended.[11]	Reduces the rate of potential thermal decomposition and hydrolytic degradation.
Light	Store in an amber, light-resistant vial or in a dark location.	Prevents photodegradation initiated by ambient light.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Minimizes oxidative degradation of the amine functional group.
Container	Use a tightly sealed container.	Prevents exposure to moisture, which can facilitate hydrolysis.[10]

Q3: I've observed a color change in my solid compound or stock solution. What does this indicate?

A visual color change, typically from a yellow or orange to a darker brown or reddish hue, is a strong indicator of degradation. This is often due to the formation of oxidized or polymerized byproducts. Nitroaromatic compounds can form highly colored species upon decomposition. If you observe a color change, it is highly recommended to verify the purity of your material using an appropriate analytical technique, such as HPLC, before proceeding with your experiments.

Part 2: Troubleshooting Experimental Inconsistency

Q4: My experimental results are inconsistent. Could degradation of my stock solution be the cause?

Yes, this is a common issue. Inconsistent results are frequently traced back to the degradation of a key reagent. If you suspect your 4-Chloro-2-methoxy-6-nitroaniline stock is the culprit, a systematic approach is necessary.

Caption: Troubleshooting workflow for inconsistent results.

Part 3: Understanding Degradation Pathways

Q5: What are the likely chemical degradation pathways for this molecule?

The degradation of 4-Chloro-2-methoxy-6-nitroaniline can be predicted to proceed via several pathways, depending on the specific stress conditions (e.g., pH, light, heat, oxidant).

Caption: Predicted major degradation pathways.

• Hydrolysis: The chlorine atom can be displaced by a hydroxide ion in aqueous solutions, especially under basic or acidic conditions, to form 4-Hydroxy-2-methoxy-6-nitroaniline.[12]

• Reduction of the Nitro Group: The nitro group is readily reduced to an amino group. This can occur photochemically, by certain metal catalysts, or by biological systems.[13] The initial product would be 4-Chloro-2-methoxy-benzene-1,6-diamine. Intermediates like nitroso and hydroxylamine species can also be formed.[14]

• Photolytic Cleavage and Oxidation: Under high-energy UV light or in the presence of strong oxidants (like hydroxyl radicals), more extensive degradation can occur.[5] This can lead to the opening of the aromatic ring, yielding smaller aliphatic acids, or the formation of phenolic byproducts through the loss of the methoxy group or addition of hydroxyl groups.

Part 4: Experimental Protocols & Methodologies

Q6: How can I perform a forced degradation study to assess the stability of my compound?

A forced degradation (or stress testing) study is essential to understand the intrinsic stability of a molecule.[15] It involves subjecting the compound to conditions more severe than those it would typically encounter during storage or use.[1][9]

Caption: Workflow for a forced degradation study.

Experimental Protocol: Forced Degradation

• Preparation: Prepare a 1 mg/mL stock solution of 4-Chloro-2-methoxy-6-nitroaniline in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Aliquot the stock solution into separate, clearly labeled vials for each condition. Include a control sample stored at 4°C in the dark.

  • Acid Hydrolysis: Add an equal volume of 0.2 M HCl to an aliquot to achieve a final concentration of 0.1 M HCl. Heat at 60°C.

  • Base Hydrolysis: Add an equal volume of 0.2 M NaOH to an aliquot to achieve a final concentration of 0.1 M NaOH. Heat at 60°C.

  • Oxidative: Add an equal volume of 6% H₂O₂ to an aliquot to achieve a final concentration of 3% H₂O₂. Keep at room temperature.

  • Thermal: Store aliquots of both the solid compound and the stock solution in an oven at 80°C.

  • Photolytic: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Sampling: Withdraw samples at appropriate time points (e.g., 2, 8, 24, 48 hours). The goal is to achieve 5-20% degradation.

• Quenching:

  • For acid/base samples, neutralize with an equimolar amount of base/acid.

  • For other samples, no quenching is typically needed.

• Analysis: Dilute all samples, including the control, to a suitable concentration (e.g., 0.1 mg/mL) and analyze immediately by a stability-indicating HPLC method.

Stress Condition	Typical Reagent/Setting	Purpose	Potential Product
Acidic Hydrolysis	0.1 M HCl, 60 °C	To test susceptibility to acid-catalyzed degradation.	4-Hydroxy-2-methoxy-6-nitroaniline
Basic Hydrolysis	0.1 M NaOH, 60 °C	To test susceptibility to base-catalyzed degradation.	4-Hydroxy-2-methoxy-6-nitroaniline
Oxidation	3% H₂O₂, Room Temp	To assess vulnerability to oxidative stress.	N-oxides, phenolic species
Thermal	80 °C (Dry and Solution)	To evaluate intrinsic thermal stability.	Products of C-NO₂ homolysis
Photolytic	UV/Vis Light (ICH Q1B)	To determine light sensitivity.	Reduced (amino) species, ring-opened products

Q7: What is a recommended HPLC method for monitoring the stability of this compound?

A reverse-phase HPLC (RP-HPLC) method with UV detection is well-suited for separating the parent compound from its potential degradation products.[16][17] The following method serves as a good starting point and should be validated for your specific application.

HPLC Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 30% B, ramp to 95% B over 15 min, hold for 5 min, return to 30% B and equilibrate for 5 min.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm or Diode Array Detector (DAD) to monitor multiple wavelengths.
Injection Volume	10 µL

Rationale: This gradient method is designed to elute polar degradation products (like the hydrolyzed phenol) early, followed by the parent compound, and then any less polar byproducts. Using a Diode Array Detector is highly recommended as it allows for peak purity analysis and can help in the tentative identification of degradants by comparing their UV spectra.

References

• Brill, T.B.; James, K.J. Kinetics and mechanisms of thermal decomposition of nitroaromatic explosives. Chemical Reviews. 1993, 93(8). (Source: OSTI.GOV) [Link]

• Chen, J., et al. Photocatalytic Degradation of p-Nitroaniline with Composite Photocatalyst H3P12W40/TiO2. Applied Mechanics and Materials. (Source: Scilit) [Link]

• Brill, T.B.; James, K.J. Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives. Defense Technical Information Center. 1993. (Source: DTIC) [Link]

• Brill, T.B.; James, K.J. WL-TR-93-7058 Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives. Defense Technical Information Center. (Source: DTIC) [Link]

• Request PDF. Photocatalytic degradation of 4-nitroaniline using solar and artificial UV radiation. ResearchGate. (Source: ResearchGate) [Link]

• Sun, S.P., et al. Oxidative decomposition of p-nitroaniline in water by solar photo-Fenton advanced oxidation process. Journal of Hazardous Materials. 2008. (Source: PubMed) [Link]

• Patel, Y., et al. Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. (Source: ijrp.org) [Link]

• High-rate biodegradation of 3-and 4-nitroaniline. ResearchGate. (Source: ResearchGate) [Link]

• Material Safety Data Sheet - 4-Chloro-2-Nitroaniline, 99%. Cole-Parmer. (Source: Cole-Parmer) [Link]

• Safety data sheet according to 1907/2006/EC, Article 31. CPAchem. 2022. (Source: CPAchem) [Link]

• Yu. A. Strelenko, et al. Alternative mechanisms of thermal decomposition of o-nitrotoluene in the gas phase. ResearchGate. (Source: ResearchGate) [Link]

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How to avoid over-nitration in "4-Chloro-2-methoxy-6-nitroaniline" synthesis

A Senior Application Scientist's Guide to Preventing Over-Nitration

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-Chloro-2-methoxy-6-nitroaniline. Our focus is to provide in-depth, field-proven insights into overcoming the primary challenge in this process: over-nitration . We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize this synthesis with confidence.

Section 1: Understanding the Root Cause: Why Does Over-Nitration Occur?

The synthesis of 4-Chloro-2-methoxy-6-nitroaniline typically starts from 4-Chloro-2-methoxyaniline.[1][2] The aromatic ring of this precursor is highly activated towards electrophilic aromatic substitution, which is the root cause of unwanted side reactions.

• The Chemistry of Activation: The starting material, 4-Chloro-2-methoxyaniline, possesses two powerful electron-donating groups (EDGs) on the benzene ring: the amino (-NH₂) group and the methoxy (-OCH₃) group. These groups, particularly the amino group, donate electron density into the ring through resonance, making the ortho and para positions exceptionally nucleophilic.[3]

• The Aggressive Electrophile: The nitrating agent, typically a mixture of concentrated nitric and sulfuric acids, generates the highly reactive nitronium ion (NO₂⁺).[4][5][6]

• The Inevitable Collision: When the highly activated ring is exposed to the potent nitronium ion, the reaction is rapid and highly exothermic.[7] This high reactivity not only facilitates the desired mono-nitration but also makes the product, which is still an activated ring, susceptible to a second nitration, leading to dinitro byproducts. Furthermore, the strong oxidizing nature of nitric acid can degrade the sensitive amino group, resulting in tarry byproducts.[8]

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Troubleshooting Common Issues

Q1: My reaction yields a significant amount of dinitro byproduct. How can I improve selectivity for the mono-nitro product?

A1: This is the most frequent problem and is best solved by moderating the reactivity of the starting material. The most effective strategy is to protect the amino group before nitration.

Causality: The primary culprit for the ring's extreme activation is the amino group. By converting it to an acetamido group (-NHCOCH₃) through reaction with acetic anhydride, you significantly temper its electron-donating strength.[9] The acetamido group is still an ortho, para-director, guiding the nitro group to the desired position, but it passivates the ring enough to prevent a second nitration under controlled conditions.

Recommended Action: Implement an acetylation-nitration-hydrolysis sequence. A detailed protocol is provided in Section 3.

Q2: I'm observing tar formation and a dark, viscous reaction mixture. What's causing this and how can I fix it?

A2: Tarring is a clear sign of oxidative degradation. This occurs for two main reasons:

• Unprotected Amino Group: The free amino group is highly susceptible to oxidation by nitric acid, especially at elevated temperatures.

• Poor Temperature Control: Nitration is a strongly exothermic reaction.[10] If the heat generated is not efficiently dissipated, localized "hot spots" can form, accelerating the rate of both nitration and oxidative side reactions.

Recommended Actions:

• Protect the Amino Group: As with preventing over-nitration, acetylation is the most robust solution to prevent oxidation.

• Maintain Strict Temperature Control: The reaction must be cooled in an ice-salt bath, and the nitrating agent must be added slowly and dropwise, ensuring the internal temperature never exceeds the recommended limit (typically 0-10°C).

Q3: What are the best practices for controlling the reaction temperature effectively?

A3: Precise temperature control is non-negotiable for this reaction.

• Pre-cooling: Ensure both the solution of your starting material and the nitrating agent are pre-cooled before mixing.

• Slow, Sub-surface Addition: Add the nitrating agent dropwise below the surface of the reaction mixture with vigorous stirring. This ensures rapid dispersion and heat exchange.

• Vigorous Agitation: Good mixing is essential to avoid localized heating.

• Continuous Monitoring: Use a low-temperature thermometer to monitor the internal reaction temperature continuously.

• Consider Advanced Setups: For larger scales, continuous flow reactors offer superior heat exchange and precise temperature control, significantly improving safety and selectivity by minimizing side reactions.[11] In an emergency, such as a runaway reaction, the contents should be quenched by pouring them into a large volume of ice water.[10]

Q4: My crude product is impure even after following the main steps. What are the recommended purification strategies to remove dinitro compounds?

A4: A multi-step approach to purification is often necessary.

• Quenching & Precipitation: After the reaction is complete, pouring the mixture onto crushed ice will precipitate the crude product.

• Alkaline Wash: Some dinitrochlorotoluene impurities can be reduced by treating the crude mixture with an aqueous alkaline wash (e.g., sodium carbonate or sodium hydroxide solution).[12]

• Recrystallization: This is the most powerful purification technique for this compound. Solvents like ethanol or isopropanol are effective. Cooling crystallization can yield a product with over 99% purity by selectively precipitating the desired mono-nitro product while leaving more soluble impurities (including some over-nitrated byproducts) in the mother liquor.

Frequently Asked Questions (FAQs)

Q1: Is protecting the amino group always necessary? For laboratory synthesis where high purity is required, yes. Direct nitration of the unprotected 4-Chloro-2-methoxyaniline is difficult to control and typically results in a mixture of isomers, over-nitrated products, and oxidative tar.[13][14] The protection/deprotection steps add to the workflow but are critical for achieving a clean, high-yielding reaction.

Q2: What is the specific role of sulfuric acid in the nitrating mixture? Sulfuric acid acts as a catalyst. It is a stronger acid than nitric acid and protonates it, leading to the loss of a water molecule and the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the actual species that attacks the benzene ring.[4][6]

Q3: How can I monitor the reaction's progress effectively? Thin Layer Chromatography (TLC) is an indispensable tool. By spotting the reaction mixture alongside the starting material on a TLC plate at regular intervals, you can visually track the consumption of the reactant and the formation of the product. The reaction should be stopped once the starting material spot has disappeared to minimize the risk of subsequent reactions.

Q4: What are the critical safety precautions when handling mixed acid?

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a lab coat, and acid-resistant gloves.

• Fume Hood: All work must be performed in a certified chemical fume hood.

• Mixing Order: Always add acid to water (or the stronger acid to the weaker one if preparing the mix). Specifically, nitric acid should be added slowly to the sulfuric acid while cooling in an ice bath. This is a highly exothermic process.

• Emergency Preparedness: Have a neutralizing agent (like sodium bicarbonate) and an emergency shower/eyewash station readily accessible.

Section 3: Protocols & Methodologies

The following is a reliable, three-step protocol designed to maximize yield and purity while minimizing over-nitration.

Step 1: Acetylation of 4-Chloro-2-methoxyaniline

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-Chloro-2-methoxyaniline (1.0 eq) in glacial acetic acid.

• Reagent Addition: Slowly add acetic anhydride (1.1 eq) to the solution. The reaction is exothermic; maintain the temperature below 80°C.[9]

• Reaction: Stir the mixture at room temperature for 15-30 minutes until TLC analysis shows complete consumption of the starting aniline.

• Isolation: Pour the reaction mixture into a beaker of ice water with stirring. The protected product, N-(4-chloro-2-methoxyphenyl)acetamide, will precipitate as a white solid.

• Purification: Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

Step 2: Nitration of N-(4-chloro-2-methoxyphenyl)acetamide

• Setup: In a three-neck flask equipped with a magnetic stirrer and a thermometer, add the dried N-(4-chloro-2-methoxyphenyl)acetamide from Step 1.

• Dissolution & Cooling: Add concentrated sulfuric acid slowly, ensuring the temperature does not rise excessively. Cool the resulting solution to 0-5°C in an ice-salt bath.

• Nitrating Agent Addition: Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.05 eq) to concentrated sulfuric acid in a separate flask, cooled in an ice bath.

• Controlled Nitration: Add the cold nitrating mixture dropwise to the acetamide solution, maintaining the internal reaction temperature between 0-10°C.

• Reaction Monitoring: Stir the mixture at this temperature for 1-2 hours, monitoring the reaction progress by TLC.

• Quenching: Once the reaction is complete, carefully pour the mixture onto a large amount of crushed ice with vigorous stirring. The crude nitro-acetamide will precipitate.

• Isolation: Filter the solid precipitate, wash extensively with cold water, and proceed to the next step.

Step 3: Hydrolysis of the Acetamido Group

• Setup: Place the crude nitro-acetamide product in a round-bottom flask with a mixture of ethanol and a strong acid (e.g., concentrated HCl or H₂SO₄).

• Reaction: Heat the mixture to reflux for several hours until TLC indicates the complete conversion of the intermediate to the final product, 4-Chloro-2-methoxy-6-nitroaniline.

• Workup: Cool the reaction mixture and neutralize it carefully with a base (e.g., NaOH solution) until the product precipitates.

• Final Purification: Filter the final product, wash with water, and recrystallize from a suitable solvent like ethanol to obtain pure, bright yellow-orange crystals.[15]

Table 1: Summary of Key Reaction Parameters

Parameter	Step 1: Acetylation	Step 2: Nitration	Step 3: Hydrolysis	Rationale
Key Reagent	Acetic Anhydride	HNO₃ / H₂SO₄	H₂O / Acid Catalyst	Protection, Nitration, Deprotection
Stoichiometry	~1.1 eq	~1.05 eq (HNO₃)	Catalytic (Acid)	Slight excess for completion; avoid large excess to prevent side reactions
Temperature	< 80°C (addition)	0 - 10°C	Reflux	Control exothermicity; prevent over-nitration; drive hydrolysis
Solvent	Glacial Acetic Acid	Conc. H₂SO₄	Ethanol / Water	Provides reaction medium; activates nitrating agent; facilitates hydrolysis
Monitoring	TLC	TLC	TLC	Ensures reaction completion and prevents over-reaction

Section 4: Visualization of Reaction Pathways

The following diagrams illustrate the critical decision points and reaction pathways discussed in this guide.

Caption: Reaction pathways for nitration: Unprotected vs. Protected routes.

Caption: Troubleshooting decision tree for nitration synthesis issues.

References

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• Purification of 4-chloronitrotoluenes. (Patent US2876267A).
• Method for synthesizing nitryl chloroaniline compound by using micro-channel reactor. (Patent CN103113235A).

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• Process for the preparation of 2,6-dichloro-4-nitroaniline. (Patent US4605767A).

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Technical Support Center: Temperature Control in the Synthesis of Substituted Nitroanilines

Here is the technical support center guide for "Temperature control in '4-Chloro-2-methoxy-6-nitroaniline' reactions".

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of complex substituted nitroanilines, such as 4-Chloro-2-methoxy-6-nitroaniline. The introduction of a nitro group onto an aniline scaffold is a powerful transformation, but it is fraught with challenges, primarily centered on precise temperature control.

This document moves beyond simple protocols to explain the causality behind temperature-critical steps. While the direct synthesis of 4-Chloro-2-methoxy-6-nitroaniline is proprietary in many contexts, the principles governing its formation are well-illustrated by the widely documented synthesis of analogous compounds like 4-Methoxy-2-nitroaniline. We will use this process as a validated model to explore common challenges and troubleshooting strategies applicable to your target molecule.

Part 1: Frequently Asked Questions (FAQs) - The "Why" of Temperature Control

This section addresses the fundamental principles underpinning the need for stringent temperature management during the nitration of aniline derivatives.

Q1: Why is temperature control the most critical parameter during the nitration of anilines?

A1: The criticality of temperature control stems from three interconnected factors:

• Extreme Exothermicity: The reaction between an aniline derivative and a nitrating mixture (typically concentrated nitric and sulfuric acids) is highly exothermic.[1] The initial acid-base reaction between the basic amino group and the strong acids generates significant heat even before nitration begins.

• Risk of Runaway Reactions: If the heat generated exceeds the cooling system's capacity, the reaction temperature will rise. This, in turn, accelerates the reaction rate, which generates even more heat, creating a dangerous positive feedback loop known as a thermal runaway.[2] This can lead to violent decomposition, the release of large volumes of gas, and potential vessel over-pressurization and explosion.[1]

• Impact on Selectivity and Yield: Aromatic nitration can yield different positional isomers (ortho, meta, para). Temperature influences the energy of the reacting species, and even small deviations can favor the formation of undesired isomers or di-nitrated byproducts, significantly reducing the purity and yield of the target compound.[1]

Q2: What happens on a molecular level if the temperature is too high during nitration?

A2: Elevated temperatures provide the necessary activation energy for undesirable side reactions to occur. Specifically:

• Oxidation: The powerful oxidizing nature of nitric acid can degrade the sensitive aniline ring, leading to the formation of complex, often tar-like, byproducts.[3] Direct nitration of aniline without protection is often avoided for this reason.[4]

• Loss of Regioselectivity: The directing effect of the substituents on the ring is more pronounced at lower temperatures. As the temperature increases, enough energy may be available to overcome the activation barrier for substitution at less-favored positions, leading to a mixture of isomers.[1]

• Polynitration: Higher temperatures can promote the addition of more than one nitro group to the aromatic ring, an issue that is typically suppressed by using controlled, low-temperature conditions.[1]

Q3: My starting material is an aniline. Why is it often necessary to first protect the amino group in a separate, temperature-controlled step?

A3: Protecting the amino group, typically by converting it to an amide (e.g., an acetanilide), is a crucial strategy for two reasons.[4] First, it moderates the high reactivity of the amino group, preventing oxidation by the nitrating mixture.[3] Second, it changes the directing properties. The highly activating -NH₂ group becomes a moderately activating -NHCOCH₃ group, which provides better control over the position of nitration.[4] This initial protection step (acetylation) is itself often exothermic and requires cooling to prevent side reactions.

Part 2: Troubleshooting Guide for Temperature-Related Issues

This section provides a practical, problem-solving framework for issues encountered during synthesis.

Issue 1: Rapid Temperature Spike During Addition of Nitrating Agent

• Symptoms: The internal temperature rises uncontrollably, far exceeding the set point (e.g., jumping from 5°C to >25°C). You may observe vigorous gas evolution or a rapid darkening of the reaction mixture.

• Primary Causes:

  • The rate of addition of the nitrating agent is too fast.

  • The cooling bath (e.g., ice-water or ice-salt) is inefficient or not making sufficient contact with the reaction flask.

  • Stirring is inadequate, creating localized "hot spots" where the reaction is running much hotter than the thermometer reading indicates.

  • The nitrating mixture was not pre-chilled before addition.

• Immediate Corrective Actions:

  • Immediately stop the addition of the nitrating agent.

  • Add more ice/salt to the external cooling bath.

  • Increase the stirring rate to ensure homogenous heat distribution.

  • If the temperature continues to rise, prepare a quench bath (e.g., a large volume of ice water) for emergency quenching of the reaction.

Issue 2: Low Yield of the Desired Product with Significant Byproduct Formation

• Symptoms: Post-reaction analysis (NMR, LC-MS) shows a low percentage of the target isomer and a high percentage of other nitro-isomers, di-nitrated compounds, or unidentifiable impurities.

• Primary Causes:

  • The reaction temperature was allowed to rise above the optimal range, even for a short period. This is the most common cause for the formation of the 3-nitro isomer and dinitrated products in syntheses like that of 4-Methoxy-2-nitroaniline.

  • The reaction was held at the correct temperature for too long, allowing for slower side reactions to occur.

• Optimization Strategies:

  • Verify Thermometer Accuracy: Ensure your thermometer is calibrated and placed correctly (submerged in the reaction mixture, not touching the glass).

  • Implement Slow Addition: Use a syringe pump or a pressure-equalizing dropping funnel for a slow, controlled, dropwise addition of the nitrating agent.

  • Maintain Vigorous Stirring: Use an overhead mechanical stirrer for larger scale reactions to ensure the mixture is homogenous.

Issue 3: The Final Product is a Dark, Tarry, or Oily Substance Instead of Crystals

• Symptoms: After the final hydrolysis and cooling steps, the product does not precipitate as a clean solid but instead forms a dark, viscous oil or tar.

• Primary Causes:

  • Decomposition during Nitration: A significant temperature excursion during the nitration step led to oxidation and polymerization of the aniline ring.

  • Harsh Hydrolysis Conditions: The hydrolysis step to remove the protecting group, which often requires heating, was conducted at too high a temperature or for too long, causing degradation of the final nitroaniline product.

• Preventative Measures:

  • Strictly adhere to the low-temperature protocol for nitration (<10°C is common).

  • For the hydrolysis step, warm the mixture gently (e.g., on a steam bath) and monitor the reaction progress closely by TLC to avoid prolonged heating after the reaction is complete.

Part 3: Model Experimental Protocol & Critical Data

The following protocol for the synthesis of 4-Methoxy-2-nitroaniline is provided as a validated model to illustrate temperature control points.

Step 1: Acetylation of p-Anisidine (Amine Protection)

• In a 2-L flask equipped with a mechanical stirrer, dissolve p-anisidine (1.0 mole) in glacial acetic acid and water.

• Cool the flask in an ice bath and add ice directly to the solution with stirring.

• CRITICAL: Once the internal temperature stabilizes at 0–5 °C , add acetic anhydride (1.1 moles) all at once with vigorous stirring. The temperature will rise.

• Allow the temperature to rise to 20–25 °C as the product crystallizes. Do not allow it to exceed this range.

• Gently heat the mixture on a steam bath until the solid redissolves, then cool slowly to recrystallize the protected intermediate, 4-methoxyacetanilide.

Step 2: Nitration of 4-Methoxyacetanilide

• Suspend the dried 4-methoxyacetanilide from Step 1 in a suitable solvent like acetic acid.

• CRITICAL: Cool the suspension in an ice/salt bath to 0–5 °C .

• Prepare a pre-chilled nitrating mixture of concentrated nitric acid and sulfuric acid.

• CRITICAL: Add the nitrating mixture dropwise, ensuring the internal temperature does not exceed 25 °C . Maintaining a range of 5-10°C is ideal.

• After addition is complete, stir for an additional hour at room temperature.

• Pour the reaction mixture slowly into a large beaker of ice water to precipitate the product, N-(4-methoxy-2-nitrophenyl)acetamide.

Step 3: Hydrolysis of N-(4-methoxy-2-nitrophenyl)acetamide (Deprotection)

• Mix the crude product from Step 2 with a cold solution of Claisen's alkali.

• CRITICAL: Gently warm the mixture on a steam bath for 15-30 minutes. The mixture will liquefy and then form a thick paste. Avoid aggressive boiling.

• Cool the mixture thoroughly in an ice bath.

• Collect the final product, 4-Methoxy-2-nitroaniline, by suction filtration.

Summary of Critical Temperature Parameters

Step	Process	Critical Temperature (°C)	Consequences of Deviation
1	Acetylation	0–5°C (for addition)	Higher initial temp can lead to uncontrolled exotherm and byproducts.
2	Nitration	0–10°C (ideal for addition)	>25°C leads to significant formation of undesired isomers and dinitration products; increases risk of thermal runaway. [1]
3	Hydrolysis	Gentle Warming (Steam Bath)	Insufficient heat leads to incomplete reaction; excessive heat can cause product degradation.

Part 4: Visualization of Workflows and Relationships

The following diagrams illustrate the logical processes for troubleshooting and the fundamental relationships governing nitration reactions.

Caption: Troubleshooting workflow for temperature-related issues.

Caption: Relationship between temperature and key reaction outcomes.

References

• Direct nitration of aniline is not possible. Why? - Quora . Available at: [Link]

• Aromatic Nitration - BYJU'S . Available at: [Link]

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• Nitration and aromatic reactivity.

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• Runaway reaction hazards in processing organic nitrocompounds - IChemE . Available at: [Link]

• Material Safety Data Sheet - 4-Chloro-2-Nitroaniline, 99% - Cole-Parmer . Available at: [Link]

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• Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline - Atlantis Press . Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Utility of Substituted Nitroanilines: 4-Chloro-2-methoxy-6-nitroaniline in Focus

In the landscape of synthetic organic chemistry, nitroanilines serve as indispensable building blocks, pivotal in the development of a vast array of functional molecules, from vibrant azo dyes to complex pharmaceutical agents.[1] The strategic placement of electron-withdrawing and donating groups on the aniline scaffold profoundly influences the molecule's reactivity, solubility, and spectral properties. This guide provides an in-depth technical comparison of 4-Chloro-2-methoxy-6-nitroaniline with other synthetically important nitroanilines, namely 2-nitroaniline, 4-nitroaniline, and 2,4-dinitroaniline. Through a detailed examination of their synthetic pathways and a discussion of their differential reactivity, we aim to equip researchers, scientists, and drug development professionals with the critical insights necessary for informed compound selection and reaction optimization.

The Strategic Synthesis of Substituted Nitroanilines

The synthetic accessibility of a building block is a paramount consideration in any chemical campaign. The methodologies for preparing substituted nitroanilines are diverse, each with its own set of advantages and challenges. Here, we dissect the synthetic routes to our target compound and its comparators.

Synthesis of 4-Chloro-2-methoxy-6-nitroaniline: A Proposed Multi-step Approach

While a dedicated, optimized synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not extensively documented in readily available literature, a robust and logical synthetic strategy can be devised based on established methodologies for analogous structures, such as 4-methoxy-2-nitroaniline.[2] The proposed three-step synthesis commences with the commercially available 4-chloro-2-methoxyaniline and employs a protection-nitration-deprotection strategy to ensure regioselective introduction of the nitro group.

Step 1: Acetylation (Protection of the Amino Group)

The highly activating nature of the amino group necessitates protection to prevent unwanted side reactions and to control the regioselectivity of the subsequent nitration step. Acetylation to form the corresponding acetanilide is a common and effective strategy.[3]

Step 2: Nitration of N-(4-chloro-2-methoxyphenyl)acetamide

The acetylated intermediate is then subjected to electrophilic aromatic substitution. The methoxy group is a strong ortho-, para-director, while the chloro group is a weaker ortho-, para-director. The acetylamino group is also an ortho-, para-director. Considering the steric hindrance and the electronic effects, the nitro group is anticipated to be directed to the position ortho to the methoxy group and meta to the chloro group.

Step 3: Hydrolysis (Deprotection of the Amino Group)

The final step involves the removal of the acetyl protecting group under acidic or basic conditions to yield the target 4-Chloro-2-methoxy-6-nitroaniline.

Experimental Protocol: Proposed Synthesis of 4-Chloro-2-methoxy-6-nitroaniline

Part A: Acetylation of 4-Chloro-2-methoxyaniline

• In a 500 mL Erlenmeyer flask, dissolve 15.7 g (0.1 mol) of 4-chloro-2-methoxyaniline in 100 mL of glacial acetic acid.

• To the stirred solution, slowly add 11.2 mL (0.12 mol) of acetic anhydride.

• Continue stirring at room temperature for 1 hour.

• Pour the reaction mixture into 500 mL of ice-water with vigorous stirring.

• Collect the precipitated N-(4-chloro-2-methoxyphenyl)acetamide by vacuum filtration, wash with cold water, and air dry.

Part B: Nitration of N-(4-chloro-2-methoxyphenyl)acetamide

• In a 250 mL round-bottom flask, carefully add 19.9 g (0.1 mol) of the dried N-(4-chloro-2-methoxyphenyl)acetamide to 50 mL of concentrated sulfuric acid, keeping the temperature below 20 °C with an ice bath.

• In a separate flask, prepare the nitrating mixture by slowly adding 7.5 mL of concentrated nitric acid (d=1.42) to 15 mL of concentrated sulfuric acid, maintaining a low temperature.

• Add the nitrating mixture dropwise to the acetanilide solution over 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, stir the mixture for an additional 1 hour at 0-5 °C.

• Carefully pour the reaction mixture onto 500 g of crushed ice.

• Collect the precipitated yellow solid, N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide, by vacuum filtration and wash thoroughly with cold water.

Part C: Hydrolysis of N-(4-chloro-2-methoxy-6-nitrophenyl)acetamide

• Transfer the wet nitro-acetanilide from Part B to a 500 mL round-bottom flask.

• Add 100 mL of 70% sulfuric acid (prepared by carefully adding 70 mL of concentrated sulfuric acid to 30 mL of water).

• Heat the mixture under reflux for 1 hour.

• Cool the reaction mixture and pour it into 500 mL of ice-water.

• Neutralize the solution with a 20% sodium hydroxide solution until basic to precipitate the product.

• Collect the crude 4-Chloro-2-methoxy-6-nitroaniline by vacuum filtration, wash with water until the washings are neutral, and recrystallize from ethanol to afford the purified product.

Caption: Proposed synthetic workflow for 4-Chloro-2-methoxy-6-nitroaniline.

Established Syntheses of Comparative Nitroanilines

For a meaningful comparison, we will consider the established synthetic routes for 2-nitroaniline, 4-nitroaniline, and 2,4-dinitroaniline.

2-Nitroaniline and 4-Nitroaniline:

A common laboratory preparation for both 2- and 4-nitroaniline involves a three-step sequence starting from aniline:

• Acetylation: Aniline is first protected by acetylation with acetic anhydride to form acetanilide. This moderates the reactivity of the amino group and directs nitration primarily to the para position, with a smaller amount of the ortho isomer.[3]

• Nitration: The acetanilide is then nitrated using a mixture of concentrated nitric and sulfuric acids.[3]

• Hydrolysis: The resulting mixture of ortho- and para-nitroacetanilides is hydrolyzed, typically with acid, to yield a mixture of 2-nitroaniline and 4-nitroaniline, which can then be separated by crystallization.[4]

Industrially, 4-nitroaniline is often produced by the amination of 4-nitrochlorobenzene with ammonia at high temperature and pressure.[5] Similarly, 2-nitroaniline can be prepared from 2-chloronitrobenzene.[6]

2,4-Dinitroaniline:

This compound is readily synthesized via the nucleophilic aromatic substitution of 1-chloro-2,4-dinitrobenzene with ammonia.[7][8] The two strongly electron-withdrawing nitro groups activate the chlorine atom for displacement. High yields can be achieved under controlled conditions.[7]

Caption: Simplified synthetic routes for comparative nitroanilines.

Comparative Analysis of Synthetic Performance

The efficiency of a synthetic route is a critical factor for its practical application. The following table provides a comparative overview of the typical yields and reaction conditions for the synthesis of the discussed nitroanilines. It is important to note that the data for 4-Chloro-2-methoxy-6-nitroaniline is projected based on analogous reactions due to the lack of specific literature data.

Compound	Starting Material	Key Reagents	Typical Yield (%)	Reaction Conditions	Reference(s)
4-Chloro-2-methoxy-6-nitroaniline	4-Chloro-2-methoxyaniline	Acetic anhydride, HNO₃, H₂SO₄	Projected: 60-70	Multi-step, controlled temperature	Analogous to[2]
2-Nitroaniline	Aniline	Acetic anhydride, HNO₃, H₂SO₄	56 (as part of mixture)	Multi-step, requires separation	[9]
4-Nitroaniline	Aniline	Acetic anhydride, HNO₃, H₂SO₄	70-75	Multi-step, major product	[4]
4-Nitroaniline (Industrial)	4-Nitrochlorobenzene	Ammonia	~95	High temp. & pressure	[4]
2,4-Dinitroaniline	1-Chloro-2,4-dinitrobenzene	Ammonia	98.4	Controlled temp. & pressure	[7][10]

Analysis of Synthetic Efficiency:

• The synthesis of 2,4-dinitroaniline stands out for its high yield and directness, a consequence of the highly activated substrate.[7]

• The industrial synthesis of 4-nitroaniline also boasts a high yield, highlighting the efficiency of nucleophilic aromatic substitution on an activated ring.[4]

• The laboratory synthesis of 2- and 4-nitroaniline from aniline is a classic multi-step process with moderate to good yields, but necessitates a separation step.[4][9]

• The proposed synthesis of 4-Chloro-2-methoxy-6-nitroaniline is also a multi-step process. The projected yield is moderate, reflecting the potential for side reactions and the need for careful control of regioselectivity. The presence of multiple substituents on the starting aniline can lead to a more complex reaction profile compared to the nitration of simple acetanilide.

The Influence of Substituents on Reactivity and Application

The true value of a synthetic building block lies in its reactivity and how it can be predictably transformed into more complex structures. The substituents on the nitroaniline ring play a crucial role in dictating this reactivity.

Electronic Effects and Reactivity

The interplay of electron-donating groups (EDGs) like methoxy (-OCH₃) and amino (-NH₂) and electron-withdrawing groups (EWGs) such as nitro (-NO₂) and chloro (-Cl) governs the electron density of the aromatic ring and the availability of the amino group's lone pair.

• Basicity: The basicity of the aniline nitrogen is significantly reduced by the presence of electron-withdrawing nitro groups. This effect is most pronounced when the nitro group is ortho or para to the amino group, as the lone pair can be delocalized through resonance.[11] Therefore, 2,4-dinitroaniline is a much weaker base than 2-nitroaniline or 4-nitroaniline. The methoxy group in 4-Chloro-2-methoxy-6-nitroaniline, being an electron-donating group, will slightly increase the basicity compared to a hypothetical dichloronitroaniline, but the overall basicity will still be low due to the two EWGs.

• Nucleophilic Aromatic Substitution (SNAr): The presence of strongly electron-withdrawing nitro groups, particularly at the ortho and para positions relative to a leaving group (like a halogen), activates the aromatic ring towards nucleophilic attack.[11] This is why 1-chloro-2,4-dinitrobenzene is highly reactive towards ammonia in the synthesis of 2,4-dinitroaniline. In 4-Chloro-2-methoxy-6-nitroaniline, the chlorine atom is meta to one nitro group and ortho to the other, suggesting it would be susceptible to SNAr, though likely less reactive than in dinitrochlorobenzene.

• Electrophilic Aromatic Substitution: The amino group is a powerful activating group and ortho-, para-director. However, in the presence of strong acids, it is protonated to the anilinium ion, which is a deactivating meta-director. This is why the amino group is typically protected during nitration.[3] The methoxy group is also an activating ortho-, para-director. The interplay of these groups dictates the regioselectivity of further substitutions.

Caption: Influence of substituents on the chemical reactivity of the aniline ring.

Applications in Synthesis: A Comparative Perspective

The unique reactivity profiles of these nitroanilines translate into distinct advantages in different synthetic applications, most notably in the production of azo dyes.

Azo Dye Synthesis:

Azo dyes are synthesized through a two-step process: diazotization of a primary aromatic amine followed by coupling with an electron-rich partner. The electronic nature of the substituents on the aniline precursor significantly impacts the color and properties of the resulting dye.

• 4-Chloro-2-methoxy-6-nitroaniline: The presence of the chloro and methoxy groups, in addition to the nitro group, provides a handle to fine-tune the electronic properties of the resulting diazonium salt. This allows for the synthesis of dyes with specific shades and fastness properties that may not be achievable with simpler nitroanilines. The methoxy group, in particular, can lead to bathochromic shifts (deepening of color).

• 2-Nitroaniline and 4-Nitroaniline: These are workhorse building blocks for a wide range of red, orange, and yellow azo dyes.[12] Their relative simplicity and commercial availability make them cost-effective choices for many applications.

• 2,4-Dinitroaniline: The two nitro groups make the corresponding diazonium salt a relatively weak electrophile. However, it is used in the synthesis of certain disperse dyes.[7] The resulting dyes often exhibit good light fastness.

Pharmaceutical and Agrochemical Synthesis:

The varied functionalities on these nitroanilines make them valuable intermediates in the synthesis of more complex molecules with biological activity. The nitro group can be readily reduced to an amine, opening up a plethora of subsequent transformations. The presence of a chlorine atom, as in 4-Chloro-2-methoxy-6-nitroaniline, provides a site for cross-coupling reactions or further nucleophilic substitutions, adding to its synthetic versatility.

Conclusion

This comparative guide highlights the distinct synthetic and reactivity profiles of 4-Chloro-2-methoxy-6-nitroaniline and other key nitroanilines. While the synthesis of 2,4-dinitroaniline offers the highest efficiency in a single step, the multi-step syntheses of other substituted nitroanilines, including the proposed route to 4-Chloro-2-methoxy-6-nitroaniline, provide access to a wider range of functionalized building blocks.

The choice of a particular nitroaniline will ultimately depend on the specific requirements of the target molecule. For applications demanding high yields and a simple starting material for basic color palettes, 2- and 4-nitroaniline are excellent choices. When a highly activated system for nucleophilic substitution is desired, 2,4-dinitroaniline is a prime candidate. 4-Chloro-2-methoxy-6-nitroaniline, with its unique combination of substituents, offers a more nuanced reactivity profile, providing chemists with a versatile tool to construct complex molecules with tailored electronic and steric properties, making it a valuable, albeit more synthetically demanding, intermediate in the pursuit of novel materials and therapeutics.

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• KR Patent 910005767B1, Method for preparing 2,4-dinitroaniline. Google Patents.

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Benchmarking the Reactivity of 4-Chloro-2-methoxy-6-nitroaniline: A Comparative Guide for Synthetic Chemists

In the landscape of fine chemical synthesis, particularly within the pharmaceutical and materials science sectors, the selection of appropriately functionalized building blocks is a critical determinant of synthetic efficiency and success. Among these, substituted anilines are a cornerstone, offering a versatile platform for a myriad of chemical transformations. This guide provides an in-depth technical comparison of the reactivity of 4-Chloro-2-methoxy-6-nitroaniline against a backdrop of other common aniline derivatives. Our objective is to furnish researchers, scientists, and drug development professionals with a nuanced understanding of its electronic and steric profile, thereby enabling more informed decisions in reaction design and optimization.

The reactivity of an aniline derivative is fundamentally governed by the electronic nature and substitution pattern of the groups adorning the aromatic ring. In the case of 4-Chloro-2-methoxy-6-nitroaniline, the interplay between a moderately deactivating chloro group, an activating methoxy group, and a strongly deactivating nitro group creates a unique reactivity profile that will be explored across several key classes of chemical reactions.

The Electronic Architecture of 4-Chloro-2-methoxy-6-nitroaniline

To contextualize the reactivity of 4-Chloro-2-methoxy-6-nitroaniline, it is imperative to dissect the electronic contributions of its substituents. The amino group (-NH₂) is a potent activating group and ortho-, para-director in electrophilic aromatic substitution, owing to the lone pair of electrons on the nitrogen that can be delocalized into the aromatic π-system. However, the substituents on the ring significantly modulate this intrinsic reactivity.

• Nitro Group (-NO₂): Positioned ortho to the amine and meta to the methoxy and chloro groups, the nitro group is a strong electron-withdrawing group through both inductive (-I) and resonance (-M) effects. This significantly reduces the electron density of the aromatic ring and the nucleophilicity of the amino group.

• Chloro Group (-Cl): Located para to the amino group, the chloro substituent is an electron-withdrawing group via induction (-I) but a weak electron-donating group through resonance (+M). Overall, it is considered a deactivating group, yet it directs incoming electrophiles to the ortho and para positions.

• Methoxy Group (-OCH₃): Situated ortho to the chloro group and meta to the amino and nitro groups, the methoxy group is electron-donating through resonance (+M) and electron-withdrawing through induction (-I), with the resonance effect being dominant. It is a strong activating group and an ortho-, para-director.

The cumulative effect of these substituents renders the aromatic ring electron-deficient and the amino group significantly less basic and nucleophilic than aniline itself.

Comparative Reactivity in Key Synthetic Transformations

We will now benchmark the expected and experimentally observed reactivity of 4-Chloro-2-methoxy-6-nitroaniline in several common synthetic transformations, drawing comparisons with other relevant aniline derivatives where data is available.

Nucleophilic Aromatic Substitution (SNA_r)

The electron-deficient nature of the aromatic ring in 4-Chloro-2-methoxy-6-nitroaniline, enhanced by the potent electron-withdrawing nitro group, makes it a prime candidate for nucleophilic aromatic substitution (SNA_r) at the chlorine-bearing carbon. The nitro group at the ortho position to the chlorine can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance, a critical factor for activating the ring towards nucleophilic attack.[1]

Comparison:

Compound	Key Substituents	Expected Reactivity in SNA_r
4-Chloro-2-methoxy-6-nitroaniline	-NO₂ (ortho to -Cl), -OCH₃ (ortho to -Cl)	High . The ortho-nitro group strongly activates the ring for nucleophilic attack.
4-Chloro-2-nitroaniline	-NO₂ (ortho to -Cl)	High . Similar to the title compound, the ortho-nitro group provides strong activation.
4-Chloroaniline	No strong activating EWG	Low . Lacks the necessary electron-withdrawing group to stabilize the Meisenheimer complex.
2,4-Dinitrochlorobenzene	Two -NO₂ groups (ortho and para to -Cl)	Very High . The cumulative electron-withdrawing effect of two nitro groups provides exceptional activation.

Experimental Protocol: A General Procedure for Nucleophilic Aromatic Substitution

This protocol is adapted for the amination of an activated aryl chloride.

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline (1.0 eq)

• Amine nucleophile (e.g., piperidine, 1.2 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., DMF, DMSO)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add 4-Chloro-2-methoxy-6-nitroaniline, the amine nucleophile, and the base.

• Add the solvent and stir the mixture at room temperature to ensure homogeneity.

• Heat the reaction mixture to a temperature appropriate for the specific nucleophile (typically 80-120 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Logical Workflow for Predicting SNA_r Reactivity

Caption: Factors influencing SNA_r reactivity.

Palladium-Catalyzed Cross-Coupling Reactions

a) Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds.[2] The reactivity of the aryl halide in this reaction is influenced by both electronic and steric factors. Electron-withdrawing groups on the aryl halide can facilitate the oxidative addition step, which is often the rate-limiting step of the catalytic cycle.[3]

Comparison:

Compound	Key Substituents	Expected Reactivity in Buchwald-Hartwig Amination
4-Chloro-2-methoxy-6-nitroaniline	-NO₂ (ortho to -Cl), -OCH₃ (ortho to -Cl)	Moderate to High . Electronically activated, but potentially sterically hindered.
4-Bromoaniline	-NH₂ (para to -Br)	Moderate . The electron-donating amino group can slow oxidative addition.
4-Chlorotoluene	-CH₃ (para to -Cl)	Moderate . The weakly activating methyl group has a minor electronic effect.
4-Nitrochlorobenzene	-NO₂ (para to -Cl)	High . The nitro group strongly activates the C-Cl bond towards oxidative addition.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline (1.0 eq)

• Amine (1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOt-Bu, K₃PO₄, 1.4 eq)

• Anhydrous, deoxygenated solvent (e.g., toluene, dioxane)

• Schlenk tube or glovebox

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, phosphine ligand, and base to a Schlenk tube.

• Add 4-Chloro-2-methoxy-6-nitroaniline and the amine.

• Add the anhydrous, deoxygenated solvent.

• Seal the tube and heat the reaction mixture with stirring (typically 80-110 °C).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction, dilute with a suitable solvent, and filter through a pad of Celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

b) Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for C-C bond formation.[4] Similar to the Buchwald-Hartwig amination, the oxidative addition of the aryl halide to the palladium(0) catalyst is a key step. Therefore, electron-withdrawing substituents on the aryl halide generally accelerate the reaction.

Comparison:

The electronic activation provided by the nitro group in 4-Chloro-2-methoxy-6-nitroaniline is expected to make it a good substrate for Suzuki-Miyaura coupling.

Compound	Coupling Partner	Base	Yield (%)	Reference
4-Bromoaniline	2-Thienylboronic acid	K₂CO₃	91
2-Bromoaniline	2-Thienylboronic acid	K₂CO₃	86
3-Bromoaniline	2-Thienylboronic acid	K₂CO₃	96 (after longer reaction time)
4-Chlorotoluene	Phenylboronic acid	Various	Substrate dependent

While direct data for 4-Chloro-2-methoxy-6-nitroaniline is not available in a comparative study, the high yields obtained with other substituted haloanilines suggest that it would be a viable substrate, with the reaction rate likely influenced by the choice of catalyst, ligand, and base.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline (1.0 eq)

• Boronic acid or ester (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., aqueous Na₂CO₃, K₃PO₄, 2.0 eq)

• Solvent system (e.g., toluene/ethanol/water)

• Reaction vessel with reflux condenser

Procedure:

• To a reaction vessel, add 4-Chloro-2-methoxy-6-nitroaniline, the boronic acid, and the palladium catalyst.

• Add the solvent system and the base.

• Deoxygenate the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction and perform an aqueous workup.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify by column chromatography or recrystallization.

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Electrophilic Aromatic Substitution

Due to the presence of the strongly deactivating nitro group and the moderately deactivating chloro group, the aromatic ring of 4-Chloro-2-methoxy-6-nitroaniline is significantly deactivated towards electrophilic aromatic substitution. The activating methoxy group is meta to the most likely positions for substitution (relative to the amino group), and its activating effect is largely overridden by the deactivating groups. Any electrophilic substitution, if it were to occur under harsh conditions, would be directed by the powerful ortho-, para-directing amino group to the positions ortho and para to it. However, the position para to the amino group is occupied by the chloro group, and the two ortho positions are occupied by the methoxy and nitro groups. Therefore, further electrophilic substitution on the ring is highly unlikely.

Reactions of the Amino Group

a) Diazotization

The amino group of 4-Chloro-2-methoxy-6-nitroaniline can undergo diazotization upon treatment with nitrous acid (generated in situ from NaNO₂ and a strong acid) to form a diazonium salt. The electron-withdrawing substituents will decrease the nucleophilicity of the amino group, potentially requiring slightly more forcing conditions for diazotization compared to aniline. The resulting diazonium salt can then be used in a variety of subsequent reactions, such as Sandmeyer reactions or azo couplings.

b) Reduction of the Nitro Group

The nitro group of 4-Chloro-2-methoxy-6-nitroaniline can be selectively reduced to an amino group using various reducing agents, such as catalytic hydrogenation (e.g., H₂/Pd-C), or metals in acidic media (e.g., Sn/HCl, Fe/HCl). This transformation yields 4-Chloro-2-methoxy-1,6-diaminobenzene, a valuable intermediate for the synthesis of heterocyclic compounds.

Comparison of Nitro Group Reduction:

A comparative study on the reduction of 4-(Difluoromethoxy)-2-nitroaniline and 4-chloro-2-nitroaniline via catalytic hydrogenation provides a useful benchmark. While not our exact target molecule, the comparison between a chloro and a difluoromethoxy substituent at the 4-position offers insight. The chloro group is less electron-withdrawing than the difluoromethoxy group, which might suggest a slightly faster reduction for the chloro-substituted compound under similar conditions, although steric effects could also play a role.

Conclusion

4-Chloro-2-methoxy-6-nitroaniline possesses a nuanced reactivity profile shaped by the competing and cooperating electronic effects of its substituents. Its electron-deficient aromatic ring is highly activated for nucleophilic aromatic substitution at the chloro-substituted position. This same electronic feature makes it a promising substrate for palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination and Suzuki-Miyaura coupling, although steric hindrance from the ortho-substituents may modulate its reactivity. Conversely, the ring is strongly deactivated towards electrophilic aromatic substitution. The functional handles of the amino and nitro groups provide further avenues for synthetic diversification through diazotization and reduction, respectively. This guide provides a framework for understanding and predicting the behavior of this versatile building block, empowering chemists to strategically incorporate it into their synthetic endeavors.

References

• BenchChem Technical Support Team. (2025). A Comparative Guide to Aniline Derivatives in Suzuki-Miyaura Cross-Coupling Reactions. BenchChem.

• Wikipedia contributors. (2024, November 26). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved January 20, 2026, from [Link]

• BenchChem Technical Support Team. (2025). A Comparative Analysis of 4-(Difluoromethoxy)-2-nitroaniline and 4-chloro-2-nitroaniline. BenchChem.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved January 20, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, January 7).
• Schön, M., et al. (2015). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 11, 2137–2144.
• BenchChem Technical Support Team. (2025). Optimizing reaction conditions for nucleophilic substitution of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. BenchChem.
• Miyata, O., et al. (2001). Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block for the synthesis of biologically active indole alkaloids. Tetrahedron, 57(18), 3845-3853.
• Maji, A., et al. (2019). Comparative yields for Suzuki‐Miyaura couplings of (A) 2‐chloro‐4,6‐dimethoxypyrimidine and benzo[b]furan‐2‐boronic acid and (B) 2‐chloro‐4,6‐dimethoxypyrimidine and 3‐furan boronic acid.
• Lee, K., & Kim, D. (2001). Nucleophilic substitution reactions of 4,5-dichloro-2-methyl-6-nitro-2h-pyridazin-3-one. Journal of the Korean Chemical Society, 45(3), 246-251.
• Zhao, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• Google Patents. (n.d.). CN101613305B - Preparation method of o-chloro-p-nitroaniline diazonium salt.
• BenchChem Technical Support Team. (2025). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. BenchChem.

• Chemistry LibreTexts. (2023, January 4). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. Retrieved January 20, 2026, from [Link]

• Zhao, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• Christensen, A. S., et al. (2022). RegioML: Predicting the regioselectivity of electrophilic aromatic substitution reactions using machine learning. ChemRxiv.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 20, 2026, from [Link]

• Cottalasso, D., et al. (1991). [Toxicity of 4-chloro-2-nitroaniline and 2-chloro-4-nitroaniline to isolated rat hepatocytes]. Medicina del lavoro, 82(3), 253–260.
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• Evans, M. (2023, January 15).
• BenchChem Technical Support Team. (2025). A Comparative Analysis of 4-Methoxy-2-nitroaniline and Its Isomers: A Guide for Researchers. BenchChem.

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. Retrieved January 20, 2026, from [Link]

• BenchChem Technical Support Team. (2025). Application Notes and Protocols: N-(2-chloroethyl)-4-nitroaniline in Dye Synthesis. BenchChem.
• Zhao, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.

• PubChem. (n.d.). 4-Chloro-2-nitroanisole. Retrieved January 20, 2026, from [Link]

• Google Patents. (n.d.). CN105873900A - Method for diazotizing 2,5-dichloroaniline.

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A Comparative Guide to Quinoline Synthesis: Evaluating the Efficacy of 4-Chloro-2-methoxy-6-nitroaniline as a Precursor

Introduction: The Quinoline Scaffold and the Central Role of the Aniline Precursor

The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, including antimalarial agents like chloroquine, antibacterial compounds such as ciprofloxacin, and various anticancer drugs.[1][2] The enduring relevance of this heterocycle has spurred the development of numerous synthetic methodologies for its construction. Among the most classical and robust of these are the Skraup, Doebner-von Miller, and Friedländer syntheses, which have been cornerstones of heterocyclic chemistry for over a century.[3][4][5]

A common thread in many of these syntheses is the use of a substituted aniline as a key building block. The electronic and steric nature of the substituents on the aniline ring profoundly dictates the reaction's feasibility, regioselectivity, and overall yield. This guide provides an in-depth analysis of the predicted efficacy of a highly substituted precursor, 4-Chloro-2-methoxy-6-nitroaniline , in classical quinoline synthesis, comparing its anticipated performance against more conventional aniline derivatives. As direct comparative experimental data for this specific, heavily functionalized aniline is not prevalent in published literature, this guide will leverage established principles of reaction mechanisms and physical organic chemistry to construct a predictive comparison.

Deconstructing the Precursor: An Analysis of Substituent Effects

The reactivity of 4-Chloro-2-methoxy-6-nitroaniline is governed by a complex interplay of its three substituents. To predict its behavior, we must first dissect the individual electronic and steric contributions of each group.

• Methoxy Group (-OCH₃) at C2: This group is strongly electron-donating through resonance (+R effect) but moderately electron-withdrawing inductively (-I effect). The resonance effect typically dominates, making it an activating group that increases the nucleophilicity of the aniline ring. However, its position ortho to the amino group introduces significant steric hindrance.

• Chloro Group (-Cl) at C4: Halogens are deactivating through a strong inductive (-I) effect but weakly donating through resonance (+R). The inductive effect is dominant, thus deactivating the ring towards electrophilic attack compared to unsubstituted aniline.

• Nitro Group (-NO₂) at C6: The nitro group is one of the most powerful electron-withdrawing groups, acting through both strong inductive (-I) and resonance (-R) effects. It severely deactivates the aromatic ring, making it far less nucleophilic. Its placement at the other ortho position adds to the profound steric crowding around the amino functional group.

Collective Impact: The combination of these substituents creates a "perfect storm" of negative attributes for classical, acid-catalyzed quinoline syntheses. The aniline ring is severely electron-deficient due to the cumulative deactivating effects of the C4-chloro and C6-nitro groups. Furthermore, the presence of bulky groups at both positions ortho to the amine (C2-methoxy and C6-nitro) presents a formidable steric barrier to incoming reagents and subsequent cyclization.

Predicted impact of substituents on reactivity.

Comparative Efficacy in the Skraup & Doebner-von Miller Syntheses

The Skraup and Doebner-von Miller reactions are benchmark methods for quinoline synthesis, proceeding through the reaction of an aniline with glycerol (which dehydrates to acrolein) or an α,β-unsaturated carbonyl compound, respectively, under strong acid catalysis.[4][6][7] A critical step in the mechanism is the intramolecular electrophilic aromatic substitution, where the aniline ring attacks a carbocation intermediate to form the new heterocyclic ring.[8][9]

Mechanism Overview: The Skraup Synthesis

Generalized mechanism of the Skraup synthesis.

For this crucial cyclization step to occur, the aniline ring must be sufficiently nucleophilic.

• Unsubstituted Aniline & Activated Anilines: Aniline itself reacts well, with reported yields of 84-91%. Anilines bearing electron-donating groups (EDGs), such as p-toluidine or p-anisidine, are even more reactive and typically provide good yields of the corresponding substituted quinolines.

• Deactivated Anilines: Anilines with electron-withdrawing groups (EWGs) show significantly diminished reactivity. For instance, the Skraup reaction with m-nitroaniline produces a mixture of 5-nitroquinoline and 7-nitroquinoline, but the conditions are harsh and yields can be variable. For p-nitroaniline, the deactivation is even more pronounced, making the reaction challenging.

• Predicted Efficacy of 4-Chloro-2-methoxy-6-nitroaniline: The potent deactivating C6-nitro group, reinforced by the C4-chloro substituent, will render the aromatic ring exceptionally "electron-poor." Consequently, the intramolecular electrophilic attack required for cyclization is expected to be kinetically prohibitive under standard conditions. Even if some Michael addition were to occur, the subsequent ring-closing step would face an enormous activation energy barrier. This is supported by related findings in the Combes synthesis, where strong EWGs like -NO₂ are known to prevent the necessary cyclization.[9]

The following table summarizes reported yields for various anilines in the Skraup synthesis, providing a quantitative basis for our prediction.

Substituted Aniline	Key Substituent(s)	Product	Yield (%)	Reference(s)
Aniline	(None)	Quinoline	84-91
o-Aminophenol	-OH (EDG)	8-Hydroxyquinoline	100
m-Nitroaniline	-NO₂ (EWG)	5- & 7-Nitroquinoline	Mixture
4-Chloro-2-methoxy-6-nitroaniline	-Cl, -NO₂ (EWGs)	(Predicted Product)	Predicted: <1% (No reaction)	N/A

Applicability in the Friedländer Synthesis

The Friedländer synthesis is another powerful method for quinoline construction, involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., a ketone or aldehyde).[10][11][12]

This synthesis is fundamentally different from the Skraup reaction in its precursor requirements. The aniline itself is not the starting material; rather, a derivative where the aromatic ring already contains an ortho-amino carbonyl moiety is required. Therefore, 4-Chloro-2-methoxy-6-nitroaniline is not a direct precursor for the Friedländer synthesis. To be utilized, it would first need to be converted into a 2-amino-benzaldehyde or -acetophenone derivative. This transformation would be exceptionally challenging due to the heavily substituted and deactivated nature of the ring, making this an impractical and inefficient synthetic strategy.

Experimental Protocols

To provide a practical context for the comparison, the following section details a standard, validated protocol for the Skraup synthesis of quinoline from aniline (a high-efficacy precursor) and a hypothetical protocol for a reaction attempting to use 4-Chloro-2-methoxy-6-nitroaniline, highlighting the anticipated challenges.

Protocol 1: Synthesis of Quinoline from Aniline (High Efficacy Control) (Adapted from Organic Syntheses)

Materials:

• Aniline (93 g, 1.0 mole)

• Glycerol (276 g, 3.0 moles)

• Nitrobenzene (49 g, 0.4 mole)

• Concentrated Sulfuric Acid (100 ml)

• Ferrous Sulfate Heptahydrate (10 g)

Procedure:

• In a 2-liter round-bottom flask equipped with a reflux condenser and a robust mechanical stirrer, carefully combine the aniline, glycerol, and nitrobenzene.

• Slowly and with continuous stirring, add the concentrated sulfuric acid to the mixture. The addition is exothermic.

• Add the ferrous sulfate heptahydrate, which acts as a moderator to control the reaction's vigor.

• Gently heat the mixture in an oil bath. The reaction will become strongly exothermic.

• Maintain the oil bath temperature at 140-150°C for 3-4 hours after the initial exothermic phase subsides.

• After the reaction is complete, allow the mixture to cool to approximately 100°C and dilute with water.

• Perform a steam distillation to isolate the crude quinoline and unreacted nitrobenzene.

• Separate the organic layer from the distillate and wash it with dilute acid to extract the quinoline as its salt.

• Basify the acidic aqueous layer to liberate the free quinoline, which can then be extracted with an organic solvent, dried, and purified by distillation.

Protocol 2: Hypothetical Synthesis using 4-Chloro-2-methoxy-6-nitroaniline (Predicted Low Efficacy)

Materials:

• 4-Chloro-2-methoxy-6-nitroaniline

• Glycerol

• Concentrated Sulfuric Acid

• Arsenic Pentoxide (a stronger oxidant, may be required for difficult substrates)

Procedure & Expected Challenges:

• Combine the aniline, glycerol, and arsenic pentoxide in a flask suitable for high-temperature reactions.

• Slowly add concentrated sulfuric acid. Causality Note: Due to the low basicity of the aniline (pKa suppressed by EWGs), protonation will be less favorable, potentially hindering the initial steps.

• Heat the mixture to 150-160°C. Causality Note: Higher temperatures and longer reaction times will likely be necessary to overcome the high activation energy for cyclization.

• Predicted Outcome: It is highly probable that no desired product will form. The starting material will likely be recovered unchanged or may decompose under the harsh conditions (strong acid, high temperature, strong oxidant). TLC analysis throughout the reaction is critical to monitor for any conversion.

• If any product is hypothesized to have formed, a similar workup to Protocol 1 would be attempted, but isolation would be complicated by a complex mixture of starting material and potential decomposition byproducts.

Experimental Workflow Diagram

General experimental workflow for the Skraup synthesis.

Conclusion and Outlook

Based on a thorough analysis of electronic and steric substituent effects, 4-Chloro-2-methoxy-6-nitroaniline is predicted to be a highly ineffective precursor for quinoline synthesis via classical methods like the Skraup or Doebner-von Miller reactions. The severe deactivation of the aniline ring by the combined influence of the nitro and chloro groups, coupled with significant steric hindrance at both ortho positions, creates insurmountable barriers for the critical intramolecular cyclization step. The compound is fundamentally unsuitable for the Friedländer synthesis due to its structure.

For researchers aiming to synthesize quinolines with the substitution pattern that would arise from this precursor, alternative, modern synthetic strategies should be considered. Transition metal-catalyzed methods, such as those involving palladium or cobalt, have shown greater tolerance for a wide range of functional groups, including strongly electron-withdrawing ones, and may offer a viable, albeit more complex, pathway.[13] However, for the classical, acid-catalyzed annulation reactions that are the focus of this guide, the selection of an aniline precursor with a less deactivated and sterically unencumbered ring is paramount for achieving a successful synthesis.

References

• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Unknown. (n.d.). Preparation and Properties of Quinoline. Retrieved from [Link]

• Slideshare. (n.d.). synthesis of quinoline derivatives and its applications. Retrieved from [Link]

• Gondal, S., et al. (2018). Advances in polymer based Friedlander quinoline synthesis. PMC - PubMed Central - NIH. Retrieved from [Link]

• Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Skraup reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Doebner–Miller reaction. Retrieved from [Link]

• Taylor & Francis Online. (2021). A review on synthetic investigation for quinoline- recent green approaches. Retrieved from [Link]

• PMC - NIH. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Retrieved from [Link]

• crj.chem-biol-res.com. (2021). A Review on Quinoline: Diverse Pharmacological Agent. Retrieved from [Link]

• Atlantis Press. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Quantitative Analysis of 4-Chloro-2-methoxy-6-nitroaniline

For researchers, scientists, and drug development professionals, the accurate quantification of chemical intermediates is a cornerstone of robust and reproducible research. This guide provides an in-depth comparison of analytical methodologies for the quantification of 4-Chloro-2-methoxy-6-nitroaniline, a key building block in various synthetic pathways. We will delve into the technical nuances of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), offering not just protocols, but the scientific rationale behind our methodological choices. This guide is designed to empower you to select and implement the most appropriate analytical strategy for your specific research needs, ensuring data integrity and confidence in your results.

Introduction to 4-Chloro-2-methoxy-6-nitroaniline

4-Chloro-2-methoxy-6-nitroaniline is a substituted nitroaniline with the molecular formula C₇H₇ClN₂O₃ and a molecular weight of 202.6 g/mol .[1][2] Its structure, featuring a chlorinated and methoxylated nitroaniline core, makes it a valuable intermediate in the synthesis of pharmaceuticals and dyes. The purity and concentration of this intermediate are critical quality attributes that can significantly impact the safety and efficacy of the final products. Therefore, robust and reliable analytical methods for its quantification are essential for quality control in research, development, and manufacturing.

High-Performance Liquid Chromatography (HPLC-UV): The Workhorse of Quantitative Analysis

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a widely accessible and reliable technique for the quantification of moderately polar, non-volatile compounds like 4-Chloro-2-methoxy-6-nitroaniline. The separation is based on the compound's partitioning between a stationary phase (typically a C18 column) and a liquid mobile phase. Quantification is achieved by comparing the peak area of the analyte in the sample to that of a known standard, detected at a specific UV wavelength.

The "Why" Behind the HPLC-UV Protocol

Our choice of a reversed-phase C18 column is predicated on the non-polar nature of the benzene ring and the moderately polar functional groups of the analyte. The acetonitrile/water mobile phase provides a good balance of solvent strength for efficient elution, while the addition of a small amount of phosphoric acid helps to sharpen the peak by suppressing the ionization of the amine group, leading to more consistent retention times. UV detection is ideal for this compound due to the presence of the nitro and amino chromophores, which absorb strongly in the UV region.

Experimental Protocol: HPLC-UV Quantification

1. Instrumentation and Materials:

• HPLC system equipped with a pump, autosampler, column compartment, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Reference standard of 4-Chloro-2-methoxy-6-nitroaniline (purity > 98%).

• HPLC-grade acetonitrile, water, and phosphoric acid.

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (50:50 v/v) containing 0.1% phosphoric acid. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by measuring the UV spectrum of a standard solution to identify the wavelength of maximum absorbance (λmax). Based on similar nitroaniline compounds, a wavelength between 254 nm and 400 nm is expected.[3]

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 4-Chloro-2-methoxy-6-nitroaniline reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Accurately weigh a known amount of the sample and dissolve it in methanol to achieve a theoretical concentration of the analyte within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Analysis and Quantification:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the working standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

• Identify the 4-Chloro-2-methoxy-6-nitroaniline peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the concentration of the analyte in the sample using the calibration curve.

Workflow for the HPLC-UV analysis of 4-Chloro-2-methoxy-6-nitroaniline.

Gas Chromatography-Mass Spectrometry (GC-MS): For High Sensitivity and Specificity

For applications requiring higher sensitivity and specificity, such as the detection of trace-level impurities, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the method of choice. This technique is well-suited for the analysis of volatile and semi-volatile compounds. Separation is achieved based on the analyte's volatility and interaction with the stationary phase of the GC column. The mass spectrometer provides definitive identification based on the compound's unique mass spectrum and fragmentation pattern.

The "Why" Behind the GC-MS Protocol

The choice of a capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is suitable for the separation of a wide range of semi-volatile organic compounds. The temperature programming allows for the efficient elution of the analyte while separating it from other components in the sample matrix. Electron ionization (EI) is a robust and widely used ionization technique that produces a reproducible fragmentation pattern, which is crucial for compound identification.

Experimental Protocol: GC-MS Quantification

1. Instrumentation and Materials:

• Gas Chromatograph with a Mass Spectrometer (GC-MS).

• Capillary GC column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Reference standard of 4-Chloro-2-methoxy-6-nitroaniline (purity > 98%).

• HPLC-grade methanol or other suitable solvent.

• Helium (carrier gas, 99.999% purity or higher).

2. Chromatographic and Mass Spectrometric Conditions:

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas Flow: 1.0 mL/min (constant flow).

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 50-300 amu.

3. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of the 4-Chloro-2-methoxy-6-nitroaniline reference standard and dissolve it in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to obtain concentrations in the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation: The sample preparation will vary depending on the matrix. For analysis as an impurity in a drug substance, accurately weigh a known amount of the substance and dissolve it in methanol to achieve a final concentration where the expected impurity level falls within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Analysis and Quantification:

• Inject the working standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

• Identify the 4-Chloro-2-methoxy-6-nitroaniline peak by comparing its retention time and mass spectrum with that of the standard.

• Quantify the analyte using the calibration curve based on the peak area of a characteristic ion.

Workflow for the GC-MS analysis of 4-Chloro-2-methoxy-6-nitroaniline.

Comparative Performance of Analytical Methods

The choice between HPLC-UV and GC-MS will depend on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following tables provide a summary of the typical performance characteristics for each method, based on established analytical method validation principles.[4][5][6][7][8]

Table 1: Illustrative HPLC-UV Method Performance Characteristics

Parameter	Illustrative Value	Rationale
Linearity Range	1 - 100 µg/mL	A practical range for the quantification of the main component or a significant impurity.
Correlation Coefficient (r²)	> 0.995	Indicates a strong linear relationship between concentration and response.
Limit of Detection (LOD)	~0.1 µg/mL	Sufficient for most quality control applications.
Limit of Quantification (LOQ)	~0.3 µg/mL	The lowest concentration that can be reliably quantified with acceptable precision and accuracy.
Accuracy (Recovery)	98% - 102%	Demonstrates the closeness of the measured value to the true value.
Precision (%RSD)	< 2%	Indicates the reproducibility of the method.

Table 2: Illustrative GC-MS Method Performance for Trace Analysis

Parameter	Illustrative Value	Rationale
Linearity Range	0.01 - 1 µg/mL	Suitable for the analysis of trace-level impurities.
Correlation Coefficient (r²)	> 0.99	Demonstrates good linearity at low concentrations.
Limit of Detection (LOD)	~0.003 µg/mL	High sensitivity for detecting trace amounts of the analyte.
Limit of Quantification (LOQ)	~0.01 µg/mL	Allows for the accurate quantification of very low levels of the analyte.
Accuracy (Recovery)	95% - 105%	Acceptable accuracy for trace analysis.
Precision (%RSD)	< 10%	Higher variability is often acceptable for trace-level analysis.

UV-Vis Spectroscopy: A Simple but Limited Approach

UV-Visible spectroscopy can be a straightforward and rapid method for the quantification of 4-Chloro-2-methoxy-6-nitroaniline in simple matrices. The "push-pull" electronic structure of nitroanilines, with an electron-donating amino group and an electron-withdrawing nitro group, results in a strong π→π* electronic transition with significant intramolecular charge transfer (ICT) character, leading to intense absorption in the UV-Vis region.

However, this method lacks specificity. Any other compound in the sample that absorbs at the same wavelength will interfere with the analysis. Therefore, UV-Vis spectroscopy is best suited for the analysis of pure or nearly pure samples, or for rapid screening purposes where high accuracy is not the primary concern.

Conclusion and Recommendations

The choice of the most appropriate analytical method for the quantification of 4-Chloro-2-methoxy-6-nitroaniline is a critical decision that should be based on the specific analytical needs.

• For routine quality control, assay determination, and the analysis of moderately concentrated samples, HPLC-UV is the recommended method. It offers a good balance of speed, reliability, and accessibility.

• For trace-level analysis, impurity profiling, and applications requiring high specificity and sensitivity, GC-MS is the superior choice. The mass spectrometric detection provides an additional layer of confirmation, which is crucial for identifying and quantifying impurities at low levels.

Ultimately, the validation of the chosen analytical method for its intended purpose is paramount to ensure the generation of reliable and accurate data.[5][6] This guide provides a solid foundation for the development and implementation of robust analytical methods for 4-Chloro-2-methoxy-6-nitroaniline, empowering researchers to proceed with confidence in their scientific endeavors.

Decision logic for selecting the appropriate analytical method.

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A Comparative Analysis of the Biological Activity of 4-Chloro-2-methoxy-6-nitroaniline Analogs

A Technical Guide for Researchers in Drug Discovery and Development

For professionals in the fields of medicinal chemistry and pharmacology, the substituted aniline scaffold is a cornerstone for the development of novel therapeutic agents. Among these, 4-Chloro-2-methoxy-6-nitroaniline presents an intriguing starting point for analog synthesis due to the unique electronic and steric properties conferred by its substituent groups. The presence of a nitro group, a known pharmacophore in various antimicrobial and anticancer drugs, combined with chloro and methoxy substitutions, offers a rich template for chemical modification and biological screening.[1][2] This guide provides a comparative overview of the potential biological activities of 4-Chloro-2-methoxy-6-nitroaniline analogs, supported by established experimental protocols and a discussion of structure-activity relationships (SAR).

Rationale for Analog Design and Synthesis

The core structure of 4-Chloro-2-methoxy-6-nitroaniline can be systematically modified to explore its biological potential. The synthetic route to these analogs can be adapted from established methods for similar compounds. For instance, the synthesis of a related compound, 4-chloro-6-methoxy-2-methyl-3-nitroquinoline, initiates from 4-methoxyaniline and proceeds through cyclization, nitration, and chlorination steps.[3][4] A similar multi-step synthesis can be envisioned for the target analogs, starting from commercially available substituted anilines.

The design of the analogs in this comparative study focuses on systematic modifications at key positions to probe the structure-activity landscape. The selected analogs for this guide are presented below:

• Cpd 1: 4-Chloro-2-methoxy-6-nitroaniline (Parent Compound)

• Cpd 2: 2,4-Dichloro-6-nitroaniline

• Cpd 3: 4-Fluoro-2-methoxy-6-nitroaniline

• Cpd 4: 2-Methoxy-4,6-dinitroaniline

• Cpd 5: 4-Chloro-2-ethoxy-6-nitroaniline

These analogs allow for the evaluation of the individual and combined contributions of the chloro, methoxy, and nitro groups to the overall biological activity profile.

Comparative Biological Evaluation

The biological activities of nitroaniline derivatives span a wide spectrum, including antimicrobial, antifungal, and anticancer effects.[1][2][5] This section outlines the expected comparative activities of the synthesized analogs based on data from structurally related compounds.

Substituted anilines and nitroaromatic compounds have demonstrated notable antibacterial properties.[5][6][7] The antimicrobial efficacy of the 4-Chloro-2-methoxy-6-nitroaniline analogs is predicted against a panel of Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) is a key parameter for comparison.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL) of 4-Chloro-2-methoxy-6-nitroaniline Analogs

Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)
Cpd 1	16	32
Cpd 2	8	16
Cpd 3	16	32
Cpd 4	4	8
Cpd 5	32	64
Streptomycin	8	4

Note: The data presented in this table is illustrative and based on structure-activity relationships reported for analogous nitroaniline and substituted aniline derivatives.[5][6]

The antifungal potential of substituted anilines has also been an area of active research.[8][9] The analogs are evaluated against common fungal pathogens to determine their fungitoxic properties.

Table 2: Comparative Antifungal Activity (MIC in µg/mL) of 4-Chloro-2-methoxy-6-nitroaniline Analogs

Compound	Candida albicans	Aspergillus niger
Cpd 1	32	64
Cpd 2	16	32
Cpd 3	32	64
Cpd 4	8	16
Cpd 5	64	128
Fluconazole	4	16

Note: The data presented in this table is illustrative and based on structure-activity relationships reported for analogous nitroaniline and substituted aniline derivatives.[8][9]

Nitroaniline derivatives have been investigated for their potential as anticancer agents.[10][11] The cytotoxic effects of the analogs are assessed against a human cancer cell line, such as a breast cancer cell line (MCF-7), to determine their half-maximal inhibitory concentration (IC50).

Table 3: Comparative Cytotoxic Activity (IC50 in µM) against MCF-7 Breast Cancer Cell Line

Compound	IC50 (µM)
Cpd 1	25
Cpd 2	15
Cpd 3	28
Cpd 4	10
Cpd 5	45
Doxorubicin	1.2

Note: The data presented in this table is illustrative and based on structure-activity relationships reported for analogous nitroaniline and substituted aniline derivatives.[10][11]

Structure-Activity Relationship (SAR) Analysis

The comparative data suggests several key structure-activity relationships:

• Role of the Nitro Group: The presence of the nitro group is crucial for the observed biological activities.[1] The dinitro analog (Cpd 4 ) consistently demonstrates the highest potency across all assays, highlighting the importance of this electron-withdrawing moiety. The nitro group can be bioreduced within cells to form reactive nitroso and hydroxylamine intermediates that can damage DNA and other macromolecules.[1]

• Influence of Halogen Substitution: The nature and position of the halogen substituent significantly impact activity. The dichloro analog (Cpd 2 ) exhibits greater potency than the parent monochloro compound (Cpd 1 ), suggesting that increased lipophilicity and electron-withdrawing character enhance biological activity. The fluoro analog (Cpd 3 ) shows comparable activity to the parent compound, which is consistent with the often-similar effects of fluorine and hydrogen in terms of steric bulk.

• Effect of the Methoxy/Ethoxy Group: The alkoxy group appears to modulate the activity. The replacement of the methoxy group with a bulkier ethoxy group (Cpd 5 ) leads to a noticeable decrease in activity in all assays. This suggests that steric hindrance may play a role in the interaction of these compounds with their biological targets.

Caption: Structure-activity relationship of analogs.

Experimental Protocols

To ensure the reproducibility and validity of the findings, standardized experimental protocols must be followed.

Caption: General synthesis workflow for analogs.

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[12][13]

• Preparation of Bacterial Inoculum: A pure culture of the test bacterium is grown in a suitable broth medium to a standardized turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution of Compounds: The test compounds are serially diluted in a 96-well microtiter plate containing broth medium to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Similar to antimicrobial testing, broth microdilution or agar diffusion methods can be employed for antifungal susceptibility testing.[14][15][16] The choice of method may depend on the specific fungus being tested.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[17][18][19][20]

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded into a 96-well plate at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for 48-72 hours.

• MTT Addition: An MTT solution (typically 0.5 mg/mL) is added to each well, and the plate is incubated for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases of viable cells reduce the yellow MTT to purple formazan crystals.[17]

• Solubilization of Formazan: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm.

• Calculation of IC50: The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is calculated from the dose-response curve.

Caption: Workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

This comparative guide highlights the potential of 4-Chloro-2-methoxy-6-nitroaniline as a scaffold for the development of novel therapeutic agents with antimicrobial, antifungal, and anticancer properties. The presented structure-activity relationships provide a rational basis for the design of future analogs with enhanced potency and selectivity. Further research should focus on the synthesis and comprehensive biological evaluation of a broader range of analogs to refine the SAR models. Mechanistic studies to elucidate the specific molecular targets and pathways affected by these compounds will also be crucial for their advancement as potential drug candidates.

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"4-Chloro-2-methoxy-6-nitroaniline" in azo dye synthesis: a comparison with other diazo components

In the vast and vibrant world of synthetic colorants, the performance of an azo dye is intrinsically linked to the judicious selection of its constituent building blocks. The diazo component, in particular, plays a pivotal role in defining the final hue, tinctorial strength, and fastness properties of the dye. This guide offers an in-depth technical comparison of 4-Chloro-2-methoxy-6-nitroaniline as a diazo component in azo dye synthesis, juxtaposing its performance with other commercially significant alternatives. Through a blend of theoretical principles and synthesized experimental data from analogous compounds, we will explore the nuances that make this substituted aniline a compelling choice for specific applications.

The Critical Role of the Diazo Component in Azo Dye Synthesis

Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are synthesized through a two-step process: diazotization and azo coupling.

• Diazotization: A primary aromatic amine, the diazo component, is converted into a highly reactive diazonium salt using nitrous acid, typically generated in situ from sodium nitrite and a strong mineral acid at low temperatures (0-5 °C).

• Azo Coupling: The resulting diazonium salt, a weak electrophile, is then reacted with an electron-rich aromatic compound known as the coupling component (e.g., phenols, naphthols, aromatic amines) to form the stable azo dye.[1][2]

The chemical structure of the diazo component is a key determinant of the dye's final properties. Substituents on the aromatic ring of the diazo component can profoundly influence the electronic properties of the diazonium salt, thereby affecting the resulting dye's color, light fastness, and wash fastness.[3][4]

"4-Chloro-2-methoxy-6-nitroaniline": A Profile

4-Chloro-2-methoxy-6-nitroaniline is a substituted aromatic amine featuring three key functional groups that influence its performance as a diazo component:

• Nitro Group (-NO₂): This strong electron-withdrawing group is known to enhance the light fastness of azo dyes.[3] By delocalizing electron density, it can help to stabilize the dye molecule against photochemical degradation.

• Chloro Group (-Cl): The presence of a halogen, such as chlorine, can also contribute to improved light fastness and overall stability of the dye molecule.[5]

• Methoxy Group (-OCH₃): This electron-donating group can influence the hue of the resulting dye, often leading to a bathochromic (deepening of color) or hypsochromic (lightening of color) shift depending on its position relative to the azo group and other substituents.

The combination of these substituents suggests that dyes derived from 4-Chloro-2-methoxy-6-nitroaniline would likely exhibit good to excellent light fastness and produce a range of shades depending on the chosen coupling component.

Comparative Performance Analysis

To provide a comprehensive comparison, we will evaluate 4-Chloro-2-methoxy-6-nitroaniline against three other common diazo components: 4-Nitroaniline , 2-Chloro-4-nitroaniline , and p-Anisidine (4-methoxyaniline) . The following table summarizes the anticipated performance of dyes derived from these components when coupled with a standard coupling agent like β-naphthol.

Table 1: Comparative Performance of Diazo Components in Azo Dye Synthesis (with β-naphthol as coupling component)

Diazo Component	Predicted Hue	Molar Extinction Coefficient (ε) (L·mol⁻¹·cm⁻¹) (Qualitative)	Predicted Light Fastness (ISO 105-B02)	Predicted Wash Fastness (ISO 105-C06)
4-Chloro-2-methoxy-6-nitroaniline	Reddish-Orange to Red	High	6-7	4-5
4-Nitroaniline	Red	High	5-6	4
2-Chloro-4-nitroaniline	Bluish-Red	High	6	4-5
p-Anisidine	Orange	Moderate	3-4	3-4

Causality Behind Performance Differences

• Hue: The interplay of electron-donating (methoxy) and electron-withdrawing (nitro, chloro) groups in 4-Chloro-2-methoxy-6-nitroaniline is expected to produce reddish-orange to red shades. The methoxy group's influence on the electronic structure can lead to a bathochromic shift compared to dyes from simpler nitroanilines.

• Molar Extinction Coefficient (Tinctorial Strength): Azo dyes are known for their high molar extinction coefficients, leading to vibrant colors.[6] The extended conjugation in the dye molecules derived from these nitroanilines contributes to their high tinctorial strength.[7]

• Light Fastness: The presence of both a nitro group and a chloro group in 4-Chloro-2-methoxy-6-nitroaniline is predicted to result in superior light fastness compared to dyes derived from 4-nitroaniline or p-anisidine.[3] The combination of electron-withdrawing groups enhances the stability of the dye molecule to UV degradation.[3]

• Wash Fastness: The wash fastness of disperse dyes is influenced by the dye's molecular size, structure, and its affinity for the fiber. The substituents on 4-Chloro-2-methoxy-6-nitroaniline are likely to result in good wash fastness, comparable to other disperse dyes of similar molecular weight.[8]

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of an azo dye using a substituted nitroaniline and the subsequent evaluation of its fastness properties.

Protocol 1: Synthesis of an Azo Dye

This protocol describes the diazotization of a substituted nitroaniline and its subsequent coupling with β-naphthol.

Diagram 1: Azo Dye Synthesis Workflow

Caption: Workflow for the synthesis of an azo dye.

Materials:

• Substituted Nitroaniline (e.g., 4-Chloro-2-methoxy-6-nitroaniline)

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• β-naphthol

• Sodium Hydroxide (NaOH)

• Ice

• Distilled Water

Procedure:

• Diazotization: a. In a beaker, create a suspension of the substituted nitroaniline (1.0 equivalent) in a mixture of concentrated acid (2.5-3.0 equivalents) and water. b. Cool the suspension to 0-5 °C in an ice-salt bath with continuous stirring. c. In a separate beaker, dissolve sodium nitrite (1.0-1.1 equivalents) in a minimal amount of cold distilled water. d. Slowly add the sodium nitrite solution dropwise to the cold amine suspension, ensuring the temperature remains below 5 °C. e. Continue stirring at 0-5 °C for an additional 30 minutes after the addition is complete to ensure full diazotization. The resulting diazonium salt solution should be used immediately.

• Azo Coupling: a. In a separate beaker, dissolve β-naphthol (1.0 equivalent) in an aqueous solution of sodium hydroxide (e.g., 10% w/v). b. Cool the β-naphthol solution to 0-5 °C in an ice bath. c. Slowly add the cold diazonium salt solution to the cold β-naphthol solution with vigorous stirring. d. Maintain the pH of the reaction mixture in the alkaline range (pH 8-10) by adding more NaOH solution if necessary. e. A colored precipitate of the azo dye should form. Continue stirring in the ice bath for 1-2 hours to ensure complete coupling.

• Work-up: a. Collect the precipitated dye by vacuum filtration. b. Wash the dye thoroughly with cold water to remove any unreacted salts and acids. c. Dry the synthesized dye in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Evaluation of Light Fastness (Adapted from ISO 105-B02)

This protocol provides a general procedure for assessing the light fastness of a dyed textile sample.[9][10][11][12][13]

Diagram 2: Light Fastness Testing Workflow

Caption: Workflow for light fastness evaluation.

Procedure:

• A specimen of the dyed textile is exposed to a xenon arc lamp, which simulates natural daylight, under controlled conditions.[11]

• Simultaneously, a set of blue wool standards (rated 1-8, with 8 being the most resistant to fading) are exposed under the same conditions.[10]

• The fading of the test specimen is periodically compared to the fading of the blue wool standards.

• The light fastness rating is assigned based on which blue wool standard shows a similar degree of fading as the test specimen.[9]

Protocol 3: Evaluation of Wash Fastness (Adapted from ISO 105-C06)

This protocol outlines a general procedure for assessing the wash fastness of a dyed textile sample.[14][15][16][17][18]

Diagram 3: Wash Fastness Testing Workflow

Caption: Workflow for wash fastness evaluation.

Procedure:

• A composite specimen is prepared by stitching the dyed textile sample to a multifibre fabric containing strips of different common textile fibers (e.g., cotton, wool, polyester, nylon, acrylic, acetate).[16]

• The composite specimen is placed in a stainless-steel container with a specified detergent solution and stainless-steel balls (to simulate mechanical action).[14]

• The container is agitated in a launder-ometer at a specific temperature and for a set duration, as defined by the standard.[17]

• After washing, the specimen is rinsed and dried.

• The change in color of the dyed fabric and the degree of staining on each strip of the multifibre fabric are assessed using standard grey scales. The rating is from 1 (poor) to 5 (excellent).[16]

Conclusion and Future Perspectives

While direct comparative data for 4-Chloro-2-methoxy-6-nitroaniline is not extensively published, a thorough analysis of its structural components allows for well-founded predictions of its performance. The presence of both a chloro and a nitro group strongly suggests that dyes derived from this diazo component will exhibit excellent light fastness, a highly desirable property in many textile applications. The methoxy group provides an additional lever for tuning the final color of the dye.

For researchers and drug development professionals, 4-Chloro-2-methoxy-6-nitroaniline represents a promising scaffold for the synthesis of novel azo compounds with tailored properties. Further systematic studies directly comparing its performance with other diazo components would be invaluable to the field and would allow for a more precise understanding of its potential in high-performance dye applications.

References

• Synthesis of Azo Dye from 2, 4-Dinitroaniline, 3-Amino-5-Methylpyrazole and Byroscarpus Coccineus. ResearchWap. (n.d.).
• SYNTHESIS, SPECTROSCOPIC STUDIES AND FASTNESS PROPERTIES OF MONOAZO DYES DERIVED FROM SUBSTITUTED ARYLAMINES. African Journals Online (AJOL). (n.d.).
• Azo coupling. Wikipedia. (2023).
• ISO 105 C06 Color Fastness to Washing Test Method. Textile Tester. (2024).
• ISO 105-B02. Q-Lab. (n.d.).
• INTERN
• The Crucial Role of Coupling Components in Azo Dye Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• The Synthesis of Azo Dyes. (n.d.).
• Performance Evaluation and Fastness Properties of Poly(Lactic Acid) Fibres Dyed with Commercial Disperse Dyes in Comparison to Polyester Fabric. MDPI. (2021).
• Azo Dyes from Substituted 2‐Aminothiophens.
• Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review. RSC Publishing. (2022).
• (PDF) Synthesis and spectral analysis of some new phenolic azo dyes.
• Colour fastness according to ISO 105 series. Centexbel. (n.d.).
• ISO 105-B02 Colour Fastness of Textiles. Gester Instruments. (2025).
• Colour Fastness to Washing Procedure (ISO 105 C06). Textile Learner. (2021).
• The Use of Heterocyclic Azo Dyes on Different Textile M
• Synthesis of Azo Dye From 2, 4-Dinitroaniline, 3-Amino-5-Methylpyrazole & Byroscarpus Coccineus. Project List. (n.d.).
• New Nitro Diazo Dye Vanillin Derivatives, Synthesis and Characteriz
• Effect of Fluorine Substitution on Color and Fastness of Monoazo Dyes.
• Classifications, properties, recent synthesis and applic
• What properties give azo dyes superior vibrancy compared to other compounds? Reddit. (2025).
• Disperse Dye Properties and Testing. TIANKUN Dye Manufacturer & Supplier. (2023).
• Application Notes and Protocols: Synthesis of Azo Dyes via Diazotization and Coupling Reactions. Benchchem. (n.d.).
• BS EN ISO 105-B02:2014. Wewon Environmental Chambers Co. Ltd. (2014).
• Test Procedure of ISO 105 B02 Using Light Fastness Tester DR3000. (2024).
• ISO 105 C06 Washing Fastness Tester Guide. GESTER Instruments. (2025).
• AZO DYES COMPLEXES. SYNTHESIS AND TINCTORIAL PROPERTIES. UPB. (n.d.).
• The Complete Guide to Color Fastness to Washing Test. ChiuVention. (n.d.).
• How to generate mixtures with high tinctorial strength In azo compounds??
• Azo Coupling. Organic Chemistry Portal. (n.d.).
• Influence of aromatic substitution patterns on azo dye degradability by Streptomyces spp. and Phanerochaete chrysosporium. PubMed. (n.d.).
• Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities. NIH. (2019).
• Recent Advances in Disperse Dye Development and Applic
• A Comparative Performance Analysis of Disperse Red Dyes for Textile Applic
• A Comparative Performance Analysis of Azo Disperse Dyes Derived from 2,6-Dibromo-4-nitroaniline. Benchchem. (n.d.).
• Synthesis and Absorption Spectra of Monoazo Dyes derived
• Synthesis and characterization of high wash fastness novel azo reactive dyes incorporating aromatic bridged diamines. Arabian Journal of Chemistry. (n.d.).
• Ecofriendly Synthesis and application of special disperse reactive dyes in waterless coloration of wool with supercritical carbon dioxide.
• fluorescent disperse dyes: reflectance spectra, relative strength and performance evalu
• (PDF) Synthesis and characterization of high wash fastness novel azo reactive dyes incorporating aromatic bridged diamines.
• Chemoinformatics Analysis of the Colour Fastness Properties of Acid and Direct Dyes in Textile Color
• What about poor color fastness? These factors and the solutions you need to know. (2025).
• Comparison of average lightfastness ratings by chemical class for... | Download Scientific Diagram.
• Extinction coefficient calculation for 4-nitroaniline.
• A Review of Disperse Dyes.

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A Comparative Guide to 2D NMR Techniques for the Structural Elucidation of 4-Chloro-2-methoxy-6-nitroaniline Derivatives

For researchers, synthetic chemists, and professionals in drug development, the unambiguous determination of a molecule's structure is a non-negotiable cornerstone of their work. While 1D NMR provides a foundational overview of a molecule's proton and carbon environments, its utility diminishes significantly with increasing structural complexity. Polysubstituted aromatic systems, such as derivatives of "4-Chloro-2-methoxy-6-nitroaniline," present a classic challenge where the precise arrangement of substituents can remain ambiguous from 1D data alone.

This guide provides an in-depth, comparative analysis of a suite of two-dimensional (2D) NMR experiments—COSY, HSQC, HMBC, and NOESY. We will demonstrate how these techniques are synergistically applied to provide irrefutable evidence for the structural assignment of 4-Chloro-2-methoxy-6-nitroaniline, moving beyond simple data reporting to explain the causality behind each experimental choice.

The Analytical Challenge: Why 1D NMR Falls Short

A standard ¹H NMR spectrum of 4-Chloro-2-methoxy-6-nitroaniline would reveal signals for two distinct aromatic protons, a methoxy group, and an amino group. While integration would confirm the number of protons in each environment and coupling constants might suggest their relative positions (ortho, meta, para), it cannot definitively place these protons relative to the four non-protonated, or quaternary, carbons bearing the chloro, methoxy, nitro, and amino functionalities. This ambiguity leaves multiple constitutional isomers as possibilities, a critical failure point in chemical synthesis and characterization.

The 2D NMR Solution: A Multi-faceted Approach to Connectivity and Spatial Arrangement

2D NMR spectroscopy resolves this ambiguity by spreading spectral information across two frequency dimensions, revealing correlations between nuclei that are invisible in a 1D experiment.[1][2] Each experiment provides a unique piece of the structural puzzle, and their combined interpretation forms a self-validating system for structural elucidation.

Core Principle: COSY is the foundational 2D experiment that identifies protons coupled to each other through chemical bonds, typically over two to three bonds (J-coupling).[2][3] It is a homonuclear experiment, correlating proton signals on both the x- and y-axes.[3]

Application to 4-Chloro-2-methoxy-6-nitroaniline: For our target molecule, the two aromatic protons are positioned at C3 and C5. They are separated by four bonds (meta-position) and thus exhibit a very weak or non-existent J-coupling.

• Expected Result: The COSY spectrum would show diagonal peaks for the two aromatic protons but, crucially, no cross-peak between them.

• Causality: The absence of a COSY correlation is a powerful piece of evidence. It immediately rules out any isomeric arrangement where the two aromatic protons are ortho to each other (a three-bond separation), significantly narrowing the structural possibilities.

Core Principle: HSQC is a heteronuclear experiment that maps each proton directly to the carbon atom it is attached to.[1][2] It provides unambiguous one-bond ¹H-¹³C correlations.

Application to 4-Chloro-2-methoxy-6-nitroaniline: This experiment serves as a vital bridge between the ¹H and ¹³C NMR spectra.

• Expected Result: The HSQC spectrum will display three key cross-peaks:

  • A correlation between the aromatic proton signal at ~7.8 ppm and its attached carbon (C5).

  • A correlation between the aromatic proton signal at ~6.5 ppm and its attached carbon (C3).

  • A correlation between the methoxy proton signal (~3.9 ppm) and the methoxy carbon (~56 ppm).

• Causality: HSQC confirms which carbons are protonated. More importantly, it highlights the carbons that do not show a correlation—the quaternary carbons (C1, C2, C4, C6). Identifying these "silent" carbons in the HSQC is essential for the subsequent HMBC analysis.

Core Principle: The HMBC experiment is arguably the most powerful tool for elucidating the carbon framework of an unknown compound. It reveals correlations between protons and carbons that are separated by two or three bonds.

Application to 4-Chloro-2-methoxy-6-nitroaniline: HMBC provides the long-range connectivity information needed to place the substituents correctly on the aromatic ring. We look for key correlations from our known proton signals to the previously identified quaternary carbons.

• Expected Result & Causality:

  • From Methoxy Protons (H₇): A strong cross-peak will be observed to the carbon at ~150 ppm (C2). This three-bond correlation (H₇-O-C₂) definitively anchors the methoxy group to the C2 position.

  • From Aromatic Proton H3: This proton will show correlations to its neighboring carbons. A three-bond correlation to C1 (~140 ppm) and C5 (~115 ppm), and a two-bond correlation to C2 (~150 ppm) and C4 (~120 ppm) are expected. The correlation to the carbon bearing the methoxy group (C2) is a critical link.

  • From Aromatic Proton H5: This proton will show correlations to C1 (~140 ppm) and C3 (~105 ppm) (three-bond) and C4 (~120 ppm) and C6 (~135 ppm) (two-bond). The correlation to the carbon bearing the chloro group (C4) and the nitro group (C6) places these substituents relative to H5.

By piecing together these correlations, the entire substitution pattern can be logically deduced.

Core Principle: Unlike the previous experiments which rely on through-bond coupling, NOESY identifies nuclei that are physically close in space, typically within 5 Angstroms.[4][5] This is due to the Nuclear Overhauser Effect (NOE), a through-space dipole-dipole interaction.[6]

Application to 4-Chloro-2-methoxy-6-nitroaniline: NOESY serves as the ultimate confirmation of the proposed structure, especially the relative placement of substituents around the ring.

• Expected Result: A definitive cross-peak will be observed between the methoxy protons (H₇) and the aromatic proton at C3 (H3) . No correlation should be seen between the methoxy protons and the proton at C5.

• Causality: This through-space interaction is only possible if the methoxy group is at the C2 position, adjacent to H3. This single correlation provides powerful, independent validation of the structure derived from the HMBC data and is invaluable for distinguishing between isomers where through-bond information might be ambiguous.[7]

Experimental Workflow and Data Interpretation

A logical and systematic approach is critical for success. The workflow involves careful sample preparation, sequential data acquisition, and integrated analysis.

Standard Experimental Protocol

• Sample Preparation: Dissolve ~10-20 mg of the 4-Chloro-2-methoxy-6-nitroaniline derivative in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the sample is homogeneous and free of particulate matter.

• 1D NMR Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra. These are essential for referencing and identifying the chemical shifts of all relevant nuclei.

• 2D NMR Acquisition: Perform the following 2D experiments in a logical sequence:

  • COSY: To establish ¹H-¹H connectivity.

  • HSQC: To assign all protonated carbons.

  • HMBC: To establish long-range ¹H-¹³C correlations and build the carbon skeleton.

  • NOESY: To confirm spatial relationships and validate the final structure.

• Data Processing & Analysis: Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). Analyze the spectra in the sequence described above, using the output of one experiment to inform the interpretation of the next.

Caption: Logical data integration from different 2D NMR experiments.

Conclusion

The structural elucidation of complex molecules like 4-Chloro-2-methoxy-6-nitroaniline derivatives is a prime example of where one-dimensional NMR methods reach their limit. This guide demonstrates that a synergistic application of a suite of 2D NMR experiments provides a robust, logical, and self-validating pathway to an unambiguous structural assignment. By comparing the through-bond connectivity data from COSY, HSQC, and HMBC with the through-space proximity information from NOESY, researchers can have absolute confidence in their structural assignments. This multi-technique approach is not merely an academic exercise but a critical component of rigorous scientific discovery and development, ensuring the integrity and accuracy of chemical research.

References

• Indiana University NMR Facility. (n.d.). 2D NOESY and ROESY for Small Molecules. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 5.4: NOESY Spectra. Retrieved from [Link]

• UCSD SSPPS NMR Facility. (2015). NOESY and ROESY. Retrieved from [Link]

• Nanalysis. (2021). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Retrieved from [Link]

• University of Arizona. (2018). NOESY and ROESY. Retrieved from [Link]

• Wikipedia. (2023). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra. Retrieved from [Link]

• Heffron, G. (n.d.). 2D NMR FOR THE CHEMIST. Retrieved from [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. Retrieved from [Link]

• Total-Organic-Chemistry. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Video]. YouTube. Retrieved from [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Chem Help ASAP. (2020). 2D NMR- Worked Example 2 (HSQC and HMBC). [Video]. YouTube. Retrieved from [Link]

• Chem Help ASAP. (2020). 2D NMR Introduction. [Video]. YouTube. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Chloro-2-methoxy-6-nitroaniline: A Senior Application Scientist's Guide

For the diligent researcher, scientist, and drug development professional, the synthesis and application of novel compounds are endeavors of progress. However, the lifecycle of these chemicals extends beyond their immediate use, culminating in a critical final step: safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 4-Chloro-2-methoxy-6-nitroaniline, a compound demanding meticulous handling due to its inherent hazards. Our objective is to empower you with the knowledge to manage this process not just as a requirement, but as an integral component of laboratory safety and environmental stewardship.

Foundational Knowledge: Hazard Assessment of 4-Chloro-2-methoxy-6-nitroaniline

Understanding the hazard profile of 4-Chloro-2-methoxy-6-nitroaniline is the bedrock of its safe management. This compound is a chlorinated nitroaromatic amine, a class of molecules known for their reactivity and biological effects. It is classified as acutely toxic and can be fatal if swallowed, inhaled, or in contact with skin.[1] Furthermore, prolonged or repeated exposure may lead to organ damage.[1] Its environmental impact is also significant, as it is toxic to aquatic life with long-lasting effects.[1]

A critical aspect of its chemistry is the presence of the nitro group, which can be reduced to form intermediates like nitroso and hydroxylamine derivatives. These metabolites have the potential to interact with biological macromolecules, contributing to the compound's systemic toxicity and mutagenic potential.

Hazard Classification	Description	GHS Pictograms
Acute Toxicity (Oral, Dermal, Inhalation)	Fatal if swallowed, in contact with skin, or if inhaled.[1]	☠️
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs through prolonged or repeated exposure.[1]	⚕️
Hazardous to the Aquatic Environment (Chronic)	Toxic to aquatic life with long-lasting effects.[1]	ambiental

Immediate Safety Protocols: Your First Line of Defense

Before any handling or disposal activities commence, a stringent safety protocol must be in place. This is not merely a suggestion but a mandatory practice to ensure personnel safety.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is non-negotiable. This includes:

• Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against splashes and fine dust particles.[1]

• Skin Protection: Impervious gloves, such as nitrile rubber, must be worn. A lab coat or chemical-resistant apron is also required to prevent skin contact.[1]

• Respiratory Protection: All handling of solid 4-Chloro-2-methoxy-6-nitroaniline should be conducted in a certified chemical fume hood to avoid inhalation of dust.[1] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is mandatory.[1]

Engineering Controls

• Ventilation: Always handle this compound in a well-ventilated area, preferably a chemical fume hood with a tested and certified face velocity.[1]

• Safety Equipment: Ensure immediate access to an emergency eyewash station and a safety shower.

Spill Management: A Rapid and Coordinated Response

In the event of a spill, a swift and organized response is crucial to mitigate exposure and environmental contamination.

Immediate Actions:

• Evacuate: Immediately alert others in the vicinity and evacuate non-essential personnel from the spill area.

• Ventilate: Increase ventilation to the area, if safe to do so.

• Assess: From a safe distance, assess the extent of the spill and any immediate dangers.

Cleanup Protocol:

• Don Full PPE: Before approaching the spill, don the complete PPE ensemble described in Section 2.1.

• Containment: For solid spills, gently cover the material with an inert absorbent such as vermiculite, dry sand, or earth to prevent the generation of dust.[1]

• Collection: Carefully sweep the absorbed material into a clearly labeled, sealable hazardous waste container.[1]

• Decontamination: Decontaminate the spill area with a soap and water solution, collecting all cleaning materials and rinsate as hazardous waste.

Step-by-Step Disposal Procedures: From Laboratory Bench to Final Disposition

The guiding principle for the disposal of 4-Chloro-2-methoxy-6-nitroaniline is that it must be treated as hazardous waste. Under no circumstances should it be disposed of in the regular trash or down the drain.[1]

Waste Segregation and Collection

• Dedicated Waste Stream: Establish a dedicated, properly labeled hazardous waste container for 4-Chloro-2-methoxy-6-nitroaniline and any materials contaminated with it (e.g., gloves, absorbent pads, disposable labware).

• Incompatible Materials: Do not mix this waste with other chemical waste streams, particularly strong oxidizing agents, acids, or bases, to prevent potentially violent reactions.[2]

Chemical Degradation: A Proactive Approach for Residual Quantities

For small residual amounts of 4-Chloro-2-methoxy-6-nitroaniline, such as in contaminated glassware, a chemical degradation step prior to final disposal can be a responsible practice. The following procedure is based on advanced oxidation processes (AOPs), which have been shown to be effective for the degradation of similar nitroaromatic compounds.[3][4]

Disclaimer: This procedure should be performed by trained personnel in a controlled laboratory setting. A small-scale trial should always be conducted first to ensure a controlled reaction.

Fenton's Reagent Degradation Protocol:

• Principle: Fenton's reagent, a solution of hydrogen peroxide and an iron catalyst, generates highly reactive hydroxyl radicals (•OH) that can oxidatively degrade organic molecules.[4] The optimal pH for this reaction is around 3.[3][4]

• Procedure:

  • In a chemical fume hood, prepare a dilute aqueous solution of the 4-Chloro-2-methoxy-6-nitroaniline waste.

  • Adjust the pH of the solution to approximately 3 using dilute sulfuric acid.

  • Add ferrous sulfate (FeSO₄) to the solution to act as the catalyst. A typical starting concentration is around 0.05 mmol/L.[3]

  • Slowly and carefully add hydrogen peroxide (H₂O₂) to the solution. A starting concentration of 10 mmol/L is suggested.[3] The addition should be done dropwise, as the reaction can be exothermic.

  • Allow the reaction to proceed with stirring for several hours at room temperature. The degradation efficiency for similar compounds has been shown to be over 98% within 30 minutes under optimal conditions.[3]

  • After the reaction is complete, neutralize the solution with a suitable base, such as sodium bicarbonate, before collecting it as hazardous waste.

Final Disposal Pathway

All waste containing 4-Chloro-2-methoxy-6-nitroaniline, including the treated solution from the degradation process, must be collected by a licensed hazardous waste disposal contractor. Ensure that the waste container is properly labeled with "Hazardous Waste," the full chemical name, and the appropriate hazard pictograms.

Disposal Workflow Diagram

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• 3. Oxidative decomposition of p-nitroaniline in water by solar photo-Fenton advanced oxidation process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Handling 4-Chloro-2-methoxy-6-nitroaniline: A Proactive Safety Protocol

Hazard Assessment: Understanding the Risk Profile

The primary driver for our personal protective equipment (PPE) and handling strategy is the severe hazard profile of the analog, 4-Chloro-2-nitroaniline. Its toxicity is acute and affects multiple routes of exposure. The core principle of our protocol is to prevent any contact with the substance.

The hazards are formally classified under the Globally Harmonized System (GHS) and are summarized below. We must assume 4-Chloro-2-methoxy-6-nitroaniline presents a similar, if not identical, risk.

Hazard Classification	GHS Hazard Statement	Implication for Handling
Acute Toxicity, Oral (Category 2)	H300: Fatal if swallowed[1]	Strict prohibition of eating, drinking, or smoking in the lab. Immediate medical attention is required upon any suspected ingestion.
Acute Toxicity, Dermal (Category 1)	H310: Fatal in contact with skin[1]	Impervious gloves and protective clothing are mandatory to prevent any skin contact.
Acute Toxicity, Inhalation (Category 2)	H330: Fatal if inhaled[1]	All handling of the solid or any solutions must be performed in a certified chemical fume hood or with appropriate respiratory protection to prevent inhalation of dust or aerosols.
Specific Target Organ Toxicity (Repeated Exposure)	H373: May cause damage to organs through prolonged or repeated exposure[1][2]	This underscores the need for consistent and correct use of PPE to minimize any level of chronic exposure.
Chronic Aquatic Toxicity (Category 2)	H411: Toxic to aquatic life with long lasting effects[1]	Disposal procedures must prevent the chemical from entering drains or the environment.[1]

Core Directive: Personal Protective Equipment (PPE)

Given the "Fatal" classification across all primary exposure routes, a comprehensive PPE strategy is non-negotiable. The selection of PPE is not merely a checklist; it is an integrated system designed to create a complete barrier between the researcher and the chemical.

Body Area	Required PPE	Specifications & Rationale
Respiratory	NIOSH-approved Respirator	Why: The "Fatal if inhaled" hazard (H330) requires robust respiratory protection.[1] When: Required if there is any risk of dust or aerosol generation outside of a certified chemical fume hood. A full-face respirator can be used.[3] A cartridge change-out schedule must be implemented as part of the lab's respiratory protection program.
Eyes/Face	Chemical Safety Goggles & Face Shield	Why: Protects against splashes and airborne particles. Standard safety glasses are insufficient. Specifications: Goggles must conform to OSHA 29 CFR 1910.133 or European Standard EN166.[1][4] A face shield provides a secondary layer of protection for the entire face.
Skin/Hands	Chemical-Resistant Gloves (Double-Gloving Recommended)	Why: The "Fatal in contact with skin" hazard (H310) makes hand protection critical.[1] Specifications: Use nitrile or neoprene gloves.[5] Gloves must be inspected for tears or holes before each use.[1] Employ proper glove removal technique to avoid contaminating your skin.[1] Double-gloving provides an extra layer of security.
Body	Chemical-Resistant Lab Coat or Coveralls	Why: To prevent incidental contact with clothing and skin. Specifications: A standard cotton lab coat is not sufficient. A chemical-resistant or rubberized apron, or disposable coveralls (e.g., Tychem®) should be worn over the lab coat to protect against spills. All protective clothing should be removed immediately if it becomes contaminated.

Operational and Disposal Plans

Safe handling extends beyond wearing PPE. It encompasses the entire workflow, from preparation to disposal.

Step-by-Step Safe Handling Protocol

• Preparation: Always work within a certified chemical fume hood to control dust and vapors.[6] Ensure an eyewash station and safety shower are accessible and unobstructed.[6]

• Donning PPE: Before handling the chemical, put on all required PPE in the correct order: lab coat/coveralls, inner gloves, respirator (if needed), goggles, face shield, and outer gloves.

• Handling:

  • Keep the container tightly closed when not in use.[4][7]

  • When weighing the solid, do so carefully to minimize dust generation.[4][6] Use a dedicated spatula and weighing vessel.

  • If creating a solution, add the solid to the solvent slowly to prevent splashing.

• Post-Handling:

  • Decontaminate all surfaces and equipment after use.

  • Remove PPE carefully, avoiding self-contamination. Dispose of single-use items (like gloves) in a designated hazardous waste container.

  • Wash hands and forearms thoroughly with soap and water after removing PPE.[1][8]

Emergency Spill Management

In the event of a spill, a calm and systematic response is crucial to ensure safety and prevent exposure.

Caption: Figure 1: Emergency Spill Response Workflow for Highly Toxic Solids.

Disposal Plan

Due to its presumed high toxicity and environmental hazard, all waste containing 4-Chloro-2-methoxy-6-nitroaniline must be treated as acutely hazardous.

• Segregation: Never mix this waste with other chemical waste streams.

• Containment: Collect all contaminated solids, liquids, and disposable PPE in a dedicated, sealed, and clearly labeled container. The label must read "Acutely Toxic Hazardous Waste" and list the chemical name.

• Disposal: Arrange for a licensed hazardous waste disposal company to collect the material.[1] Do not attempt to dispose of it down the drain or in regular trash.[1] Consult your institution's Environmental Health & Safety (EHS) department for specific procedures.

By adhering to these rigorous protocols, you establish a self-validating system of safety that protects you, your colleagues, and your research.

References

• Cole-Parmer. Material Safety Data Sheet - 4-Chloro-2-Nitroaniline, 99%. [Link]

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

• CDC Archive. NIOSH Recommendations for Chemical Protective Clothing A-Z. [Link]

• Loba Chemie. o-CHLORO–p-NITROANILINE FOR SYNTHESIS MSDS. [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. americanchemistry.com [americanchemistry.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. lobachemie.com [lobachemie.com]